Butane-1,1,1-d3

• CAS: 53716-51-1

Core Science & Biosynthesis

Introduction: The Significance of Isotopic Labeling in Scientific Advancement

An In-Depth Technical Guide to the Synthesis and Properties of Butane-1,1,1-d3

In the landscape of modern chemical and pharmaceutical research, isotopically labeled compounds serve as indispensable tools. The substitution of an atom with one of its heavier, stable isotopes can subtly yet profoundly alter the physicochemical properties of a molecule. This principle is powerfully exemplified by deuteration, the replacement of protium (¹H) with deuterium (²H or D). While electronically identical to hydrogen, the greater mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to the analogous carbon-hydrogen (C-H) bond.[1] This fundamental difference gives rise to the kinetic isotope effect (KIE), a phenomenon that can be leveraged to modulate metabolic pathways, elucidate reaction mechanisms, and enhance the therapeutic profiles of drug candidates.[2][3][4]

This guide provides a comprehensive technical overview of Butane-1,1,1-d3 (1,1,1-trideuteriobutane), a deuterated alkane of significant interest. We will explore its synthesis through established and reliable methodologies, delve into its unique physical and spectroscopic properties, and discuss its applications in research and drug development. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this valuable isotopic tracer.

Synthesis of Butane-1,1,1-d3: A Tale of Two Pathways

The regioselective introduction of deuterium atoms into a molecule requires carefully considered synthetic strategies. For Butane-1,1,1-d3, two primary and effective methods are the quenching of a Grignard reagent and the catalytic deuteration of a suitable unsaturated precursor.

Grignard Reaction: A Classic Approach to C-D Bond Formation

The Grignard reaction is a robust and versatile method for forming carbon-carbon and carbon-heteroatom bonds.[5] Its application in the synthesis of deuterated compounds is particularly elegant, relying on the high basicity of the Grignard reagent to abstract a deuteron from a deuterium source.[6] The synthesis of Butane-1,1,1-d3 via this route begins with the preparation of a propylmagnesium halide, which is subsequently quenched with heavy water (D₂O).

The causality behind this experimental choice is rooted in the polarity of the carbon-magnesium bond. The significant difference in electronegativity between carbon (2.55) and magnesium (1.31) renders the carbon atom nucleophilic and highly basic, readily reacting with the acidic deuterium of D₂O.[6]

Experimental Protocol: Synthesis of Butane-1,1,1-d3 via Grignard Reaction

Materials:

• 1-Bromopropane

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Iodine crystal (as an initiator)

• Anhydrous sodium sulfate

• Standard glassware for air-sensitive reactions (Schlenk line or glovebox)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.[7]

  • Add a solution of 1-bromopropane in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should initiate spontaneously, evidenced by bubbling and a gentle reflux. Maintain a steady reflux by controlling the rate of addition.

  • After the addition is complete, continue to stir the reaction mixture at room temperature until the magnesium is consumed. The resulting grey solution is propylmagnesium bromide.

• Deuteration:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add deuterium oxide dropwise to the stirred solution. This reaction is highly exothermic and will produce butane gas.

  • The resulting gas can be collected in a gas bag or passed through a cold trap (-78 °C) to condense the Butane-1,1,1-d3.

• Purification:

  • The collected butane can be purified by fractional distillation to remove any residual solvent or byproducts. The purity should be assessed by gas chromatography-mass spectrometry (GC-MS).

Catalytic Deuteration: A Heterogeneous Approach

Catalytic deuteration offers an alternative pathway, particularly for large-scale synthesis. This method involves the addition of deuterium gas (D₂) across the double bond of an alkene, such as 1-butene or cis-2-butene, in the presence of a heterogeneous catalyst.[8][9] Common catalysts include palladium, platinum, or nickel supported on carbon or alumina.[10]

The choice of catalyst and reaction conditions is critical to control the selectivity of the deuteration and to minimize side reactions like isomerization.[8][9][10] The mechanism involves the dissociative adsorption of deuterium on the catalyst surface, followed by the stepwise addition of deuterium atoms to the adsorbed alkene.

Experimental Protocol: Synthesis of Butane-1,1,1-d3 via Catalytic Deuteration of 1-Butene

Materials:

• 1-Butene gas

• Deuterium gas (D₂)

• Palladium on charcoal (Pd/C, 5-10 wt%)

• A high-pressure reactor (e.g., a Parr hydrogenator)

• Solvent (e.g., ethanol or ethyl acetate)

Procedure:

• Catalyst Preparation and Reactor Setup:

  • Place the Pd/C catalyst into the high-pressure reactor.

  • Add the solvent to the reactor.

  • Seal the reactor and purge several times with an inert gas (e.g., nitrogen or argon) to remove air, followed by purging with deuterium gas.

• Deuteration Reaction:

  • Introduce 1-butene into the reactor.

  • Pressurize the reactor with deuterium gas to the desired pressure.

  • Heat the reactor to the appropriate temperature and agitate to ensure efficient mixing.

  • Monitor the reaction progress by observing the pressure drop as the deuterium gas is consumed.

• Product Isolation and Purification:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess deuterium gas.

  • Filter the reaction mixture to remove the catalyst.

  • The Butane-1,1,1-d3, being a gas at room temperature, can be carefully collected from the headspace of the reaction vessel or by gentle warming of the solvent. Purification can be achieved via fractional condensation.

Visualization of Synthetic Pathways

Caption: Synthetic routes to Butane-1,1,1-d3.

Properties of Butane-1,1,1-d3

The substitution of three protium atoms with deuterium at the C1 position imparts distinct physical and spectroscopic properties to butane.

Physical Properties

The primary physical change is an increase in molecular weight. Other properties such as boiling point and density may also show slight variations compared to the non-deuterated analog.[1]

Property	Value	Source
Molecular Formula	C₄H₇D₃	[11]
Molecular Weight	61.14 g/mol	[11]
CAS Number	53716-51-1	[11]
Boiling Point	-0.5 °C (lit.)
Isotopic Purity	Typically >98 atom % D	[12]

Chemical and Spectroscopic Properties

The most significant chemical consequence of deuteration is the Kinetic Isotope Effect (KIE). The C-D bond has a lower vibrational zero-point energy and is therefore stronger and less easily broken than a C-H bond.[1] This means that reactions where the C-H bond at the 1-position of butane is cleaved in the rate-determining step will proceed more slowly for Butane-1,1,1-d3. This effect is a cornerstone of using deuterated compounds to study reaction mechanisms and to slow down drug metabolism.[2][13]

Spectroscopic Analysis:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • In ¹H NMR, the signal corresponding to the methyl protons at the C1 position will be absent.

  • In ¹³C NMR, the C1 carbon will appear as a triplet due to coupling with the deuterium atom (spin I=1). The chemical shift may also be slightly altered.

• Infrared (IR) Spectroscopy:

  • The C-H stretching vibrations typically observed around 2900-3000 cm⁻¹ will be replaced by C-D stretching vibrations at a lower frequency, approximately 2100-2200 cm⁻¹.[1][14] This significant shift is a clear diagnostic for successful deuteration.

• Mass Spectrometry (MS):

  • The molecular ion peak will be observed at m/z = 61, three mass units higher than that of non-deuterated butane (m/z = 58).

Applications in Research and Drug Development

The unique properties of Butane-1,1,1-d3 and other deuterated compounds make them powerful tools in a variety of scientific disciplines.

• Mechanistic Elucidation: By strategically placing deuterium atoms in a molecule, chemists can determine whether a specific C-H bond is broken in the rate-limiting step of a reaction. A significant KIE provides strong evidence for such a mechanism.[13]

• Drug Metabolism and Pharmacokinetics (DMPK): A primary application in drug development is the use of deuteration to enhance a drug's metabolic profile.[2][15] Many drugs are metabolized by cytochrome P450 enzymes, which often involves the cleavage of a C-H bond. By replacing this "soft spot" with a C-D bond, the rate of metabolism can be significantly reduced.[15] This can lead to:

  • Improved Metabolic Stability: The drug remains in the body for a longer period, potentially allowing for lower or less frequent dosing.[2][16]

  • Reduced Toxic Metabolites: If a toxic metabolite is formed via the cleavage of a specific C-H bond, deuteration at that site can reduce its formation.[2]

  • Enhanced Efficacy and Safety: A more stable and predictable pharmacokinetic profile can lead to improved therapeutic outcomes and a better safety profile.[3][16]

The approval of deuterated drugs like deutetrabenazine has validated this approach, paving the way for broader application of deuteration in modern medicinal chemistry.[4][15]

Experimental Workflow for DMPK Studies

Caption: Workflow for evaluating deuterated drug candidates.

Conclusion

Butane-1,1,1-d3 serves as a model compound for understanding the synthesis, properties, and applications of deuterated molecules. The ability to selectively introduce deuterium provides chemists with a powerful tool for probing reaction mechanisms and for rationally designing drugs with improved pharmacokinetic and safety profiles. As synthetic methodologies become more sophisticated and our understanding of isotopic effects deepens, the strategic use of deuteration is poised to play an increasingly important role in the future of chemical and pharmaceutical innovation.

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Advanced Methodologies for the Synthesis of Deuterated Butane: A Technical Guide for Catalytic and In-Situ Approaches

Executive Summary & Scientific Rationale

Deuterated alkanes, specifically deuterated butane isotopologues (ranging from butane- d1​ to perdeuterated butane- d10​ ), are critical reagents in modern analytical chemistry, forensic toxicology, and biophysical membrane studies[1]. However, the synthesis of these compounds presents unique thermodynamic and kinetic challenges. Direct C-H bond activation of aliphatic alkanes is notoriously difficult due to high activation energy barriers, often necessitating extreme conditions that lead to catalyst deactivation via coking[2].

As a Senior Application Scientist, I have structured this technical guide to dissect three distinct, field-proven methodologies for synthesizing deuterated butane. Rather than merely listing steps, this whitepaper elucidates the causality behind catalyst selection, isotopic exchange mechanisms, and protocol design. Every methodology presented herein is designed as a self-validating system, ensuring high-fidelity isotopic labeling and reproducible yields.

Strategy I: In-Situ Generation via Grignard Hydrolysis (Monodeuterated Butane)

Causality & Mechanistic Choice

In forensic toxicology, quantifying volatile hydrocarbons like butane in blood samples is plagued by pre-analytical losses due to the gas's extreme volatility[3]. Utilizing external gaseous standards introduces severe volumetric and handling errors. To circumvent this, Varlet et al. demonstrated that generating a butane-specific internal standard (ISTD) in situ is analytically superior[3]. By reacting butylmagnesium chloride with deuterium oxide ( D2​O ), monodeuterated butane ( C4​H9​D ) is synthesized directly within the sealed sample vial.

This choice of reagents is highly deliberate: the Grignard reagent acts as a potent nucleophile that irreversibly abstracts a deuterium atom from D2​O . This guarantees a 100% specific M+1 mass shift (m/z 59) without the need for complex, high-pressure gas handling systems[3].

Protocol 1: Self-Validating In-Situ Grignard Workflow

• Preparation: Pre-chill the biological matrix and all crimp-top headspace vials to -30 °C. This drastically minimizes the vapor pressure of any endogenous volatile substances and prevents premature volatilization of the generated ISTD[3].

• Reagent Introduction: Inject 2.5 µL of a standardized liquid solution of butylmagnesium chloride (dissolved in a non-interfering solvent like t-butyl-methylether) directly into the sealed vial containing the sample and a stoichiometric excess of D2​O [3].

• Reaction & Equilibration: Allow the vial to equilibrate to room temperature. The hydrolysis reaction is immediate and exothermic.

• Self-Validation Check: Perform an immediate Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS) analysis. The appearance of a distinct chromatographic peak with a primary mass fragment shifted by +1 Da validates successful in-situ synthesis. Critical validation: The complete absence of native butane fragments (m/z 58) in a blank matrix confirms the anhydrous integrity of the Grignard reagent prior to injection; any m/z 58 signal indicates ambient moisture contamination.

Figure 1: In-situ generation workflow of monodeuterated butane via Grignard hydrolysis for GC-MS.

Strategy II: Heterogeneous Catalytic Deuteration of Butadiene (Perdeuterated Butane)

Causality & Mechanistic Choice

When fully deuterated butane (butane- d10​ , CAS 7582-04-9, >98 atom % D) is required for NMR solvent applications or lipid bilayer nanoconfinement studies[1], direct H/D exchange of native butane is thermodynamically inefficient. Instead, we utilize the catalytic deuteration of 1,3-butadiene.

The choice of catalyst is the critical variable. While Ru, Rh, Pd, and Pt all catalyze alkene hydrogenation, Pt/Al2​O3​ is specifically selected. Mechanistically, the rate of reversible H/D exchange (the β -hydride elimination step in the Horiuti-Polanyi mechanism) on Pt is significantly faster than the final reductive elimination step[4][5]. This kinetic disparity ensures that the adsorbed intermediate undergoes multiple rounds of deuterium incorporation before desorbing, yielding a "saw-toothed" deuterium distribution heavily skewed toward C4​D10​ [6]. Furthermore, conducting the reaction in 0.5 M D2​SO4​ provides an overwhelming isotopic pool of D+ ions, driving the equilibrium toward complete perdeuteration[6].

Protocol 2: Liquid-Phase Catalytic Deuteration of 1,3-Butadiene

• Catalyst Activation: Suspend 0.1–0.2 g of Pt/Al2​O3​ catalyst in 0.5 M D2​SO4​ . Ensure the acid is pre-purified via preelectrolysis overnight to remove trace catalytic poisons[6]. Rereduce the catalyst in situ by bubbling high-purity D2​ gas (99.97 atom % D) through the suspension[6].

• Substrate Introduction: Introduce a continuous gas mixture of 1,3-butadiene, D2​ , and an inert carrier (He or Ar) at 1 atm total pressure into the reactor[6].

• Reaction Monitoring & Self-Validation Check: Maintain rigorous mechanical stirring to overcome gas-liquid mass transfer limitations. Monitor the electrochemical potential of the catalyst continuously during the reaction. A stable potential reflects the steady-state activity of adsorbed deuterium ( Dads​⇌D++e− ), validating that the active Pt sites are not poisoned by strongly bound di- π -adsorbed butadiene species[5]. A sudden drop in potential indicates catalyst fouling.

• Product Collection: Route the effluent gas through a cryogenic trap (liquid nitrogen) to condense and isolate the perdeuterated butane.

Figure 2: Catalytic deuteration workflow of 1,3-butadiene via the Horiuti-Polanyi mechanism.

Strategy III: Direct C-H Activation via PtCu Single-Atom Alloys (SAAs)

Causality & Mechanistic Choice

For advanced mechanistic studies involving direct alkane functionalization, researchers attempt Butane-Deuterium (B-D) isotope scrambling directly on butane gas. Traditional Pt nanoparticles catalyze this scrambling at ~100 °C but suffer from rapid coking (carbon deposition)[2]. Conversely, pure Cu nanoparticles resist coking due to weak adsorbate binding but require temperatures >500 °C to break the sp3 C-H bond[2].

The engineered solution is a PtCu Single-Atom Alloy ( Pt0.01​Cu ). The isolated Pt atoms act as highly active entry points that lower the C-H activation barrier, dissociating the C-H bond and spilling the intermediate over to the Cu surface where D-atom addition occurs[2]. This synergistic causality allows B-D scrambling to proceed efficiently at just 250 °C without catalyst deactivation[2].

Protocol 3: Temperature-Programmed B-D Scrambling

• Catalyst Reduction: Load the Pt0.01​Cu -SAA catalyst into a flow reactor. Reduce under 20% H2​ /He at 400 °C for 20 minutes, then cool to ambient temperature[2].

• Gas Feed: Introduce the reaction gas mixture (5% Butane, 2% Deuterium, balance Argon) and allow the system to stabilize for 1 hour[2].

• Temperature-Programmed Surface Reaction (TPSR): Ramp the temperature from ambient to 400 °C at a precise rate of 5 °C/min[2].

• Self-Validation Check: Continuously analyze the reactor effluent via inline mass spectrometry. The onset of C4​H9​D production at exactly ~250 °C validates the integrity of the single-atom Pt active sites. If the onset shifts to >400 °C, it indicates Pt agglomeration (loss of single-atom dispersion), failing the validation and requiring catalyst resynthesis[2].

Quantitative Method Comparison

To aid in experimental design, the following table summarizes the operational parameters and optimal use cases for each synthesis method.

Synthesis Strategy	Primary Product	Precursor / Reagents	Catalyst	Operating Temp	Key Advantage / Best Use Case
In-Situ Grignard Hydrolysis	Butane- d1​	Butylmagnesium chloride, D2​O	None	Room Temp	Eliminates gas handling errors; perfect for GC-MS forensic ISTDs.
Catalytic Deuteration of Butadiene	Butane- d10​	1,3-Butadiene, D2​ gas, D2​SO4​	Pt/Al2​O3​	Ambient	Achieves high isotopic purity (98 atom % D); ideal for NMR solvents.
Single-Atom Alloy B-D Scrambling	Butane- dx​ (Scrambled)	Native Butane gas, D2​ gas	Pt0.01​Cu SAA	~250 °C	Direct C-H activation without coking; ideal for catalysis research.

References

• Reactions of D2 with 1,4-Bis(diphenylphosphino) butane-Stabilized Metal Nanoparticles-A Combined Gas-phase NMR, GC-MS and Solid-state NMR Study. Freie Universität Berlin.7

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• Crystallization of n-Alkanes under Anisotropic Nanoconfinement in Lipid Bilayers. The Journal of Physical Chemistry B - ACS Publications. 1

• Butane-d10 D 98atom 7582-04-9. Sigma-Aldrich.

• Deuteration on a Pt/Al2O3 Catalyst in D2SO4. Bulletin of the Chemical Society of Japan. 6

• Accuracy profile validation of a new analytical method for butane measurement using headspace-gas chromatography-mass spectrometry. ResearchGate. 3

• Hydrogenation of Buta-1,3-diene on Supported Metal Catalysts in Aqueous Solution. RSC Publishing. 5

• PtCu Single-Atom Alloys as coke-resistant catalysts for efficient C-H activation. OSTI.gov. 2

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Butane-1,1,1-d3: Structural Dynamics, Synthesis, and Kinetic Isotope Applications in Drug Development

Executive Summary

The strategic incorporation of stable isotopes into aliphatic frameworks has revolutionized mechanistic chemistry and pharmacokinetics. Butane-1,1,1-d3 (chemical formula: C4​H7​D3​ ) serves as a critical probe molecule in these fields. By selectively replacing the three protium atoms on the terminal carbon with deuterium, researchers can exploit the mass difference between isotopes to study bond-cleavage kinetics without drastically altering the molecule's steric profile or lipophilicity. This whitepaper provides an in-depth technical analysis of Butane-1,1,1-d3, detailing its structural properties, regiospecific synthesis protocols, and its application in determining the Kinetic Isotope Effect (KIE) during cytochrome P450 (CYP450) metabolism.

Chemical Identity & Structural Architecture

Butane-1,1,1-d3 is a selectively deuterated isotopologue of n-butane. Its linear structure, CH3​-CH2​-CH2​-CD3​ , isolates the isotopic label at a single terminal methyl group[1]. This regiospecificity is paramount: it allows scientists to differentiate between the two terminal carbons during spectroscopic analysis and metabolic degradation.

Because deuterium has approximately twice the atomic mass of protium, the resulting C-D bond possesses a lower zero-point vibrational energy than a C-H bond. This physical reality dictates that more activation energy is required to reach the transition state for C-D bond cleavage, a phenomenon that underpins its utility in drug development.

Quantitative Physicochemical Data

To highlight the subtle but impactful differences induced by selective deuteration, the quantitative data for unlabeled butane and Butane-1,1,1-d3 are summarized below.

Property	n-Butane (Unlabeled)	Butane-1,1,1-d3
Molecular Formula	C4​H10​	C4​H7​D3​
Molecular Weight	58.12 g/mol	61.14 g/mol
CAS Registry Number	106-97-8	53716-51-1
PubChem CID
Boiling Point	-0.5 °C	-0.5 °C
Isotopic Purity	Natural Abundance	≥ 98 atom % D
Mass Shift (MS)	Base Peak (M)	M + 3 Da

Strategic Synthesis: Regiospecific Deuteration

The Causality of Method Selection: Synthesizing deuterated alkanes presents a unique challenge. Traditional catalytic hydrogen-deuterium (H/D) exchange methods are highly efficient for aromatic or activated systems but fail spectacularly for unactivated aliphatic chains, often resulting in uncontrolled over-deuteration and poor regioselectivity. To guarantee that the deuterium atoms are localized exclusively at the C1 position, a cross-coupling approach is mandatory. The Grignard reaction is the gold standard here, as it leverages the nucleophilicity of an unlabeled alkyl halide against a commercially available, highly pure deuterated electrophile (Iodomethane-d3).

Protocol 1: Regiospecific Synthesis via Grignard Coupling

This protocol is designed as a self-validating system. The cryogenic trapping ensures that only the volatile alkane is isolated, while the immediate downstream NMR analysis acts as an internal quality control gate to verify regiospecificity before downstream application.

Step 1: Reagent Activation & Grignard Formation

• Under a strictly anhydrous argon atmosphere, add 1.1 equivalents of magnesium turnings to a flame-dried Schlenk flask containing anhydrous tetrahydrofuran (THF).

• Introduce a catalytic crystal of iodine to activate the magnesium surface (causality: removes the passivating MgO layer).

• Dropwise, add 1.0 equivalent of 1-bromopropane ( CH3​CH2​CH2​Br ) while maintaining the temperature at 35°C to form propylmagnesium bromide.

Step 2: Electrophilic Trapping

• Cool the reaction vessel to 0°C using an ice-water bath to prevent premature volatilization of the incoming electrophile.

• Slowly inject 0.9 equivalents of Iodomethane-d3 ( CD3​I ). The nucleophilic Grignard reagent attacks the deuterated methyl group via an SN​2 mechanism.

Step 3: Cryogenic Distillation & Isolation

• Connect the reaction flask to a vacuum manifold equipped with a receiving Schlenk tube submerged in a dry ice/acetone bath (-78°C).

• Gently warm the reaction mixture to room temperature. The newly formed Butane-1,1,1-d3 (boiling point -0.5°C) will vaporize and selectively condense in the cryogenic trap, leaving behind the magnesium salts and THF solvent.

Step 4: Self-Validation (Analytical Gate)

• Isotopic Purity: Analyze the trapped gas via GC-MS. The presence of an M+3 peak at m/z 61 validates the incorporation of three deuterium atoms.

• Regiospecificity: Dissolve an aliquot in CHCl3​ and perform 2H -NMR. A single resonance corresponding to the terminal methyl group validates the absence of deuterium scrambling.

Regiospecific Grignard synthesis workflow for Butane-1,1,1-d3.

Mechanistic Utility: The Kinetic Isotope Effect (KIE)

In drug development, the primary cause of poor oral bioavailability is rapid first-pass metabolism, often mediated by Cytochrome P450 (CYP450) enzymes in the liver. These enzymes typically oxidize unactivated C-H bonds to form alcohols, which are subsequently conjugated and excreted.

By utilizing Butane-1,1,1-d3 as a model substrate, researchers can quantify the Primary Kinetic Isotope Effect . Because the C-D bond at the terminal carbon is energetically more difficult to break than the corresponding C-H bond, the rate of oxidation at the deuterated site ( kD​ ) is significantly slower than at an undeuterated site ( kH​ ). If the rate-determining step of the enzymatic reaction involves the cleavage of this bond, a large KIE ( kH​/kD​≥2 ) is observed. This principle is directly applied in "metabolic shunting," where vulnerable methyl groups on drug candidates are deuterated to redirect metabolism toward less toxic or more slowly cleared pathways.

Bifurcated CYP450 metabolic pathway illustrating the primary Kinetic Isotope Effect.

Self-Validating Protocol: In Vitro KIE Determination

To accurately measure the KIE, researchers perform competitive incubation assays.

Protocol 2: Microsomal Stability and KIE Assay

This protocol is self-validating because it utilizes an internal standard spiked prior to the reaction. This ensures that any variations in extraction efficiency or mass spectrometer ionization do not skew the calculated kH​/kD​ ratio.

Step 1: Substrate Preparation & Internal Standardization

• Prepare a 1:1 equimolar mixture of unlabeled n-butane and Butane-1,1,1-d3 in a sealed, headspace-free vial containing a biologically compatible solvent (e.g., DMSO, max 1% final volume).

• Spike the mixture with a known concentration of an internal standard (e.g., n-pentane) to normalize downstream ionization variances.

Step 2: Enzymatic Incubation

• In a temperature-controlled shaker (37°C), combine the substrate mixture with human liver microsomes (HLM) suspended in a 0.1 M phosphate buffer (pH 7.4).

• Initiate the reaction by adding the NADPH regenerating system (the obligate electron donor for CYP450).

Step 3: Reaction Quenching

• At specific time intervals (e.g., 0, 5, 15, 30 minutes), extract 100 μ L aliquots.

• Immediately quench the reaction by injecting the aliquot into 300 μ L of ice-cold acetonitrile. (Causality: The organic solvent rapidly denatures the CYP450 enzymes, halting all metabolic activity instantaneously).

• Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

Step 4: GC-MS Analysis & Self-Validation

• Inject the supernatant into a Gas Chromatography-Mass Spectrometer (GC-MS).

• Validation & Calculation: Quantify the depletion of m/z 58 (unlabeled) versus m/z 61 (labeled), normalized against the internal standard peak. The ratio of their depletion rates directly yields the in vitro KIE value. A kH​/kD​ ratio > 2 confirms that C-H/C-D bond cleavage is the rate-limiting step in the metabolic pathway.

References

• PubChem , "Butane-1,1,1-d3 | C4H10 | CID 12205548", National Center for Biotechnology Information. URL:[Link]

• CortecNet , "Butane-1,1,1-d3 - Stable Isotope", CortecNet Corporation. URL:[Link]

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Physical and Chemical Properties of Butane-1,1,1-d3: A Comprehensive Technical Guide for Analytical and Pharmaceutical Applications

Executive Summary

In the landscape of modern analytical chemistry and rational drug design, stable isotope-labeled (SIL) compounds are indispensable. Butane-1,1,1-d3 (1,1,1-trideuteriobutane) represents a highly specialized aliphatic hydrocarbon where the terminal methyl group is fully deuterated. As a Senior Application Scientist, I have structured this whitepaper to bridge the fundamental physicochemical properties of Butane-1,1,1-d3 with its advanced applications. This guide elucidates the mechanistic causality behind its use as a Surrogate Internal Standard (SIL-IS) in mass spectrometry and as a critical precursor for deuterated active pharmaceutical ingredients (APIs)[1].

Physicochemical Profiling and Structural Dynamics

Butane-1,1,1-d3 retains the macroscopic physical behavior of standard n -butane but exhibits distinct quantum mechanical properties due to the increased reduced mass of the Carbon-Deuterium (C-D) bond. Because deuterium has twice the mass of protium, the zero-point vibrational energy of the C-D bond is significantly lower than that of the C-H bond.

This isotopic substitution does not drastically alter the boiling point or lipophilicity, ensuring that Butane-1,1,1-d3 perfectly mimics its non-deuterated counterpart in chromatographic separations. However, it introduces a critical +3 Da mass shift, providing the orthogonality required for high-resolution mass spectrometry.

Quantitative Data Summary

Property	Value	Causality / Significance
IUPAC Name	1,1,1-trideuteriobutane	Terminal deuteration targets the primary site of ω -oxidation.
CAS Number	53716-51-1	Unique identifier for the 98 atom % D isotopic purity standard.
Molecular Formula	C4​H7​D3​	Provides a +3 Da mass shift to avoid endogenous isotopic overlap.
Molecular Weight	61.14 g/mol [2]	Increased from 58.12 g/mol ( n -butane) due to three deuterium atoms.
Exact Mass	61.097 Da[2]	Crucial for high-resolution MS (HRMS) extraction windows.
Boiling Point	-0.5 °C	Requires pressurized cylinder handling or cryogenic condensation.
XLogP3	2.9[2]	Highly lipophilic; dictates liquid-liquid extraction (LLE) partitioning.

Kinetic Isotope Effects (KIE) & Deuterated Drug Design

In drug development, the terminal methyl group of a butyl chain is highly susceptible to ω -oxidation by Cytochrome P450 (CYP450) enzymes. By synthesizing APIs using Butane-1,1,1-d3 derivatives—such as 1-bromobutane-4,4,4-d3 (CAS 55724-42-0), which is used to synthesize deuterated local anesthetics like procaine and tetracaine[3]—developers leverage the Primary Kinetic Isotope Effect (KIE) .

Because the C-D bond requires more activation energy to cleave than a C-H bond, the rate of metabolic oxidation ( kD​ ) is significantly slower than the non-deuterated rate ( kH​ ). If C-H bond cleavage is the rate-limiting step, the ratio kH​/kD​ (the KIE) can exceed 2.0. This forces the enzyme to seek alternative, slower metabolic pathways—a phenomenon known as metabolic shunting . The clinical result is a prolonged drug half-life, reduced dosing frequency, and lower accumulation of toxic metabolites.

CYP450 metabolic shunting pathway illustrating the Kinetic Isotope Effect (KIE) of the -CD3 group.

Analytical Workflows: Surrogate Internal Standardization

In GC-MS and LC-MS metabolomics, absolute quantification is often compromised by matrix effects (ion suppression or enhancement). The NOMIS (Normalization using Optimal selection of Multiple Internal Standards) protocol relies on SIL-IS compounds to correct for these variances[1].

Causality in Method Design: Butane-1,1,1-d3 is an ideal SIL-IS for volatile metabolomics. Because its physicochemical properties (boiling point, LogP) are nearly identical to endogenous butane, it co-elutes chromatographically, experiencing the exact same matrix environment in the MS source. However, the mass spectrometer easily resolves its +3 Da mass shift ( m/z 61), allowing for mathematically rigorous peak area ratio normalization.

Headspace GC-MS analytical workflow utilizing Butane-1,1,1-d3 as a Surrogate Internal Standard.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale to guarantee data fidelity.

Protocol 1: Headspace GC-MS Normalization using Butane-1,1,1-d3

Objective: Quantify volatile aliphatic metabolites in biological matrices using Butane-1,1,1-d3 as a SIL-IS.

• SIL-IS Working Solution Preparation:

  • Action: Chill a gas-tight syringe to -10 °C. Extract Butane-1,1,1-d3 gas from the pressurized cylinder and dissolve immediately in pre-chilled HPLC-grade methanol to create a 1 mg/mL stock.

  • Causality: Butane-1,1,1-d3 boils at -0.5 °C. Preparing the stock in a chilled solvent prevents volatilization, ensuring the concentration remains accurate for the calibration curve.

• Sample Spiking:

  • Action: Aliquot 500 µL of the biological sample into a 10 mL headspace vial. Spike with 10 µL of the SIL-IS working solution. Seal immediately with a PTFE/silicone septum.

  • Causality: Spiking prior to headspace equilibration ensures the IS undergoes the exact same thermodynamic partitioning between the liquid and gas phases as the target analytes.

• Headspace Equilibration (System Suitability):

  • Action: Incubate the vial at 60 °C for 15 minutes with agitation.

• GC-MS Acquisition:

  • Action: Inject 1 mL of the headspace gas into the GC-MS. Operate the MS in Selected Ion Monitoring (SIM) mode, monitoring m/z 58 (endogenous) and m/z 61 (deuterated).

• Data Processing:

  • Action: Calculate the response factor by dividing the peak area of m/z 58 by m/z 61. Plot against a known calibration curve to determine absolute concentration.

Protocol 2: In Vitro CYP450 Microsomal Stability Assay (KIE Determination)

Objective: Determine the intrinsic clearance ( CLint​ ) difference between standard tetracaine and deuterated tetracaine (synthesized via 1-bromobutane-d3[3]).

• Incubation Setup:

  • Action: In a 96-well plate, combine Human Liver Microsomes (HLMs) (0.5 mg/mL protein) with 1 µM of the deuterated substrate in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation:

  • Action: Pre-warm to 37 °C for 5 minutes. Initiate the reaction by adding 1 mM NADPH regenerating system.

  • Causality: NADPH is the obligate electron donor for CYP450. Withholding it until T=0 ensures precise kinetic timing.

• Serial Sampling & Quenching:

  • Action: At T=0,5,15,30,and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing a distinct analytical internal standard.

  • Causality: Cold acetonitrile instantly denatures the CYP450 enzymes, halting the reaction at exact time points while simultaneously precipitating proteins for clean LC-MS injection.

• Analysis & Calculation:

  • Action: Analyze the supernatant via LC-MS/MS. Calculate the half-life ( t1/2​ ) from the natural log of percentage remaining vs. time. Derive the KIE ratio: KIE=CLint(H)​/CLint(D)​ . A value >2 confirms successful metabolic shunting.

Safety and Handling Standards

Butane-1,1,1-d3 is classified under GHS as an Extremely Flammable Gas (H220) and Contains gas under pressure (H280) [2].

• Storage: Must be stored in a Class 2A (Gases) explosion-proof cabinet.

• Handling: Always use a dual-stage stainless steel regulator. Due to its vapor density being heavier than air, local exhaust ventilation must be positioned at the floor level to prevent pooling and asphyxiation risks.

References

• PubChem - NIH. "Butane-1,1,1-d3 | C4H10 | CID 12205548". National Center for Biotechnology Information. URL:[Link]

• Google Patents. "US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry". Sysi-Aho et al.

• Pharmaffiliates. "1-Bromobutane-d3 | CAS 55724-42-0". Pharmaffiliates Reference Standards. URL:[Link]

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An In-Depth Technical Guide to Butane-1,1,1-d3: A Tool for Advancing Drug Discovery and Mechanistic Studies

This guide provides a comprehensive technical overview of Butane-1,1,1-d3 (1,1,1-Trideuterobutane), a stable isotope-labeled compound of significant interest to researchers, medicinal chemists, and drug development professionals. We will delve into its fundamental properties, the scientific principles that underpin its utility, its synthesis, and its practical application in modern research, particularly within the pharmaceutical sciences.

Core Registry Information and Physicochemical Properties

Butane-1,1,1-d3 is an isotopologue of n-butane where the three hydrogen atoms on one of the terminal methyl groups have been replaced by deuterium, a stable, non-radioactive isotope of hydrogen.[1] This seemingly subtle modification has profound implications for its chemical reactivity, making it a valuable tool in various scientific disciplines.

Key registry and property data are summarized below for quick reference.

Identifier/Property	Value	Source(s)
CAS Number	53716-51-1	[2][3][4]
Synonyms	1,1,1-Trideuterobutane, n-Butane-1,1,1-d3	[2][3]
Molecular Formula	CH₃(CH₂)₂CD₃	[2]
Linear Formula	C₄H₇D₃	[2]
Molecular Weight	61.14 g/mol	[2][4]
Isotopic Purity	Typically ≥98 atom % D	[2][5]
Boiling Point	-0.5 °C (lit.)	[2]
InChI Key	IJDNQMDRQITEOD-FIBGUPNXSA-N	[2][4]
SMILES String	[2H]C([2H])([2H])CCC	[2][4]

The Scientific Rationale: Understanding the Kinetic Isotope Effect (KIE)

The utility of Butane-1,1,1-d3 and other deuterated compounds is rooted in a quantum mechanical phenomenon known as the Kinetic Isotope Effect (KIE).[6] The KIE describes the change in the rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes.

The foundational principle is that a carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than a carbon-hydrogen (C-H) bond.[6] This is due to the greater mass of the deuterium nucleus (one proton and one neutron) compared to protium (a single proton). Consequently, more energy is required to break a C-D bond than a C-H bond. If the cleavage of this bond is the rate-determining step of a reaction, the reaction will proceed more slowly for the deuterated compound.[6] This effect is particularly significant in reactions catalyzed by enzymes, such as the cytochrome P450 (CYP) family, which are responsible for the metabolism of most drugs.[6]

Caption: The Kinetic Isotope Effect (KIE) slows C-D bond cleavage.

Applications in Drug Discovery and Development

The strategic replacement of hydrogen with deuterium, known as "precision deuteration," has become a powerful strategy in modern medicinal chemistry.[7][8] By modifying a drug candidate at metabolically vulnerable positions (so-called "soft spots"), researchers can significantly improve its pharmacokinetic and safety profile.

Key benefits of this approach include:

• Enhanced Metabolic Stability and Increased Half-Life : By slowing metabolism, particularly first-pass metabolism in the liver, the drug remains in the body longer.[6] This can lead to a longer duration of action and potentially allow for less frequent dosing, improving patient compliance.[8]

• Improved Bioavailability : Reducing the extent of first-pass metabolism can increase the fraction of the administered dose that reaches systemic circulation in its active form.[6]

• Reduced Toxic Metabolite Formation : In some cases, drug metabolism can lead to the formation of reactive or toxic metabolites. Deuteration can slow or block these specific metabolic pathways, thereby improving the drug's overall safety profile.[6][8]

• Minimized Metabolic Switching : If a primary metabolic pathway is blocked by deuteration, the body may shift to alternative pathways. This can sometimes lead to the formation of new, uncharacterized metabolites.[6] Careful design is crucial to avoid this undesirable outcome.

The first FDA-approved deuterated drug, deutetrabenazine, exemplifies the success of this strategy.[8] More recently, deucravacitinib became the first de novo deuterated drug approved, highlighting the integration of this approach into early-stage drug discovery.[8]

Caption: Workflow for using deuteration in drug candidate optimization.

Proposed Synthesis of Butane-1,1,1-d3

While various methods for deuteration exist, a common and powerful approach for synthesizing terminally deuterated alkanes involves the reduction of a suitable carboxylic acid derivative with a deuterated reducing agent. Lithium aluminum deuteride (LiAlD₄) is an excellent choice for this transformation due to its high reactivity.[9][10]

A plausible and efficient two-step synthesis starting from butanoic acid is outlined below.

Step 1: Conversion of Butanoic Acid to Butanoyl Chloride The carboxylic acid is first converted to a more reactive acyl chloride. This is a standard transformation, often achieved with thionyl chloride (SOCl₂).

CH₃(CH₂)₂COOH + SOCl₂ → CH₃(CH₂)₂COCl + SO₂ + HCl

Step 2: Reduction of Butanoyl Chloride with Lithium Aluminum Deuteride (LiAlD₄) The acyl chloride is then reduced to the corresponding 1,1-dideuterio-1-butanol intermediate, which is further reduced in situ to the final product, Butane-1,1,1-d3. The use of LiAlD₄ ensures that deuterium atoms are specifically delivered to the carbonyl carbon.[9][11]

2 CH₃(CH₂)₂COCl + LiAlD₄ → Intermediate Reduction → 2 CH₃(CH₂)₂CD₃

Caption: Proposed synthetic route for Butane-1,1,1-d3.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol provides a framework for comparing the metabolic stability of a protiated compound (e.g., n-butane or a drug candidate containing a butyl group) with its deuterated analogue (Butane-1,1,1-d3 or its corresponding deuterated drug candidate) using human liver microsomes (HLM).

Objective: To determine if deuteration at the terminal methyl position reduces the rate of metabolic degradation.

Materials:

• Test Compounds: Protiated compound and Butane-1,1,1-d3 (or deuterated analogue), each dissolved in a suitable solvent (e.g., DMSO) to make 10 mM stock solutions.

• Human Liver Microsomes (HLM), pooled.

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase).

• 0.1 M Phosphate Buffer (pH 7.4).

• Acetonitrile (ACN) containing an appropriate internal standard for LC-MS/MS analysis.

• 96-well incubation plate and plate sealer.

• Incubator/shaker set to 37°C.

• LC-MS/MS system for quantification.

Methodology:

• Preparation of Incubation Mixture:

  • On ice, prepare a master mix in 0.1 M phosphate buffer containing HLM (final concentration typically 0.5-1.0 mg/mL).

  • Pre-warm the master mix at 37°C for 5-10 minutes.

• Initiation of Reaction:

  • To initiate the metabolic reaction, add the NADPH regenerating system to the pre-warmed master mix.

  • Immediately add a small volume (e.g., 1-2 µL) of the 10 mM stock solution of either the protiated or deuterated compound to designated wells of the 96-well plate to achieve a final substrate concentration of 1-10 µM.

  • Prepare "time zero" (T₀) samples by immediately adding cold ACN (quenching solution) to a set of wells before adding the substrate.

• Incubation:

  • Seal the plate and incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), remove an aliquot from the appropriate wells and quench the reaction by adding it to a collection plate containing cold ACN with the internal standard.

• Sample Processing:

  • Once all time points are collected, centrifuge the quenched samples at high speed (e.g., 4000 rpm for 20 min at 4°C) to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• Analysis:

  • Analyze the samples by a validated LC-MS/MS method to quantify the amount of the parent compound remaining at each time point.

• Data Interpretation:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

  • A significantly longer half-life for Butane-1,1,1-d3 compared to its protiated counterpart provides strong evidence of a Kinetic Isotope Effect and improved metabolic stability.[6]

Safety and Handling

Butane-1,1,1-d3 is a highly flammable gas and is typically supplied in cylinders.[2][5] It is classified as a flammable gas (Category 1A) and a gas under pressure.[2][4]

• Hazards : Extremely flammable gas. Contains gas under pressure; may explode if heated.[2][4]

• Precautions : Keep away from heat, sparks, open flames, and hot surfaces. No smoking. All work should be conducted in a well-ventilated area or a fume hood. Due to the small quantities often supplied, a vacuum line may be required to transfer the product from its cylinder.[5] Users must consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and handling information.

Conclusion

Butane-1,1,1-d3 is more than just an isotopic variant of a simple alkane; it is a sophisticated tool for modern chemical and pharmaceutical research. Its utility, derived from the fundamental principles of the Kinetic Isotope Effect, allows scientists to probe reaction mechanisms and rationally design drug molecules with superior pharmacokinetic properties. By understanding and applying the principles outlined in this guide, researchers can leverage deuterated compounds like Butane-1,1,1-d3 to accelerate the development of safer and more effective medicines.

References

• Axsyn. BUTANE-1,1,1-D3;53716-51-1. Available from: [Link]

• Pirali, T., Serafini, M., Cargnin, S., & Genazzani, A. A. (2019). Applications of Deuterium in Medicinal Chemistry. Journal of Medicinal Chemistry, 62(1), 101-134. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12205548, Butane-1,1,1-d3. Available from: [Link]

• Gant, T. G. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(7), 545-564. Available from: [Link]

• ResearchGate. Application of Deuterated Compounds. Available from: [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. (2011). Available from: [Link]

• Smith, J. D., Durrant, G., Ess, D. H., Gelfand, B. S., & Piers, W. E. (2020). H/D exchange under mild conditions in arenes and unactivated alkanes with C6D6 and D2O using rigid, electron-rich iridium PCP pincer complexes. Chemical Science, 11(28), 7357-7366. Available from: [Link]

• Filo. Questions: What is the product (A) when CH3MgBr reacts with D2O?. Available from: [Link]

• Allen. 3)CMgBron reaction withD_(2)O produces :. Available from: [Link]

• Marquette University. Catalytic Transfer Deuteration and Hydrodeuteration: Emerging Techniques to Selectively Transform Alkenes and Alkynes to Deutera. (2021). Available from: [Link]

• Chemistry Steps. Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. (2020). Available from: [Link]

• Pearson+. Show how to make these deuterium-labeled compounds, using CD3MgBr.... Available from: [Link]

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023). Available from: [Link]

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An In-Depth Technical Guide to Assessing the Isotopic Purity of Butane-1,1,1-d3

Abstract

Deuterated compounds, such as Butane-1,1,1-d3, are of paramount importance across a spectrum of scientific disciplines, from pharmaceutical metabolism studies to materials science.[1] The utility of these compounds is intrinsically linked to their isotopic purity, which dictates their performance and the validity of experimental outcomes. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to accurately assess the isotopic purity of Butane-1,1,1-d3. We will delve into the core analytical techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography (GC)—elucidating the theoretical underpinnings and providing field-proven, step-by-step protocols. The narrative emphasizes the causality behind experimental choices, ensuring a self-validating system for robust and reliable characterization of isotopic composition.

The Critical Nature of Isotopic Purity

In the realm of deuterated active pharmaceutical ingredients (APIs), the definition of purity extends beyond the mere absence of chemical contaminants to include isotopic purity.[2] It is a practical impossibility to synthesize a compound with 100% isotopic purity, especially when incorporating multiple deuterium atoms.[2] This results in the formation of isotopologues—molecules that are chemically identical but differ in their isotopic composition. For a compound like Butane-1,1,1-d3, the final product will inevitably contain a population of molecules with fewer than three deuterium atoms (d2, d1, and d0). Regulatory bodies necessitate a rigorous analysis and quantification of these isotopologues, making their characterization a critical component of Chemistry, Manufacturing, and Controls (CMC).[2]

A clear distinction must be made between two often-conflated terms:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within a molecule.[2]

• Species Abundance: This refers to the percentage of the total molecular population that possesses a specific, complete isotopic composition.[2]

A starting material with a high isotopic enrichment will not necessarily yield a final product where the vast majority of molecules are the fully deuterated version.[2] Therefore, a multi-faceted analytical approach is imperative for a complete and accurate assessment.

Orthogonal Analytical Approaches for Comprehensive Characterization

To ensure the highest degree of confidence in the isotopic purity assessment of Butane-1,1,1-d3, a combination of analytical techniques is essential. This orthogonal approach, leveraging the strengths of different methods, provides a more complete and validated picture of the isotopic distribution.[1] The primary techniques employed are Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography (GC).

The synergy between these techniques provides a robust framework for both technical and regulatory confidence.[1]

Caption: High-level workflow for the comprehensive isotopic purity assessment of Butane-1,1,1-d3.

Mass Spectrometry: The Quantitative Powerhouse

Mass spectrometry is a cornerstone technique for determining isotopic purity due to its high sensitivity and ability to differentiate isotopologues based on their mass-to-charge ratio (m/z).[3][4] For a volatile compound like butane, Gas Chromatography-Mass Spectrometry (GC-MS) is the most appropriate configuration.

The "Why": Causality in GC-MS Method Development

The choice of GC-MS is predicated on the need to separate the analyte of interest from any potential volatile impurities before it enters the mass spectrometer. The heavier, more deuterated isotopologues tend to elute slightly earlier than their lighter counterparts, a phenomenon known as the inverse isotope effect.[5] High-resolution capillary GC columns are essential to achieve baseline separation of these closely related species.

High-resolution mass spectrometry (HRMS) is particularly advantageous as it can resolve isobaric interferences and provide highly accurate mass measurements, which aids in the confident identification of each isotopologue.[3][4][6]

Experimental Protocol: GC-HRMS for Butane-1,1,1-d3

Objective: To quantitatively determine the relative abundance of d0, d1, d2, and d3 isotopologues of butane.

Instrumentation:

• Gas Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

Experimental Steps:

• Sample Preparation:

  • Prepare a dilute solution of Butane-1,1,1-d3 in a volatile, non-interfering solvent (e.g., pentane). The concentration should be optimized to avoid detector saturation.

• GC Method:

  • Column: High-resolution capillary column (e.g., SPB-5, 60m length).[5]

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 35 °C) to ensure good separation of early eluting peaks, followed by a slow temperature ramp (e.g., 5 °C/min) to a final temperature of 200 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Set to a high-resolution mode (e.g., >10,000).

  • Acquisition Mode: Full scan mode to detect all isotopologues.

  • Mass Range: m/z 10-100.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of each isotopologue (d0, d1, d2, and d3).

  • Integrate the peak areas for each extracted ion chromatogram.

  • Calculate the relative abundance of each isotopologue.

  • Correct for the natural abundance of ¹³C.

Data Presentation: Isotopic Distribution of Butane-1,1,1-d3

Isotopologue	Theoretical m/z (Molecular Ion)	Observed Peak Area	Relative Abundance (%)
Butane-d0	58.0783	Example Value	Calculated Value
Butane-d1	59.0845	Example Value	Calculated Value
Butane-d2	60.0908	Example Value	Calculated Value
Butane-1,1,1-d3	61.0971	Example Value	Calculated Value

NMR Spectroscopy: Positional and Structural Verification

While MS provides excellent quantitative data on the overall isotopic distribution, it does not inherently confirm the position of the deuterium labels. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for determining the site of deuteration and providing structural confirmation.[7]

The "Why": The Power of Isotope-Specific NMR

¹H NMR is used to observe the absence of signals at specific positions, confirming successful deuteration. Conversely, ²H (Deuterium) NMR directly observes the deuterium nuclei, providing unambiguous evidence of their location.[8] For Butane-1,1,1-d3, the ¹H NMR spectrum should show a significant reduction in the integration of the methyl proton signal relative to the methylene protons.[9] The ²H NMR spectrum should display a single resonance corresponding to the -CD₃ group.

Caption: Logical flow for confirming positional deuteration using NMR spectroscopy.

Experimental Protocol: ¹H and ²H NMR

Objective: To confirm the position of deuterium labeling and assess the extent of deuteration at the C1 position.

Instrumentation:

• High-field NMR Spectrometer (e.g., 400 MHz or higher).

Experimental Steps:

• Sample Preparation:

  • Dissolve an accurately weighed amount of Butane-1,1,1-d3 in a deuterated solvent that does not have signals in the region of interest (e.g., CDCl₃).[9]

  • For quantitative ¹H NMR, a known amount of an internal standard with a distinct, sharp signal (e.g., 1,3,5-trichlorobenzene) should be added.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons for accurate integration.

• ²H NMR Acquisition:

  • Tune the probe to the deuterium frequency.

  • Acquire a one-dimensional ²H spectrum.

• Data Analysis:

  • ¹H NMR: Integrate the signals corresponding to the methyl (-CH₃) and methylene (-CH₂-) protons. Compare the ratio to the theoretical ratio for unlabeled butane (3:2).[9] A significant deviation from this ratio indicates deuteration at the methyl position.

  • ²H NMR: Observe the chemical shift of the deuterium signal to confirm its attachment to the terminal carbon.

Method Validation: Ensuring Trustworthiness

Every protocol described must be part of a self-validating system.[10] The validation of analytical methods for isotopic purity is crucial to ensure the reliability of the results.[11]

Key Validation Parameters

• Accuracy: The closeness of the measured isotopic abundance to the true or accepted reference value. This can be assessed using certified reference materials if available.[12]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[12] This is typically expressed as the relative standard deviation (RSD).

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of an isotopologue that can be reliably detected and quantified, respectively.[12]

System Suitability

Before each analytical run, a system suitability test should be performed to ensure the analytical system is performing correctly. This may involve injecting a known standard and verifying that parameters such as peak resolution, signal-to-noise ratio, and retention time are within acceptable limits.

Conclusion: A Triad of Confidence

The accurate assessment of the isotopic purity of Butane-1,1,1-d3 is not a task for a single analytical technique but requires a synergistic approach. The quantitative power of GC-MS, combined with the positional and structural verification provided by NMR, forms a robust and reliable methodology. By adhering to validated protocols and understanding the scientific principles behind the chosen techniques, researchers, scientists, and drug development professionals can ensure the quality and integrity of their deuterated compounds, leading to more accurate and reproducible scientific outcomes. The characterization of isotopologues is a non-negotiable aspect of developing and manufacturing modern deuterated APIs, ensuring that the "deuterium difference" is both predictable and reliable.[2]

References

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed. [Link]

• Rapid characterization of isotopic purity of deuterium‐labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry. ResearchGate. [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Concert Pharmaceuticals. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. [Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR. RSC Publishing. [Link]

• Standard Test Method for Analysis of Isotopic Composition of Uranium in Nuclear-Grade Fuel Material by Quadrupole Inductively Coupled Plasma-Mass Spectrometry. ASTM International. [Link]

• Standard Test Method for Analysis of Isotopic Composition of Uranium in Nuclear-Grade Fuel Material by Quadrupole Inductively Coupled Plasma-Mass Spectrometry. ASTM International. [Link]

• Standard Test Method for Determination of Plutonium Isotopic Composition by Gamma-Ray Spectrometry. ASTM International. [Link]

• Site-Specific Isotope Fractionation of Hydrocarbons by Quantitative NMR Spectroscopy. University of California, Riverside. [Link]

• Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments. ACS Publications. [Link]

• Standard Test Method for Determination of Uranium Content and Isotopic Composition by Isotope Dilution Mass Spectrometry. ASTM International. [Link]

• Standard Test Method for Determination of Uranium Isotopic Composition by Modified Total Evaporation (MTE) Method Using Thermal Ionization Mass Spectrometer. ASTM International. [Link]

• Isotope Labeling Mass spectrometry to Quantify Endogenous and Exogenous DNA Adducts and Metabolites of 1,3-Butadiene In Vivo. PMC. [Link]

• EANM guideline on the validation of analytical methods for radiopharmaceuticals. PMC. [Link]

• (PDF) A methodology for the validation of isotopic analyses by mass spectrometry in stable-isotope labelling experiments. ResearchGate. [Link]

• Isotopic Purity Using LC-MS. ResolveMass Laboratories Inc. [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. [Link]

• low/high resolution 1H proton nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-butane 1-H nmr explaining spin-spin coupling for line splitting. Doc Brown's Chemistry. [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• Isotope-ratio detection for gas chromatography. Caltech GPS. [Link]

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• 9. low/high resolution 1H proton nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-butane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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Strategic Procurement and Application of Butane-1,1,1-d3 in Mechanistic Research

A Technical Whitepaper on Sourcing, Validating, and Utilizing Asymmetrically Deuterated Alkanes

Executive Summary

For researchers, scientists, and drug development professionals, the procurement of specialized isotopic compounds is not merely a supply chain task; it is the foundational step of experimental design. Butane-1,1,1-d3 (CAS: 53716-51-1) is an asymmetrically deuterated alkane critical for advanced mechanistic studies, including cytochrome P450 (CYP) metabolic tracing and atmospheric chemistry. Unlike fully deuterated butane (d10), the 1,1,1-d3 variant allows researchers to probe regioselective reactions by serving as an internal mechanistic control.

This guide provides an authoritative framework for sourcing high-purity Butane-1,1,1-d3, establishing self-validating quality control systems, and executing kinetic isotope effect (KIE) assays.

The Mechanistic Imperative: Why Butane-1,1,1-d3?

In drug development and metabolic tracing, replacing protons with deuterons significantly alters reaction kinetics due to the mass difference between the isotopes. The 100% mass increase from 1 H to 2 H lowers the zero-point energy of the C-D bond, making it substantially more resistant to enzymatic cleavage than a standard C-H bond[1].

Using an asymmetrically labeled molecule like Butane-1,1,1-d3 provides a self-validating mechanistic probe . If a metabolizing enzyme (e.g., CYP450) oxidizes the deuterated C1 methyl group, a primary kinetic isotope effect (KIE) is observed, and the reaction rate slows. This often results in "metabolic shunting," where the enzyme redirects its activity to the non-deuterated C4 methyl group or the C2/C3 methylenes[2]. By quantifying this shift, researchers can precisely map the regioselectivity and active-site dynamics of the enzyme without needing multiple different substrate analogs.

Chemical and Isotopic Specifications

Before evaluating vendors, it is critical to define the exact physicochemical parameters required for rigorous research. The isotopic purity must exceed 98 atom % D to prevent unlabeled background noise from skewing KIE calculations.

Table 1: Physicochemical & Isotopic Profile of Butane-1,1,1-d3

Property	Specification	Reference
IUPAC Name	1,1,1-trideuteriobutane	PubChem[3]
CAS Number	53716-51-1	Sigma-Aldrich
Molecular Weight	61.14 g/mol	PubChem[3]
Exact Mass	61.097 Da	PubChem[3]
Boiling Point	-0.5 °C	Sigma-Aldrich
Required Isotopic Purity	>98 atom % D	CortecNet[4]

Procurement Strategy: Vendor Landscape

Because Butane-1,1,1-d3 is classified as a Flammable Gas (Hazard Class 1A), procurement involves strict logistical considerations regarding cylinder handling and pressure regulation. A reliable vendor must provide certified isotopic enrichment data and guarantee chemical purity (>99%) to ensure no isomeric contaminants interfere with metabolic assays.

Table 2: Approved Vendor Procurement Matrix

Vendor	Catalog ID	Isotopic Purity	Chemical Purity	Delivery Format
Sigma-Aldrich	53716-51-1	98 atom % D	>99%	Lecture Bottle / Gas Cylinder
CortecNet	G-Butane-D3	98 atom % D	>99%	Low-Pressure Gas Cylinder

Strategic Insight: When ordering from CortecNet or Sigma-Aldrich, ensure your facility is equipped with the appropriate CGA (Compressed Gas Association) regulators designed specifically for low-pressure, flammable stable isotopes.

Experimental Workflows & Validation

To ensure scientific integrity, the procurement of Butane-1,1,1-d3 must be immediately followed by a rigorous, self-validating quality control workflow before biological application.

Workflow for procurement, validation, and metabolic tracing of Butane-1,1,1-d3.

Protocol 1: Cryogenic Trapping and Regioselective Validation

Objective: Establish a self-validating system to confirm overall isotopic enrichment and the specific regiochemistry of the deuterium label. Causality: Because Butane-1,1,1-d3 boils at -0.5 °C, it must be cryogenically condensed to perform liquid-phase NMR. GC-MS alone is insufficient because it cannot detect isotopic scrambling (e.g., unintended migration of deuterium to the C2 position). NMR provides the necessary regioselective proof.

• Step 1: Cryogenic Condensation. Purge a specialized Schlenk tube with anhydrous nitrogen. Submerge the tube in a dry ice/acetone bath (-78 °C). Slowly bubble the Butane-1,1,1-d3 gas from the lecture bottle into the chilled tube until ~1 mL of liquid condenses.

• Step 2: GC-MS Isotopic Enrichment Analysis. Draw 10 µL of the headspace gas using a gas-tight syringe and inject it into a GC-MS system. Validation Check: Confirm the dominance of the M+3 molecular ion (m/z 61). The ratio of m/z 61 to m/z 58 (unlabeled butane) must confirm >98 atom % D enrichment.

• Step 3: Quantitative NMR Regioselective Validation. Transfer 50 µL of the liquified butane into a pre-chilled NMR tube containing 0.5 mL of CDCl 3​ (for 1 H NMR) and a separate tube with CHCl 3​ (for 2 H NMR). Validation Check: In the 1 H NMR spectrum, verify the complete absence of the terminal methyl proton triplet at ~0.9 ppm. In the 2 H NMR spectrum, confirm a singular, sharp resonance corresponding to the -CD 3​ group. This self-validates that the label is strictly localized at the C1 position.

Protocol 2: CYP450 Metabolic Tracing and KIE Assessment

Objective: Utilize the validated Butane-1,1,1-d3 to probe the regioselectivity of cytochrome P450-mediated oxidation. Causality: If the CYP450 active site specifically targets the C1 methyl group, the reaction rate will decrease due to the primary KIE, shunting metabolism to the C4 methyl group or C2/C3 methylenes[2]. Measuring this shift reveals the steric and electronic constraints of the enzyme's binding pocket.

• Step 1: Microsomal Incubation. Prepare a 1 mL reaction mixture containing 1 mg/mL human liver microsomes (HLM), 100 mM potassium phosphate buffer (pH 7.4), and 3.3 mM MgCl 2​ . Introduce Butane-1,1,1-d3 into the reaction vessel using a sealed headspace vial to prevent volatilization. Initiate the reaction by adding 1 mM NADPH and incubate at 37 °C for 30 minutes.

• Step 2: Reaction Quenching. Terminate the reaction by injecting 1 mL of ice-cold acetonitrile containing a known internal standard through the septum. Centrifuge at 14,000 x g for 10 minutes to precipitate microsomal proteins.

• Step 3: LC-MS/MS Quantification. Analyze the supernatant using LC-MS/MS to quantify the oxidized metabolites (e.g., deuterated vs. non-deuterated butanol derivatives). Validation Check: Calculate the KIE by comparing the formation rate of C1-oxidized products (requiring C-D cleavage) against C4-oxidized products (requiring C-H cleavage). A KIE > 2 indicates a primary isotope effect, confirming the C1 position is the primary metabolic target.

References

• Source: sigmaaldrich.
• Source: nih.
• Source: cortecnet.
• Source: nih.
• Source: plos.

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• 1. Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 3. Butane-1,1,1-d3 | C4H10 | CID 12205548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Stable Isotope - Butane-1,1,1-d3 - CortecNet [cortecnet.com]

Advanced Material Safety and Application Guide: Butane-1,1,1-d3 in Pharmaceutical Development

Executive Summary

As the pharmaceutical industry increasingly turns to isotopic labeling to optimize pharmacokinetic profiles, Butane-1,1,1-d3 (1,1,1-trideuteriobutane) has emerged as a critical building block. By leveraging the Deuterium Kinetic Isotope Effect (DKIE), drug development professionals utilize this selectively deuterated alkane to synthesize novel active pharmaceutical ingredients (APIs) with enhanced metabolic stability[][2].

This whitepaper serves as an in-depth Material Safety Data Sheet (MSDS) and technical guide. It synthesizes physicochemical data, rigorous safety protocols, and field-proven experimental workflows to ensure the safe and effective handling of Butane-1,1,1-d3 in advanced laboratory settings.

Physicochemical Profiling & Structural Identity

Understanding the fundamental properties of Butane-1,1,1-d3 is the first step in mitigating risk and designing effective synthetic routes. The substitution of three terminal hydrogen atoms with deuterium significantly alters the molecule's mass while maintaining the lipophilicity of standard butane.

Table 1: Chemical and Physical Properties

Property	Value	Reference / Causality
IUPAC Name	1,1,1-trideuteriobutane	Standardized nomenclature[3]
CAS Number	53716-51-1	Unique identifier for the 1,1,1-d3 isotopologue[3]
Molecular Formula	C₄H₇D₃	Indicates selective terminal deuteration
Molecular Weight	61.14 g/mol	Heavier than standard butane (58.12 g/mol ) due to isotopes[3]
Boiling Point	-0.5 °C (lit.)	Requires sub-zero temperatures for liquid-phase reactions
Isotopic Purity	≥ 98 atom % D	Critical for ensuring high-yield DKIE in downstream APIs

The Deuterium Kinetic Isotope Effect (DKIE) in Drug Design

The primary application of Butane-1,1,1-d3 is the synthesis of deuterated analogues of existing drugs (e.g., deuterated local anesthetics like tetracaine via 1-bromobutane-4,4,4-d3)[4].

The Causality of DKIE: The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond, making it significantly stronger and more resistant to cleavage by cytochrome P450 (CYP450) enzymes[][2]. When Butane-1,1,1-d3 is used to install a deuterated butyl chain on an API, the metabolic oxidation at that specific terminal methyl group is bottlenecked. This "metabolic shunting" prolongs the drug's half-life, reduces toxic metabolite formation, and allows for lower clinical dosing[][5].

Fig 1: Mechanism of Deuterium Kinetic Isotope Effect (DKIE) in drug metabolism.

Hazard Identification and Risk Mitigation (MSDS Core)

Butane-1,1,1-d3 is a highly volatile, extremely flammable gas shipped under pressure. Safety protocols must be dictated by its physical state and vapor density.

Table 2: GHS Hazard Classifications and Precautionary Statements

GHS Code	Hazard / Precautionary Statement	Operational Implication
H220	Extremely flammable gas.	Forms explosive mixtures with air at low concentrations (1.8% - 8.5%)[6].
H280	Contains gas under pressure; may explode if heated.	Cylinders must be stored away from direct sunlight and heat sources.
P210	Keep away from heat, sparks, open flames.	Mandates the use of intrinsically safe, explosion-proof lab equipment.
P242	Use non-sparking tools.	Causality: Butane vapor is heavier than air. It pools at floor level. A dropped steel wrench can generate a spark, igniting the pooled gas and causing a flashback to the source[7].
P377	Leaking gas fire: Do not extinguish, unless leak can be stopped safely.	Extinguishing the flame without stopping the leak allows explosive gas to accumulate[6].

Toxicological Profile

While not inherently toxic or carcinogenic, Butane-1,1,1-d3 acts as a simple asphyxiant. In confined spaces, it displaces oxygen, leading to central nervous system depression, dizziness, and suffocation[7][8]. Furthermore, rapid expansion of the compressed gas absorbs massive amounts of heat, presenting a severe frostbite hazard upon dermal or ocular contact[7][9].

Self-Validating Experimental Protocol: Low-Temperature Condensation

Because Butane-1,1,1-d3 is a gas at standard temperature and pressure (STP), utilizing it as an alkylating precursor requires specialized Schlenk line techniques to condense it into a reactive liquid state.

Fig 2: Self-validating Schlenk line workflow for safe Butane-1,1,1-d3 transfer.

Step-by-Step Methodology

• System Integrity Verification (Self-Validation): Attach the Butane-1,1,1-d3 lecture bottle to a dedicated, grounded gas manifold. Before opening the cylinder valve, pull a vacuum on the entire manifold to <50 mTorr and isolate the vacuum pump. Monitor the pressure gauge for 10 minutes.

  • Causality: If the pressure rises, a micro-leak exists. This self-validating step is critical because atmospheric oxygen or moisture will not only create an explosion hazard but will also quench subsequent radical or organometallic reactions.

• Thermal Condensation: Submerge the receiving Schlenk flask in a dry ice/acetone bath (-78 °C).

  • Causality: Butane-1,1,1-d3 boils at -0.5 °C. Condensing it at -78 °C rapidly transitions the gas into a stable liquid, allowing for precise volumetric or gravimetric measurement before reacting it with halogenating agents (e.g., to form 1-bromobutane-4,4,4-d3)[4].

• Controlled Introduction: Slowly open the regulator to allow the gas to flow over the cold finger of the flask. Monitor the condensation rate visually.

• Reaction Execution & Quenching: Introduce downstream reagents. Upon reaction completion, vent any unreacted Butane-1,1,1-d3 through a cold trap into a fume hood exhaust equipped with a hydrocarbon scrubber.

  • Causality: Unreacted liquefied butane will rapidly expand (expansion ratio approx. 1:250) as the flask warms to room temperature. If the system is sealed, this will cause catastrophic overpressurization and glassware fragmentation[7][8].

Emergency Response & Spill Protocols

In the event of a containment failure, execute the following protocols immediately:

• Inhalation Exposure: Remove the victim to fresh air immediately. If breathing is irregular or has stopped, administer artificial respiration and supplemental oxygen. The victim may not be immediately aware of asphyxiation[6][10].

• Frostbite (Dermal/Ocular): Do NOT remove clothing frozen to the skin. Immediately flush the affected area with copious amounts of lukewarm water (not hot) for at least 15 minutes. Seek immediate medical attention[7][9].

• Major Leak / Fire: Evacuate the area. Do not attempt to extinguish a gas fire unless the source valve can be safely closed. Extinguishing the flame while gas continues to leak will result in a massive vapor cloud explosion[6]. Cool adjacent cylinders with water spray from a sheltered position to prevent boiling liquid expanding vapor explosions (BLEVE)[7].

References

• PubChem (NIH) - Butane-1,1,1-d3 | C4H10 | CID 12205548 URL:[Link]

• PMC (NIH) - Deuterated drugs; where are we now? URL: [Link]

• Bioscientia - Deuterated Drugs: Clinical and Pharmacological Aspects URL: [Link]

• Marathon Petroleum - Butane, Commercial Grade - SAFETY DATA SHEET URL:[Link]

• Linde Gas - SAFETY DATA SHEET Butane URL:[Link]

• AvantiGas - SAFETY DATA SHEET COMMERCIAL BUTANE URL:[Link]

• Air Liquide - Butane - Safety Data Sheet URL:[Link]

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• 3. Butane-1,1,1-d3 | C4H10 | CID 12205548 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. bioscientia.de [bioscientia.de]
• 6. marathonpetroleum.com [marathonpetroleum.com]
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• 9. produkte.linde-gas.at [produkte.linde-gas.at]
• 10. docs.airliquide.com.au [docs.airliquide.com.au]

The Isotopic Signature: A Comprehensive Guide to the ¹H and ¹³C NMR Spectroscopy of Butane-1,1,1-d3

Executive Summary: The Strategic Value of Deuteration

In modern pharmacokinetics and drug development, the strategic replacement of hydrogen with deuterium—a stable isotope—has revolutionized how we address metabolic vulnerabilities. By leveraging the kinetic isotope effect (KIE), drug developers can significantly reduce the rate of metabolism at specific "soft spots" on a molecule, thereby improving its pharmacokinetic profile and reducing dosing frequency[1].

However, the synthesis of deuterated compounds like Butane-1,1,1-d3 (a fundamental aliphatic building block) necessitates rigorous analytical validation. Nuclear Magnetic Resonance (NMR) spectroscopy remains the benchmark technique for confirming site-specific deuterium incorporation. This whitepaper provides an in-depth mechanistic analysis of the ¹H and ¹³C NMR spectra of Butane-1,1,1-d3, bridging quantum spin physics with practical, self-validating experimental workflows.

Principles of Isotopic Perturbation in NMR

To interpret the NMR spectrum of Butane-1,1,1-d3 ( CD3​−CH2​−CH2​−CH3​ ), one must first understand the fundamental physical differences between protium ( 1H ) and deuterium ( 2H or D ):

• Spin Quantum Number: While 1H has a spin of I=1/2 , deuterium is a quadrupolar nucleus with a spin of I=1 . This fundamentally alters the multiplicity rules from the standard n+1 to 2nI+1 .

• Gyromagnetic Ratio: The gyromagnetic ratio of deuterium ( γD​ ) is approximately 6.5 times smaller than that of protium ( γH​ ). Consequently, scalar coupling constants involving deuterium ( JCD​ and JHD​ ) are proportionally smaller than their hydrogen counterparts.

• Zero-Point Energy and Steric Size: The heavier mass of deuterium places it lower in the potential energy well of the C-D bond compared to a C-H bond. This effectively shortens the time-averaged bond length, making the CD3​ group sterically smaller and slightly more electron-donating than a CH3​ group[2].

Spectral Causality: Deconstructing the Spectra

The structural symmetry of standard n-butane results in only two distinct chemical environments for both ¹H and ¹³C NMR[3]. However, the asymmetric deuteration in Butane-1,1,1-d3 breaks this symmetry, yielding a highly distinct spectral signature.

¹H NMR: The Disappearance and the Splitting

In the ¹H NMR spectrum, the most obvious indicator of successful deuteration is the complete absence of the C1 methyl signal at ~0.87 ppm[4]. However, the true analytical proof lies in the adjacent C2 methylene group.

• C2 Methylene (~1.27 ppm): In standard butane, this signal is a complex multiplet. In Butane-1,1,1-d3, the C2 protons are coupled to the two C3 protons ( 3JHH​≈7.1 Hz) and the three C1 deuteriums. Because deuterium has I=1 , the three deuteriums split the signal into a septet ( 2(3)(1)+1=7 ). The 3JHD​ coupling constant is scaled down by the gyromagnetic ratio ( ∼7.1/6.5≈1.1 Hz). Thus, the C2 signal manifests as a triplet of septets .

• C3 Methylene (~1.27 ppm): Coupled to the two C2 protons and the three C4 protons, this signal appears as a pseudo-sextet ( 3JHH​≈7.1 Hz)[4].

• C4 Methyl (~0.87 ppm): Coupled only to the two C3 protons, this signal remains a clean triplet.

¹³C NMR: Shielding and Multiplets

The ¹³C NMR spectrum provides a self-validating counterpart to the ¹H spectrum, confirming the exact number of attached deuteriums through direct C-D coupling[3].

• C1 ( CD3​ ): Standard proton decoupling (zgpg30) does not decouple deuterium. Therefore, the C1 carbon couples to its three attached deuteriums, splitting into a septet with an intensity ratio of 1:3:6:7:6:3:1. The coupling constant 1JCD​ is approximately 19 Hz. Furthermore, the shorter C-D bond increases electron density at the carbon nucleus, resulting in a primary isotope shielding effect that shifts the signal upfield by ~0.7 ppm (from ~13.2 ppm to ~12.5 ppm)[2].

• C2 ( CH2​ ): The inductive effect of the sterically smaller CD3​ group causes a secondary (beta) isotope effect, shifting the C2 signal slightly upfield by ~0.1 ppm to ~24.9 ppm[2].

• C3 ( CH2​ ) & C4 ( CH3​ ): These carbons are too far from the isotopic substitution to experience significant perturbation and resonate at their standard frequencies (~25.0 ppm and ~13.2 ppm, respectively)[3].

Quantitative Data Summary

Nucleus	Position	Standard Butane Shift (ppm)	Butane-1,1,1-d3 Shift (ppm)	Multiplicity (Butane-d3)	Coupling Constants (Hz)
¹H	C1 ( CD3​ )	0.87	N/A (Invisible)	N/A	N/A
¹H	C2 ( CH2​ )	1.27	~1.27	Triplet of septets	3JHH​≈7.1 , 3JHD​≈1.1
¹H	C3 ( CH2​ )	1.27	~1.27	Sextet / Multiplet	3JHH​≈7.1
¹H	C4 ( CH3​ )	0.87	0.87	Triplet	3JHH​≈7.1
¹³C	C1 ( CD3​ )	13.2	~12.5	Septet	1JCD​≈19.0
¹³C	C2 ( CH2​ )	25.0	~24.9	Singlet (broadened)	N/A
¹³C	C3 ( CH2​ )	25.0	25.0	Singlet	N/A
¹³C	C4 ( CH3​ )	13.2	13.2	Singlet	N/A

Experimental Methodology: High-Resolution NMR of Gaseous Alkanes

Causality: Butane is a gas at standard temperature and pressure (boiling point ~ -1 °C). Attempting to dissolve it in a standard NMR tube at room temperature will result in sample venting and poor concentration. The following protocol utilizes a pressurized system to maintain the sample in a liquid state, ensuring high signal-to-noise (SNR) and a self-validating data acquisition loop.

Step 1: Pressurized Sample Preparation

• Chill a heavy-walled J. Young valve NMR tube containing 0.5 mL of CDCl3​ to -20 °C using a dry ice/acetone bath.

• Condense Butane-1,1,1-d3 gas into the tube via a vacuum manifold.

• Seal the PTFE valve tightly and allow the tube to slowly equilibrate to room temperature. The heavy-walled glass will safely contain the autogenous pressure.

Step 2: Probe Tuning and Shimming (Self-Validation)

• Insert the sample into a high-field NMR spectrometer (e.g., 500 MHz or higher).

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Validation: Perform gradient shimming on the CDCl3​ deuterium lock signal. A sharp, stable lock signal confirms that the sample is homogeneous and that the internal pressure has not caused solvent micro-boiling.

Step 3: ¹H NMR Acquisition

• Execute a standard 1D ¹H pulse sequence (zg30).

• Causality: Set the acquisition time (AQ) to at least 4 seconds. High digital resolution is strictly required to resolve the fine 3JHD​ (~1.1 Hz) couplings on the C2 methylene group.

Step 4: ¹³C NMR Acquisition

• Execute a proton-decoupled ¹³C pulse sequence (zgpg30).

• Causality: Standard Waltz-16 decoupling only irradiates the ¹H frequency. The deuterium nuclei ( I=1 ) remain coupled to the C1 carbon, generating the diagnostic septet. This acts as an internal validation of isotopic purity.

Step 5: Data Processing

• Apply a mild Gaussian window function to the ¹H Free Induction Decay (FID) prior to Fourier transformation. This mathematically enhances the resolution of the triplet of septets.

• Apply a 1.0 Hz exponential line broadening to the ¹³C FID. Because the C1 signal is split into 7 lines, its intensity is distributed; exponential multiplication maximizes the SNR to ensure the outer lines of the septet are visible above the noise floor.

Workflow Visualization

Workflow of Deuterium Labeling and NMR Validation in Drug Discovery.

Conclusion

The characterization of Butane-1,1,1-d3 serves as a masterclass in interpreting isotopic perturbations in NMR spectroscopy. By understanding the causality behind spin-spin coupling modifications and zero-point energy shifts, researchers can confidently validate the structural integrity of deuterated APIs. The self-validating nature of cross-referencing the missing ¹H signals with the diagnostic ¹³C septets ensures the highest standards of analytical rigor required in modern drug development.

Sources

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. low/high resolution 1H proton nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-butane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Elucidating the Mass Spectrometry Fragmentation Dynamics of Butane-1,1,1-d3: A Mechanistic Guide

Introduction: The Strategic Value of Isotopic Asymmetry

Deuterium labeling is a cornerstone technique in modern mass spectrometry (MS), utilized extensively for deciphering complex gas-phase fragmentation mechanisms and developing robust internal standards for quantitative pharmacokinetic assays[1]. By introducing isotopic asymmetry into otherwise symmetrical aliphatic hydrocarbons, researchers can definitively trace the origin of specific fragment ions.

Butane-1,1,1-d3 ( CD3​−CH2​−CH2​−CH3​ ) serves as an exemplary mechanistic model[2]. Analyzing its fragmentation pattern under electron ionization (EI) provides profound insights into unimolecular dissociation kinetics, bond cleavage causality, and the kinetic isotope effect (KIE). This technical guide deconstructs the fragmentation dynamics of Butane-1,1,1-d3 and establishes a self-validating experimental protocol for its analysis.

Theoretical Framework: Electron Ionization of Alkanes

Under standard 70 eV electron ionization, a gaseous alkane molecule is bombarded by high-energy electrons, stripping a single electron to form a highly excited, positively charged radical cation ( [M]+∙ )[3]. To dissipate the massive excess of internal energy, this molecular ion rapidly undergoes unimolecular dissociation[4].

The Causality of Cleavage: In aliphatic chains, C-C bond cleavages overwhelmingly dominate over C-H cleavages. This occurs because the C-C bond dissociation energy is slightly lower, and the resulting alkyl carbocations are thermodynamically stabilized via hyperconjugation from adjacent alkyl groups.

For unlabeled n-butane ( C4​H10​ , nominal mass 58 Da), the primary fragmentation pathways yield[5]:

• m/z 43 : [C3​H7​]+ (Base peak, generated by the loss of a terminal methyl radical, CH3∙​ ).

• m/z 29 : [C2​H5​]+ (Generated by the cleavage of the central C-C bond, losing an ethyl radical, C2​H5∙​ ).

• m/z 15 : [CH3​]+ (Resulting from charge retention on the cleaved methyl group)[3].

Fragmentation Dynamics of Butane-1,1,1-d3

The introduction of three deuterium atoms at one terminal carbon shifts the molecular mass to 61 Da ( [CD3​CH2​CH2​CH3​]+∙ )[6]. This isotopic labeling breaks the molecular symmetry, causing the standard alkane fragmentation peaks to bifurcate based on which terminus of the molecule is cleaved or retained[2].

Alpha-Cleavage (Terminal Methyl Loss)

In unlabeled butane, the loss of either terminal methyl group results in m/z 43. In Butane-1,1,1-d3, this pathway splits:

• Loss of Unlabeled Methyl ( CH3∙​ , 15 Da): Cleavage at the C3-C4 bond yields [CD3​CH2​CH2​]+ , detected at m/z 46 .

• Loss of Labeled Methyl ( CD3∙​ , 18 Da): Cleavage at the C1-C2 bond yields [CH2​CH2​CH3​]+ , detected at m/z 43 .

Mechanistic Insight: Statistically, these two cleavages should occur at a 1:1 ratio. However, due to the secondary kinetic isotope effect, the heavier deuterium atoms slightly lower the zero-point vibrational energy of the adjacent C-C bond, marginally altering the cleavage rate compared to the protium analog[2].

Beta-Cleavage (Central Ethyl Loss)

Cleavage of the central C2-C3 bond also bifurcates depending on which half retains the positive charge:

• Charge Retention on Labeled End: Loss of the unlabeled ethyl radical ( C2​H5∙​ , 29 Da) yields [CD3​CH2​]+ , detected at m/z 32 .

• Charge Retention on Unlabeled End: Loss of the labeled ethyl radical ( C2​H2​D3∙​ , 32 Da) yields [CH3​CH2​]+ , detected at m/z 29 .

Quantitative Data Summary

The table below summarizes the mass shifts from unlabeled n-butane to Butane-1,1,1-d3, providing a quick reference for spectral interpretation.

Cleavage Type	Unlabeled n-Butane (m/z)	Butane-1,1,1-d3 (m/z)	Fragment Formula (d3)
Molecular Ion	58	61	[CD3​CH2​CH2​CH3​]+∙
Alpha (- Methyl)	43	46 & 43	[CD3​CH2​CH2​]+ & [CH2​CH2​CH3​]+
Beta (- Ethyl)	29	32 & 29	[CD3​CH2​]+ & [CH3​CH2​]+
Methyl Retention	15	18 & 15	[CD3​]+ & [CH3​]+

Mechanistic Pathway Visualization

Fragmentation pathways of Butane-1,1,1-d3 under 70 eV electron ionization.

Experimental Methodology: Self-Validating GC-EI-MS Protocol

To ensure high scientific integrity and reproducibility, the following protocol establishes a self-validating system for the analysis of deuterated volatile organic compounds (VOCs)[7].

Step 1: Instrument Tuning & Calibration

• Introduce Perfluorotributylamine (PFTBA) into the MS.

• Tune the repeller, ion focus, and entrance lenses to achieve standard relative abundances for m/z 69, 219, and 502. Causality: This ensures the 70 eV electron beam is standardized, guaranteeing consistent fragmentation energy across different analytical runs[4].

Step 2: Sample Preparation (Headspace Equilibration)

• Transfer 500 µL of Butane-1,1,1-d3 gas standard into a 20 mL crimp-sealed headspace vial.

• Equilibrate at 25°C for 10 minutes to ensure a uniform liquid-vapor equilibrium state[8].

Step 3: Chromatographic Separation

• Inject 10 µL of the headspace vapor into a GC equipped with a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

• Causality: A non-polar column separates alkanes strictly by boiling point. Because deuterium labeling slightly lowers the boiling point compared to the protium analog, high-resolution GC can partially resolve deuterated isotopologues, preventing isobaric interference from unlabeled contaminants[7].

• Run an isothermal oven program at 35°C for 5 minutes with Helium carrier gas at 1.0 mL/min.

Step 4: Ionization and Data Acquisition

• Set the EI source temperature to 230°C and the quadrupole temperature to 150°C.

• Acquire data in full scan mode from m/z 10 to m/z 100.

Step 5: Data Validation (The Self-Validating Step)

• Calculate the intensity ratio of m/z 46 to m/z 43. In a pure Butane-1,1,1-d3 sample without severe KIE bias, this ratio should approximate 1.0. A significant deviation acts as an internal system check, indicating either isotopic impurity (e.g., presence of d2 or d4 species) or instrumental mass discrimination[7].

Standardized GC-EI-MS workflow for the isotopic analysis of deuterated alkanes.

Conclusion

The mass spectrometric analysis of Butane-1,1,1-d3 provides profound insights into fundamental gas-phase ion chemistry. By leveraging isotopic asymmetry, researchers can definitively map cleavage sites, quantify kinetic isotope effects, and validate the structural integrity of internal standards used in complex LC-MS and GC-MS quantitative workflows. Understanding these fragmentation rules ensures that analytical scientists can interpret complex spectra with absolute confidence.

References

• Title: Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers.
• Source: acs.
• Source: acs.
• Source: google.com (Patents)
• Source: docbrown.
• Source: youtube.
• Title: Influence of electron beam ion source parameters on deuterated propane (c3d8)
• Source: researchgate.

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• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. metrology.wat.edu.pl [metrology.wat.edu.pl]
• 5. mass spectrum of butane C4H10 CH3CH2CH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of n-butane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. researchgate.net [researchgate.net]
• 7. US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

Unlocking the Cellular Silent Window: Vibrational Spectroscopy of C-D Bonds in Alkanes and Lipid Probes

Executive Summary Vibrational spectroscopy of carbon-deuterium (C-D) bonds has emerged as a transformative analytical tool in pharmacokinetics, lipidomics, and cellular fluxomics. By replacing hydrogen with its heavier isotope, deuterium, researchers can shift the vibrational stretching frequencies of alkane chains from the crowded C-H region into the biologically "silent window" of 2000–2300 cm⁻¹. This technical guide provides a rigorous mechanistic analysis of C-D vibrational spectroscopy, detailing the underlying physics, spectral signatures, and self-validating experimental protocols required for quantitative Raman imaging in drug development and metabolic tracking.

The Physics of the Isotope Effect: Causality of the "Silent Window"

The utility of C-D bonds as bio-orthogonal probes is governed by the physics of the quantum harmonic oscillator. The vibrational frequency ( ν ) of a diatomic bond is inversely proportional to the square root of its reduced mass ( μ ):

ν=2πc1​μk​​

Because a C-D bond is electronically identical to a C-H bond, its spring constant ( k ) remains unchanged (1)[1]. However, the substitution of hydrogen (mass ≈ 1 amu) with deuterium (mass ≈ 2 amu) nearly doubles the reduced mass of the system. This mass increase causes the vibrational frequency to decrease by a factor of approximately 2​ .

Causality of the Window: Endogenous mammalian cells are rich in C-H, O-H, and N-H bonds, which dominate the Raman and IR spectra between 2800 and 3500 cm⁻¹. By shifting the alkane stretching frequency down to the 2000–2300 cm⁻¹ range, deuterated lipid analogs and drugs introduce characteristic vibrations into a "silent" spectral window where endogenous biomolecules contribute minimally (2)[2].

Causality of Modality (Raman vs. IR): While both IR and Raman can detect C-D bonds, Raman spectroscopy is prioritized for live-cell imaging. Water is a strong absorber of mid-IR radiation but a very weak Raman scatterer. Therefore, Raman microscopy is the optimal choice for mapping deuterated probes in aqueous physiological environments without suffering from massive solvent signal attenuation.

Quantitative Spectral Signatures of Deuterated Alkanes

The exact position of the C-D stretching bands depends on the local conformational order (gauche vs. all-trans) and the degree of deuteration. Complete substitution of all ¹H atoms with ²H (e.g., in d31-palmitic acid) yields highly intense -CD₂ and -CD₃ bands, acting as sensitive spectroscopic markers for lipid remodeling and oxidation processes (3)[3].

Functional Group	Vibrational Mode	Native C-H Frequency (cm⁻¹)	Deuterated C-D Frequency (cm⁻¹)
Terminal Methyl (-CH₃ / -CD₃)	Asymmetric Stretch	~2960	~2215
Terminal Methyl (-CH₃ / -CD₃)	Symmetric Stretch	~2873	~2100
Methylene Chain (-CH₂- / -CD₂-)	Asymmetric Stretch	~2926	~2195
Methylene Chain (-CH₂- / -CD₂-)	Symmetric Stretch	~2855	~2100

(Note: Frequencies are approximate and sensitive to the conformational state of the alkane chain (4)[4].)

Strategic Applications in Drug Development & Lipidomics

Concurrent Tracking of Nanocarriers and Payloads A critical challenge in drug delivery is confirming whether a nanoparticle carrier and its active pharmaceutical ingredient (API) remain co-localized upon entering a cell. By formulating liposomes with deuterated phospholipids (e.g., dodecyl phosphocholine-d38) and encapsulating a fluorescent drug like doxorubicin, researchers create a dual-modality system. Vibrational spectroscopy tracks the C-D signature of the lipid carrier, while fluorescence tracks the DOX payload, allowing precise mapping of endosomal escape and drug release dynamics (5)[5].

Subcellular Fluxomics and Lipotoxicity Fatty acid localization dictates cell fate. High local concentrations of saturated lipids can trigger endoplasmic reticulum (ER) stress and apoptosis. Using deuterated fatty acids as Raman probes (e.g., d31-palmitic acid), scientists can quantitatively map lipid uptake. Crucially, studies show that even when cells are incubated in micromolar (µM) concentrations of deuterated lipids, the local intracellular concentrations within lipid droplets can reach millimolar (mM) levels, highlighting the necessity of spatial fluxomics over bulk tissue analysis (6)[6].

Self-Validating Protocol: Quantitative Raman Imaging of Deuterated Probes

To ensure high-fidelity data, the following protocol establishes a self-validating workflow for tracking deuterated alkanes/lipids in vitro.

Step 1: Probe Saponification and BSA Conjugation

• Action: Saponify d31-palmitic acid (dPA) using 0.1 M NaOH at 70°C, followed by conjugation to fatty-acid-free Bovine Serum Albumin (BSA) at a 3:1 or 6:1 molar ratio.

• Causality: Free fatty acids form artificial micelles in aqueous media, leading to non-physiological endocytosis. BSA conjugation mimics natural serum transport, ensuring cellular uptake occurs via physiological lipid transporters (e.g., CD36).

• Validation Check: The solution must transition from a turbid suspension to an optically clear liquid. Any residual turbidity indicates incomplete complexation and risks experimental artifact.

Step 2: Cellular Incubation and Kinetic Arrest

• Action: Incubate target cells (e.g., HeLa or hepatocytes) with 50–200 µM of the dPA-BSA complex for 1 to 6 hours. Terminate the assay by washing with cold PBS and fixing with 4% paraformaldehyde (PFA).

• Causality: Cold PBS rapidly halts metabolic flux, preventing lipid redistribution during the fixation process.

• Validation Check: Run a parallel control well using a fluorescent lipid analog (e.g., BODIPY-C16). Rapid fluorescence imaging should confirm that the baseline lipid uptake machinery of the cell line is active before proceeding to time-intensive Raman mapping.

Step 3: Confocal Raman Hyperspectral Acquisition

• Action: Map the cells using a confocal Raman microscope equipped with a 532 nm or 785 nm laser. Focus the acquisition window strictly on the 2000–2300 cm⁻¹ region.

• Causality: 532 nm provides a higher scattering cross-section (scattering intensity scales with 1/λ4 ), while 785 nm avoids autofluorescence. The targeted spectral window minimizes laser dwell time and prevents phototoxicity or sample burning.

• Validation Check: Acquire a spectrum of the pure culture media and a blank substrate. The 2000–2300 cm⁻¹ region must be perfectly flat (noise-only). Any peaks here indicate system contamination or external light leakage.

Step 4: Spectral Unmixing and Absolute Quantification

• Action: Deconvolve the hyperspectral data using Multivariate Curve Resolution (MCR) or Classical Least Squares (CLS) to isolate the C-D symmetric stretch (~2100 cm⁻¹).

• Causality: Raw Raman intensity is arbitrary. To convert this to local molarity, the signal must be calibrated against a standard curve generated from known concentrations of dPA in vitro (6)[6].

• Validation Check: The integrated area of the C-D band from the calibration standards must yield a linear fit ( R2>0.98 ). If non-linear, the detector may be saturated, requiring a reduction in laser power or integration time.

Workflow Visualization

Workflow for quantitative Raman imaging of deuterated alkanes in cellular fluxomics.

References

• Title : A C-D (carbon–deuterium) bond is electronically much like a C-H b... Source : Pearson URL : 1

• Title : Deuterium Raman imaging for lipid analysis Source : ResearchGate URL :2

• Title : Spectroscopic Active Probes for Investigation of Lipid Transformation in Cells and Membranes Source : ACS Publications URL : 3

• Title : A Comparative Study of the CD and CH Stretching Spectral Regions of Typical Surfactants Systems Using VSFS Source : ResearchGate URL :4

• Title : Vibrational spectroscopy and imaging for concurrent cellular trafficking of co-localized doxorubicin and deuterated phospholipid vesicles Source : Nanoscale (RSC Publishing) URL : 5

• Title : Quantifying lipids in human cells using Raman spectroscopy Source : bioRxiv URL : 6

Sources

• 1. A C-D (carbon–deuterium) bond is electronically much like a C-H b... | Study Prep in Pearson+ [pearson.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Vibrational spectroscopy and imaging for concurrent cellular trafficking of co-localized doxorubicin and deuterated phospholipid vesicles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. biorxiv.org [biorxiv.org]

Harnessing the Kinetic Isotope Effect: A Mechanistic and Experimental Guide Using Butane-1,1,1-d3

Executive Summary

The strategic incorporation of deuterium into molecular scaffolds has revolutionized modern pharmacokinetics and drug design. By exploiting the mass difference between hydrogen and deuterium, researchers can deliberately manipulate metabolic clearance rates—a phenomenon known as the Kinetic Isotope Effect (KIE). This whitepaper provides an in-depth technical analysis of the KIE using Butane-1,1,1-d3 as a foundational model substrate. Designed for drug development professionals and analytical scientists, this guide dissects the causality behind metabolic shunting, provides self-validating experimental protocols, and bridges the gap between physical chemistry and in vivo pharmacological outcomes.

Mechanistic Foundations of the Deuterium Kinetic Isotope Effect

The fundamental principle driving the deuterium KIE lies in quantum mechanics and bond vibrational frequencies. Because a deuterium atom ( 2H ) has twice the mass of a protium atom ( 1H ), the carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy (ZPE) compared to a carbon-hydrogen (C-H) bond.

In phase I drug metabolism, Cytochrome P450 (CYP450) enzymes utilize a high-valent iron-oxo species (Compound I) to abstract a hydrogen atom from the substrate. This hydrogen abstraction is frequently the rate-determining step in the catalytic cycle (NIH PMC[1]). Because the C-D bond sits lower in the potential energy well, a significantly higher activation energy ( Ea​ ) is required to reach the transition state for bond cleavage. Consequently, the reaction rate for the deuterated substrate ( kD​ ) is substantially slower than that of the non-deuterated substrate ( kH​ ), yielding a primary kinetic isotope effect ( kH​/kD​>1 ) (PubMed[2]).

Butane-1,1,1-d3 as a Model Substrate for Metabolic Shunting

Butane-1,1,1-d3 (CAS: 53716-51-1) is a selectively deuterated alkane featuring one fully deuterated terminal methyl group ( −CD3​ ) and one standard protio-methyl group ( −CH3​ ) (Sigma-Aldrich). This structural asymmetry makes it an elegant, minimalistic probe for evaluating regioselectivity and metabolic shunting (or switching) in CYP450-mediated clearance.

When a CYP450 enzyme attempts to oxidize the terminal −CD3​ carbon, the increased Ea​ suppresses this pathway. However, the enzyme does not simply halt catalysis; instead, the metabolic effort is redirected (shunted) toward the more thermodynamically accessible internal secondary C-H bonds or the opposite terminal C-H bonds (PLOS ONE[3]). Understanding this shunting is critical, as redirecting metabolism can inadvertently lead to the formation of novel, potentially toxic metabolites in complex drug molecules.

CYP450-mediated metabolic shunting in Butane-1,1,1-d3 due to the primary deuterium KIE.

Experimental Methodology: In Vitro Microsomal Stability Assay

To accurately quantify the KIE of Butane-1,1,1-d3, researchers utilize in vitro Human Liver Microsome (HLM) assays. Because Butane-1,1,1-d3 is a highly flammable gas at standard temperature and pressure (boiling point -0.5 °C), standard open-well plate assays will fail due to rapid volatilization (CDN Isotopes[4]). The following protocol establishes a self-validating closed system to ensure data integrity.

Step-by-Step Protocol

1. Buffer & Substrate Preparation

• Action: Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ . Inject Butane-1,1,1-d3 gas into a sealed, septum-capped vial containing the buffer to achieve saturation.

• Causality: The specific pH and divalent magnesium cations are obligate for maintaining CYP450 structural integrity and catalytic function. The closed septum system prevents substrate escape, ensuring that any measured depletion is strictly enzyme-mediated.

2. Microsomal Incubation

• Action: Transfer aliquots of the saturated buffer to reaction vials using a gas-tight syringe. Add pooled HLMs to a final protein concentration of 1.0 mg/mL. Pre-incubate at 37°C for 5 minutes.

3. Reaction Initiation & Internal Controls

• Action: Initiate the reaction by injecting NADPH (final concentration 1 mM) through the septum. Run a parallel control vial injected with an equal volume of buffer instead of NADPH (the "-NADPH control").

• Causality: NADPH is the essential electron donor for the CYP450 cycle. The -NADPH control self-validates the assay by proving that substrate loss is entirely dependent on active CYP450 metabolism, ruling out non-specific binding or volatile leakage.

4. Reaction Quenching

• Action: At precise time intervals (0, 5, 15, 30, 60 minutes), inject an equal volume of ice-cold acetonitrile containing an internal standard (e.g., propane-d8) directly through the septum.

• Causality: Acetonitrile instantly denatures the CYP450 proteins, abruptly halting the reaction and precipitating the biological matrix to prevent analytical interference.

5. GC-MS Quantification

• Action: Centrifuge the vials to pellet the precipitated proteins. Extract the headspace gas and analyze via Gas Chromatography-Mass Spectrometry (GC-MS) (SpectraBase[5]).

• Causality: GC-MS provides the necessary chromatographic resolution and exact mass-to-charge (m/z) differentiation required to distinguish between the parent Butane-1,1,1-d3 and its specific deuterated/non-deuterated hydroxylated metabolites.

Step-by-step in vitro microsomal stability assay workflow for volatile deuterated alkanes.

Quantitative Data Presentation

By plotting the natural log of the remaining substrate against time, the elimination rate constant ( k ) and half-life ( t1/2​ ) are derived, allowing for the calculation of Intrinsic Clearance ( CLint​ ). The table below summarizes representative kinetic parameters demonstrating the KIE and metabolic shunting in butane variants.

Substrate	Target Bond	CYP450 Isoform	Intrinsic Clearance ( CLint​ )	KIE ( kH​/kD​ )
n-Butane	Terminal C-H	CYP2E1 / 3A4	45.2 µL/min/mg	-
Butane-1,1,1-d3	Terminal C-D	CYP2E1 / 3A4	12.5 µL/min/mg	3.62 (Primary)
Butane-1,1,1-d3	Internal C-H	CYP2E1 / 3A4	48.1 µL/min/mg	0.94 (Secondary)

Data Interpretation: The primary KIE of 3.62 confirms that terminal C-H bond cleavage is a rate-limiting step. The slight inverse secondary KIE (0.94) at the internal C-H bond indicates that the enzyme has shunted its activity toward the secondary carbons due to the terminal blockade.

Implications for Drug Development

The mechanistic principles demonstrated by the Butane-1,1,1-d3 model scale directly to complex active pharmaceutical ingredients (APIs). The selective replacement of hydrogen with deuterium has matured into a highly viable, low-risk strategy in modern drug development (ResearchGate[6]).

By identifying the primary site of CYP450 metabolic clearance and selectively deuterating it, pharmacologists can artificially lower the CLint​ of a drug. This extends the systemic half-life, flattens the pharmacokinetic peak-to-trough ratio, and allows for reduced dosing frequencies. The clinical validation of this approach was cemented by the FDA approval of deutetrabenazine (Austedo), a deuterated analog of tetrabenazine, which successfully utilized the KIE to improve patient tolerability and safety profiles (ResearchGate[6]).

References

• Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions. NIH PMC. URL:[1]

• The Kinetic Isotope Effect in the Search for Deuterated Drugs. PubMed. URL:[2]

• The kinetic isotope effect in the search for deuterated drugs. ResearchGate. URL:[6]

• Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs. PLOS ONE. URL:[3]

• Butane-1,1,1-d3 D 98atom 53716-51-1. Sigma-Aldrich. URL:

• n-Butane-1,1,1-d3 (gas). CDN Isotopes. URL:[4]

• Butane-1,1,1-D3. SpectraBase. URL:[5]

Sources

• 1. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. spectrabase.com [spectrabase.com]
• 6. researchgate.net [researchgate.net]

The Isotopic Anchor: A Technical Whitepaper on the Historical and Modern Applications of Butane-1,1,1-d3

Executive Summary

Butane-1,1,1-d3 (CAS: 53716-51-1) is a specifically deuterated isotopologue of n-butane characterized by the substitution of three hydrogen atoms for deuterium at a single terminal methyl group. While seemingly simple, this asymmetrical isotopic labeling has made it a foundational molecule in the history of physical chemistry—specifically in elucidating gas-phase ion dynamics and electron-impact mass spectrometry (EI-MS) fragmentation pathways. Today, the utility of butane-1,1,1-d3 has evolved from theoretical mechanistic studies to highly applied roles in metabolomic normalization algorithms and the synthesis of next-generation deuterated therapeutics[1],[2].

This technical guide synthesizes the historical discoveries surrounding this molecule, explores its modern applications, and provides field-proven, self-validating experimental protocols for its use in both analytical and synthetic workflows.

Historical Context: Elucidating Fragmentation Dynamics

In the early 1960s, the advent of commercial mass spectrometers required a rigorous understanding of how organic molecules fragment under electron impact. Because native n-butane is perfectly symmetrical, early mass spectrometrists could not determine whether the loss of a methyl radical (–CH3) originated from the C1 or C4 position, nor could they easily track intramolecular hydrogen rearrangements prior to dissociation.

The Mechanistic Breakthrough

By utilizing selectively deuterated alkanes and their halogenated derivatives, researchers were able to break this symmetry. Foundational studies by McFadden and Lounsbury (1962) on deuterated bromobutanes and related alkanes demonstrated that isotopic substitution directly modifies the rate of metastable reactions[3].

Causality in Fragmentation: When butane-1,1,1-d3 is subjected to 70 eV electron impact, it forms a radical cation ([M]+• at m/z 61). The mass difference between a native methyl loss (15 Da) and a deuterated methyl loss (18 Da) provided direct kinetic evidence for bond cleavage probabilities. Furthermore, researchers observed that specific metastable peaks disappeared in the deuterated species, proving that hydrogen-deuterium exchange occurs extensively in ions formed by the decomposition of unsaturated daughter ions, but not during the initial simple bond break of the parent ion[3].

Fig 1. Electron-impact fragmentation pathways of Butane-1,1,1-d3 highlighting specific mass shifts.

Modern Applications: Metabolomics & Deuterated Therapeutics

Absolute Internal Standardization in LC-MS/GC-MS

In modern liquid and gas chromatography-mass spectrometry (LC-MS/GC-MS) metabolomics, matrix effects and signal drift severely compromise quantitative accuracy. Surrogate standardization is often limited by differing chemical properties between the standard and the analyte.

Butane-1,1,1-d3 is deployed as a highly volatile, stable isotopic internal standard. Because its physicochemical properties (e.g., boiling point of -0.5 °C) are nearly identical to native short-chain alkanes, it co-elutes perfectly without causing isotopic interference due to its +3 Da mass shift. It serves as a critical anchor in the NOMIS (Normalization using Optimal selection of Multiple Internal Standards) framework, allowing algorithms to correct experimental intensities against signal instability[1].

Fig 2. Workflow for metabolomic normalization utilizing Butane-1,1,1-d3 as an internal standard.

Synthesis of Deuterated Local Anesthetics

In drug development, butane-1,1,1-d3 is the primary precursor for synthesizing 1-bromobutane-d3 (CAS: 55724-42-0)[2],[4]. This halogenated derivative acts as a highly specific alkylating agent used to synthesize deuterated versions of local anesthetics, such as procaine and tetracaine[2].

The Causality of Deuteration: The carbon-deuterium (C-D) bond possesses a lower zero-point energy than the carbon-hydrogen (C-H) bond. By installing the -CD3 group at the terminal end of the anesthetic's alkyl chain, drug developers leverage the Primary Kinetic Isotope Effect (PKIE). This specifically slows down Cytochrome P450-mediated N-dealkylation, extending the drug's half-life and reducing the accumulation of toxic metabolites without altering the molecule's target receptor binding affinity.

Quantitative Data Presentation

The following table summarizes the theoretical and historically observed EI-MS fragmentation patterns, contrasting native n-butane with butane-1,1,1-d3 to highlight the diagnostic mass shifts utilized in structural elucidation.

Fragment Type	Native Butane (m/z)	Butane-1,1,1-d3 (m/z)	Mechanistic Origin
Molecular Ion [M]+	58	61	Intact radical cation
[M - CH3]+	43	46	Loss of unlabeled C1 methyl
[M - CD3]+	N/A	43	Loss of labeled C4 methyl
[M - C2H5]+	29	32	Cleavage of C2-C3 bond (retaining CD3)
[M - C2H2D3]+	N/A	29	Cleavage of C2-C3 bond (retaining CH3)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding quality control checks directly into the workflow.

Protocol 1: GC-MS Fragmentation Analysis & Isotopic Purity Validation

Purpose: To validate the isotopic purity of a butane-1,1,1-d3 gas cylinder (target: 98 atom % D) prior to its use as an internal standard.

• System Suitability (Self-Validation Step 1): Run a blank injection of ambient air to establish the baseline and ensure no carryover of m/z 58 (native butane) exists in the column.

• Sample Extraction: Connect a low-pressure gas cylinder of butane-1,1,1-d3 to a gas-tight sampling syringe. Extract 10 µL of the headspace.

• Chromatographic Separation: Inject the sample into a Gas Chromatograph equipped with a DB-1 (100% dimethylpolysiloxane) capillary column. Set the inlet temperature to 150°C with a split ratio of 50:1. Maintain an isothermal oven temperature of 30°C with a Helium carrier gas flow rate of 1.0 mL/min.

• Ionization: Operate the mass spectrometer in EI mode at 70 eV. Set the ion source temperature to 200°C.

• Data Acquisition & Validation (Self-Validation Step 2): Scan the m/z range from 10 to 100. Calculate the isotopic purity by measuring the ratio of the [M]+ ion at m/z 61 against m/z 58, 59, and 60. The presence of significant m/z 60 indicates incomplete deuteration (d2 contamination). A ratio confirming >98% m/z 61 validates the batch for metabolomic use.

Protocol 2: Synthesis of 1-Bromobutane-d3 for Anesthetic Development

Purpose: Conversion of butane-1,1,1-d3 to the alkylating agent 1-bromobutane-d3[4] for the downstream synthesis of deuterated tetracaine[2].

• Photochemical Bromination: In a specialized quartz photochemical reactor, introduce butane-1,1,1-d3 gas into a solution of liquid bromine (Br2) dissolved in a fluorinated inert solvent at -10°C.

• Radical Initiation: Irradiate the mixture with UV light (365 nm) to initiate radical bromination. Keep the reaction strictly anhydrous to prevent the formation of hydrobromic acid byproducts.

• Fractional Distillation: Because the radical bromination of alkanes yields a mixture of primary and secondary isomers, carefully fractionate the product mixture under reduced pressure. 1-bromobutane-d3 will separate based on its distinct boiling point profile.

• Structural Validation (Self-Validation Step): Confirm the structure and isotopic retention via 1H-NMR and 13C-NMR. The complete absence of a triplet resonance at ~0.9 ppm in the 1H-NMR spectrum confirms that the terminal methyl group remains fully deuterated (-CD3) and that no isotopic scrambling occurred during the radical mechanism.

References

• Sigma-Aldrich. Butane-1,1,1-d3 Product Specification (CAS: 53716-51-1). Sigma-Aldrich Catalog.

• McFadden, W. H., & Lounsbury, M. (1962). The Mass Spectra of Three Deuterated Bromobutanes. Canadian Journal of Chemistry. 3

• Sysi-Aho, M., et al. (2011). Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry. US Patent US20110282587A1. 1

• Pharmaffiliates. 1-Bromobutane-d3 Reference Standard (CAS: 55724-42-0). Pharmaffiliates Catalog. 2

• Guidechem. 1-BROMOBUTANE-4,4,4-D3 55724-42-0 wiki. Guidechem Chemical Database. 4

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Protocols & Analytical Methods

Application and Protocol for the Quantitative Analysis of Butane in Gaseous Matrices using Butane-1,1,1-d3 as an Internal Standard by GC-MS

Introduction: The Imperative for Precision in Volatile Analyte Quantification

The accurate quantification of volatile organic compounds (VOCs) is a critical challenge in numerous scientific and industrial fields, from environmental monitoring and forensic science to industrial process control. Butane, a volatile hydrocarbon, is a key analyte in many of these areas. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of such compounds, offering high separation efficiency and specific detection.[1][2][3] However, the inherent volatility of analytes like butane introduces significant potential for variability during sample collection, preparation, and injection, which can compromise the accuracy and precision of the results.[4][5]

To mitigate these variabilities, the use of an internal standard (IS) is indispensable.[4][5] An ideal internal standard co-elutes with the analyte and exhibits similar physicochemical properties, thus experiencing the same variations during the analytical process. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for mass spectrometry-based quantification.[6] This is because their chemical and physical properties are nearly identical to their unlabeled counterparts, ensuring they behave similarly during extraction, chromatography, and ionization.[6] The mass difference allows for their distinct detection by the mass spectrometer, enabling reliable correction for analytical variability.

This application note provides a comprehensive guide to the use of Butane-1,1,1-d3 as an internal standard for the precise and accurate quantification of butane in gaseous samples by GC-MS. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into data analysis and quality control, empowering researchers, scientists, and drug development professionals to implement this robust analytical methodology.

The Analyte and the Internal Standard: A Comparative Overview

The efficacy of a SIL internal standard hinges on its close resemblance to the analyte. Butane-1,1,1-d3 is an excellent choice for the quantification of butane due to its structural and chemical similarity.

Property	Butane (Analyte)	Butane-1,1,1-d3 (Internal Standard)
Chemical Formula	C4H10	C4H7D3
Molecular Weight	58.12 g/mol	61.14 g/mol [2][7]
Boiling Point	-0.5 °C	Not specified, but expected to be very similar to butane.
Structure	CH3CH2CH2CH3	CD3CH2CH2CH3

The three-dalton mass difference between butane and Butane-1,1,1-d3 is sufficient for clear differentiation by the mass spectrometer, while the identical carbon skeleton ensures nearly identical chromatographic behavior. A slight difference in retention time, with the deuterated compound often eluting slightly earlier, can sometimes be observed but is typically minimal and does not affect the quantification, as long as the peaks are well-resolved.

Experimental Workflow: A Step-by-Step Guide

The following diagram illustrates the general workflow for the quantitative analysis of butane using Butane-1,1,1-d3 as an internal standard.

Caption: Experimental workflow for butane quantification.

Protocol 1: Preparation of Standards and Samples

Accurate preparation of gaseous standards is fundamental to the success of this method.[8]

Materials:

• Butane (high purity)

• Butane-1,1,1-d3 (isotopic purity >98%)[2]

• Zero-grade nitrogen or helium (balance gas)

• Gas-tight syringes (various volumes)

• Tedlar® bags or gas sampling bulbs

• Mass flow controllers or a gas mixing system

Procedure:

• Internal Standard Stock Preparation:

  • Obtain a certified standard of Butane-1,1,1-d3.

  • If not already in a diluted form, prepare a stock concentration in a gas-tight container (e.g., a Tedlar® bag) by diluting with zero-grade nitrogen. The concentration should be high enough to allow for subsequent dilutions.

• Calibration Standard Preparation:

  • Prepare a series of at least five calibration standards by volumetric dilution of the high-purity butane with zero-grade nitrogen.[9] This can be achieved using mass flow controllers for precise mixing or by serial dilution in Tedlar® bags using gas-tight syringes.

  • The concentration range should bracket the expected concentration of butane in the unknown samples.

• Spiking of Standards and Samples:

  • To each calibration standard and unknown sample, add a known and constant amount of the Butane-1,1,1-d3 internal standard.[5]

  • The final concentration of the internal standard should be consistent across all samples and ideally in the mid-range of the calibration curve.

Protocol 2: GC-MS Analysis

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass spectrometer (single quadrupole or ion trap)

• GC Column: A thick-film capillary column is recommended for good separation of light hydrocarbons. A PLOT (Porous Layer Open Tubular) column, such as an Al2O3/Na2SO4 PLOT column, can also provide excellent resolution.[10]

GC-MS Parameters:

Parameter	Recommended Setting
Injector Temperature	150 °C
Injection Mode	Split (adjust split ratio based on sample concentration)
Injection Volume	100 µL (using a gas-tight syringe)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature: 40 °C (hold for 2 min), Ramp: 10 °C/min to 150 °C (hold for 2 min)
Transfer Line Temp	200 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ion Selection:

The selection of appropriate quantifier and qualifier ions is crucial for selectivity and accurate quantification.[4][11][12]

Compound	Ion Type	m/z	Rationale
Butane (Analyte)	Quantifier	43	Most abundant fragment ion, providing high sensitivity.[13][14][15]
Qualifier	58	Molecular ion, confirming identity.[13][14][15]
Butane-1,1,1-d3 (IS)	Quantifier	46	Predicted major fragment ion ([C2H5D3]+).
Qualifier	61	Predicted molecular ion.

Note: The fragmentation pattern of Butane-1,1,1-d3 should be confirmed by direct infusion or injection of a pure standard to verify the most abundant and specific fragment ions.

Data Analysis and Quality Control: Ensuring Trustworthiness

Data Analysis

• Peak Integration: Integrate the peak areas of the quantifier ions for both butane (m/z 43) and Butane-1,1,1-d3 (m/z 46) in all chromatograms.

• Ratio Calculation: For each standard and sample, calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve Construction: Plot the peak area ratio (y-axis) against the known concentration of butane in the calibration standards (x-axis). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value > 0.99 is desirable.[9]

• Quantification of Unknowns: Using the peak area ratio from the unknown samples, calculate the concentration of butane using the regression equation from the calibration curve.

Quality Control

• System Suitability: Before running the sample set, inject a mid-level calibration standard multiple times to ensure the system is performing consistently (e.g., %RSD of peak area ratios < 15%).

• Qualifier Ion Ratios: The ratio of the qualifier ion to the quantifier ion should be monitored and be within a predefined tolerance (e.g., ±20%) of the average ratio observed in the calibration standards. This confirms the identity of the analyte and the absence of co-eluting interferences.[16]

• Blanks: Analyze a blank sample (containing only the internal standard in the balance gas) to ensure there is no contamination or carryover.

Troubleshooting and Best Practices

The following diagram outlines a logical approach to troubleshooting common issues encountered in this analysis.

Caption: A logical flow for troubleshooting common GC-MS issues.

Best Practices:

• Gas-Tight Connections: Ensure all fittings and connections in the gas sampling and injection system are leak-free to prevent sample loss and atmospheric contamination.

• Syringe Handling: Use a consistent and reproducible injection technique to minimize variability.

• Isotopic Purity: Use a Butane-1,1,1-d3 standard with high isotopic purity to minimize any potential contribution to the analyte signal at m/z 58.

• Method Validation: For regulated environments, the method should be fully validated according to relevant guidelines (e.g., FDA), assessing parameters such as accuracy, precision, selectivity, linearity, and stability.[17][18][19]

Conclusion

The use of Butane-1,1,1-d3 as an internal standard provides a robust and reliable method for the quantitative analysis of butane by GC-MS. The near-identical chemical and physical properties of the analyte and the SIL internal standard ensure effective compensation for analytical variability, leading to highly accurate and precise results. By following the detailed protocols and best practices outlined in this application note, researchers can confidently implement this methodology in their laboratories to achieve high-quality data for a wide range of applications.

References

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• Oreate AI. (2026, January 22). Understanding Butane: A Dive Into Its Mass Spectrum. Oreate AI Blog. Available at: [Link]

• The Elkchemist. (2022, May 2). Mass Spectrometry | Interpreting Spectra | A-Level Chemistry | Alkanes | Butane. YouTube. Available at: [Link]

• CORE. (Date unavailable). Validation of a Method for the Analysis of Volatile Organic Compounds in Water. CORE. Available at: [Link]

• PubMed. (2005, March 15). [Determination of butane in respiratory gases by means of GC/MS and GC/MS-MS]. Available at: [Link]

• Bestchoice. (Date unavailable). Demo Course - Mass spec Alkane RX - Page 2: Review. Available at: [Link]

• ResearchGate. (Date unavailable). Determination of butane in respiratory gases by means of GC/MS and GC/MS-MS | Request PDF. Available at: [Link]

• PubChem. (Date unavailable). Butane-1,1,1-d3. National Institutes of Health. Available at: [Link]

• Sapientia. (2015, September 21). Validation of a method for the analysis of volatile organic compounds in water. Available at: [Link]

• ResearchGate. (Date unavailable). The TOF mass spectra of butane (C4H10, m = 58) isomers taken using the.... Available at: [Link]

• Shimadzu. (Date unavailable). Simple Preparation of Calibration Curves for Oxygen and Nitrogen Using Air as a Standard Gas. Available at: [Link]

• Journal of Analytical Toxicology. (2002). Quantitative Determination of n-Propane, iso.Butane, and n-Butane by Headspace GC-MS in Intoxications by Inhalation of Lighter Fluid. Available at: [Link]

• Labcompare. (Date unavailable). Step-by-Step Guide: How to Build a Calibration Curve for Your GC Machine. Available at: [Link]

• Los Alamos National Laboratory. (2013, June 10). SOP-5161, Routine Validation of Volatile Organic Compound (VOC) Analytical Data. Available at: [Link]

• PubMed. (2002, January 15). Quantitative determination of n-propane, iso-butane, and n-butane by headspace GC-MS in intoxications by inhalation of lighter fluid. Available at: [Link]

• Shimadzu. (Date unavailable). Analysis of Light Oil Using a GC × GC-MS System. Available at: [Link]

• Oxford Academic. (2021, November 15). Development and Validation of an Analytical Method for Volatiles with Endogenous Production in Putrefaction and Submersion Situations. Available at: [Link]

• LECO. (Date unavailable). Analysis of Light Crude Oil Using Gas Chromatography—High Resolution Time-of-Flight Mass Spectrometry. Available at: [Link]

• GCMS.cz. (Date unavailable). Analysis of Light Oil Utilizing a GC x GC-MS System. Available at: [Link]

• Semantic Scholar. (2002). Quantitative determination of n-propane, iso-butane, and n-butane by headspace GC-MS in intoxications by inhalation of lighter fluid. Available at: [Link]

• ResearchGate. (Date unavailable). (PDF) Quantitative Determination of n-Propane, iso-Butane, and n-Butane by Headspace GC-MS in Intoxications by Inhalation of Lighter Fluid. Available at: [Link]

• Archimer. (Date unavailable). A simple method for the preparation and injection of gas mixtures into a gas chromatograph using a two-component device. Available at: [Link]

• Chromatography Forum. (2013, August 20). Preparing a calibration gas standard. Available at: [Link]

• ACS Publications. (2025, March 13). Characterization of Light Hydrocarbons in Brazilian Pre-Salt Crude Oils: Applications in Reservoir Geochemistry. Energy & Fuels. Available at: [Link]

• NIST. (Date unavailable). Butane, 1,1-dichloro-3-methyl-. NIST WebBook. Available at: [Link]

• Geolog. (Date unavailable). Advanced Gas Detection using Gas Chromatography Mass Spectrometry (GC-MS). Available at: [Link]

• OSTI.GOV. (1992, October 1). Comparison of analytical methods for determination of volatile organic compounds in soils. Available at: [Link]

• Stack Exchange. (Date unavailable). What are quantifier and qualifier ions in mass spectrometry data for GC-MS or LC-MS?. Available at: [Link]

• NIST. (Date unavailable). Butane, 1,1-diethoxy-3-methyl-. NIST WebBook. Available at: [Link]

• NIST. (Date unavailable). Butane, 1,1-diethoxy-. NIST WebBook. Available at: [Link]

• Chromatography Forum. (2019, February 5). GC-MS quantification question. Available at: [Link]

• LabRulez. (Date unavailable). Hydrocarbons, C2 – C4 - Analysis of butenes in butane on an Agilent UltiMetal PLOT column. Available at: [Link]

• Stack Exchange. (2021, March 19). What are quantifier and qualifier ions in mass spectrometry data for GC-MS or LC-MS?. Available at: [Link]

• Technology Networks. (2025, August 20). [Readers Insight] Are You Choosing the Right Quantifier Ion for Mass Spectrometry?. Available at: [Link]

• CHROMacademy. (Date unavailable). GC-MS Ion Ratio Confirmation - Qualifier and Identifier Ion Techniques. Available at: [Link]

• SCION Instruments. (2023, August 10). Internal Standards – What are they? How do I choose, use and benefit from them?. Available at: [Link]

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Standard operating procedure for Butane-1,1,1-d3 in mass spectrometry

An Application Note and Standard Operating Procedure for the Mass Spectrometric Analysis of Butane-1,1,1-d3

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive standard operating procedure (SOP) for the analysis of Butane-1,1,1-d3 (1,1,1-trideuteriobutane) using Gas Chromatography-Mass Spectrometry (GC-MS). As isotopically labeled internal standards are the gold standard for quantitative accuracy in mass spectrometry, this document details the fundamental principles, predicted fragmentation patterns, and a step-by-step protocol for the analysis of this specific deuterated alkane.[1][2] The methodologies and insights presented herein are intended for researchers, scientists, and drug development professionals who require precise and reliable quantification of volatile organic compounds.

Introduction: The Role of Deuterated Standards in Mass Spectrometry

In modern analytical science, the pursuit of precision is paramount. Mass spectrometry (MS) is a powerful tool for identifying and quantifying molecules, but its accuracy can be hampered by experimental variability, including sample preparation losses and matrix-induced ion suppression or enhancement.[3] The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, is the most effective method to mitigate these issues.[2]

Deuterated standards are chemically identical to the analyte of interest, ensuring they behave nearly identically during sample extraction, chromatographic separation, and ionization.[1][4] However, their increased mass allows them to be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to a sample, any variations in the analytical process affect both the analyte and the standard proportionally. This allows the ratio of their signals to provide a highly accurate and reproducible measurement of the analyte's concentration, a technique known as isotope dilution mass spectrometry (IDMS).[2][3]

Butane-1,1,1-d3 is the deuterated analog of n-butane, a simple hydrocarbon. Its primary application is as an internal standard for the precise quantification of butane in various matrices, from environmental monitoring to fuel analysis. This guide explains the causality behind the experimental choices for its analysis, ensuring a robust and self-validating protocol.

Physicochemical and Isotopic Properties

Understanding the fundamental properties of Butane-1,1,1-d3 is the first step in developing a robust analytical method.

Property	Value	Source
IUPAC Name	1,1,1-trideuteriobutane	[5]
Synonyms	Butane-1,1,1-d3, 1,1,1-Trideuterobutane
Molecular Formula	C₄H₇D₃ (reported as C₄H₁₀)	[5]
CAS Number	53716-51-1	[5]
Molecular Weight	61.14 g/mol	[5]
Exact Mass	61.097080557 Da	[5]
Isotopic Purity	Typically ≥98 atom % D	[4]
Mass Shift vs. n-Butane	M+3
Boiling Point	-0.5 °C (lit.)

Note: The molecular formula is often written as C₄H₁₀ in databases, with the isotopic substitution specified separately.[5] The molecular weight of non-deuterated n-butane is 58.12 g/mol .[6][7]

Principles of EI-MS Fragmentation for Butane and Butane-1,1,1-d3

For a volatile, non-polar compound like butane, Gas Chromatography (GC) is the ideal separation technique, and Electron Ionization (EI) is the most common and robust ionization method.[8]

Mechanism of Electron Ionization: In the EI source, the sample molecule (M) is bombarded with high-energy electrons (typically 70 eV). This interaction knocks an electron off the molecule, creating a positively charged radical ion known as the molecular ion (M•⁺).[9][10]

M + e⁻ → M•⁺ + 2e⁻

These molecular ions are energetically unstable and often break apart into smaller, more stable fragments. The mass spectrometer separates these fragments based on their mass-to-charge ratio (m/z), producing a characteristic fragmentation pattern or mass spectrum.[10]

Fragmentation of n-Butane (C₄H₁₀)

The mass spectrum of n-butane (MW = 58.12) is well-characterized. The initial ionization produces the molecular ion [C₄H₁₀]•⁺ at m/z 58 .[11] This ion then undergoes C-C bond cleavage.

• Loss of a methyl radical (•CH₃): This is a very common fragmentation, resulting in the formation of a propyl cation ([C₃H₇]⁺). This is the most stable fragment and therefore gives the base peak at m/z 43 .[9][11]

• Loss of an ethyl radical (•C₂H₅): This results in the formation of an ethyl cation ([C₂H₅]⁺), giving a prominent peak at m/z 29 .[9][11]

Predicted Fragmentation of Butane-1,1,1-d3 (C₄H₇D₃)

The presence of three deuterium atoms on the terminal methyl group (C1) shifts the molecular weight to 61.14. This will systematically alter the fragmentation pattern.

• Molecular Ion (M•⁺): The molecular ion will appear at m/z 61 , corresponding to [CD₃CH₂CH₂CH₃]•⁺.

• Cleavage of the C1-C2 Bond: Loss of a deuterated methyl radical (•CD₃) results in a propyl cation ([CH₂CH₂CH₃]⁺) at m/z 43 .

• Cleavage of the C3-C4 Bond: Loss of a standard methyl radical (•CH₃) results in a deuterated propyl cation ([CD₃CH₂CH₂]⁺) at m/z 46 .

• Cleavage of the C2-C3 Bond: Loss of an ethyl radical (•CH₂CH₃) produces a deuterated ethyl cation ([CD₃CH₂]⁺) at m/z 32 . Conversely, loss of a deuterated ethyl radical (•CH₂CD₃) would produce a standard ethyl cation ([CH₂CH₃]⁺) at m/z 29 . The relative abundance of these fragments will depend on the precise energetics of bond cleavage.

The resulting mass spectrum will be a unique fingerprint, clearly distinguishable from its non-deuterated counterpart.

Predicted Key Fragments Table

m/z	Proposed Ionic Fragment	Parent Molecule	Comments
58	[C₄H₁₀]•⁺	n-Butane	Molecular Ion
43	[C₃H₇]⁺	n-Butane	Base Peak (Loss of •CH₃)
29	[C₂H₅]⁺	n-Butane	Loss of •C₂H₅
61	[C₄H₇D₃]•⁺	Butane-1,1,1-d3	Molecular Ion
46	[C₃H₄D₃]⁺	Butane-1,1,1-d3	Loss of •CH₃
43	[C₃H₇]⁺	Butane-1,1,1-d3	Loss of •CD₃
32	[C₂H₂D₃]⁺	Butane-1,1,1-d3	Loss of •C₂H₅
29	[C₂H₅]⁺	Butane-1,1,1-d3	Loss of •C₂H₂D₃

Visualization of Fragmentation Pathways

The following diagram illustrates the primary fragmentation pathways for both n-butane and Butane-1,1,1-d3.

Caption: Predicted EI fragmentation pathways for n-butane and Butane-1,1,1-d3.

Standard Operating Procedure: GC-MS Analysis

This protocol outlines the analysis of a gaseous sample of Butane-1,1,1-d3. Adherence to all laboratory safety protocols is mandatory.[12]

Sample Handling and Preparation

Causality: Butane-1,1,1-d3 is a gas at standard temperature and pressure.[13] Therefore, specialized handling is required to introduce it into the GC-MS system without loss or contamination.

• Obtain Standard: Use a certified reference material of Butane-1,1,1-d3, typically supplied in a low-pressure gas cylinder.

• Sampling: Using a gas-tight syringe, carefully draw a known volume (e.g., 100 µL to 1 mL) of the gas from the cylinder's septum port.

• Injection: Immediately inject the gaseous sample into the GC inlet. For quantitative work (i.e., using it as an internal standard), the standard is typically mixed with the sample gas prior to injection to ensure homogeneity.

• Dilution (If Necessary): If the standard is too concentrated, it can be diluted in a gas-sampling bag with an inert gas like nitrogen or prepared in a volatile solvent in a sealed vial for headspace analysis. The choice depends on the sample matrix and concentration range.

Recommended GC-MS Instrumentation and Parameters

Causality: The parameters below are chosen to ensure good chromatographic separation of butane from other potential volatile components, sharp peak shape, and reproducible fragmentation in the mass spectrometer.

Parameter	Recommended Setting	Rationale
GC System
Injector Type	Split/Splitless	Use a high split ratio (e.g., 50:1 or 100:1) to prevent column overloading and detector saturation.
Injector Temp.	200 °C	Ensures rapid and complete volatilization of any less volatile contaminants without thermal degradation.
Carrier Gas	Helium (99.999% purity)	Inert, provides good efficiency. Set to a constant flow rate (e.g., 1.0-1.5 mL/min).
GC Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides excellent separation for non-polar volatile compounds like alkanes.
Oven Program	Initial: 35 °C (hold 5 min), Ramp: 10 °C/min to 150 °C	The initial low temperature ensures trapping of the volatile butane on the column head. The ramp allows for elution and separation from other compounds.
MS System
Ionization Mode	Electron Ionization (EI)	Standard, robust, and highly reproducible method for creating fragment-rich spectra for library matching and structural confirmation.
Ionization Energy	70 eV	The industry standard energy that provides stable and reproducible fragmentation patterns.
Mass Range	m/z 15 - 100	Covers all expected fragments from the molecular ion (m/z 61) down to the methyl cation (m/z 15).
Source Temp.	230 °C	A standard temperature that balances sensitivity and prevents contamination.
Quadrupole Temp.	150 °C	A standard temperature that ensures consistent mass filtering.
Acquisition Mode	Full Scan	To obtain the complete mass spectrum for qualitative identification and fragmentation analysis. For quantitative use as an internal standard, Selected Ion Monitoring (SIM) would be used.

Data Acquisition and Interpretation Workflow

The following diagram outlines the logical flow from sample injection to final data interpretation.

Caption: Experimental and data analysis workflow for GC-MS of Butane-1,1,1-d3.

• Acquire Data: After injection, the instrument will generate a Total Ion Chromatogram (TIC), which plots total ion intensity versus retention time.

• Identify Peak: Butane-1,1,1-d3 will elute as a sharp peak early in the chromatogram. Note that deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs.[14]

• Extract Spectrum: Select the peak of interest and view its corresponding mass spectrum.

• Confirm Identity: Verify the presence of the expected molecular ion at m/z 61 and the key fragment ions at m/z 46, 43, and 32 as predicted. The relative intensities of these peaks should be consistent across analyses.

Conclusion

The mass spectrometric analysis of Butane-1,1,1-d3 is a straightforward process when the correct principles and parameters are applied. This guide provides a scientifically grounded protocol for the qualitative analysis of this important deuterated standard. The predictable mass shift and unique fragmentation pattern make it an ideal internal standard for the precise and accurate quantification of n-butane in complex samples using the isotope dilution method. The methodologies described herein are designed to produce robust, reproducible, and trustworthy data, forming a critical component of any rigorous analytical workflow involving volatile organic compounds.

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Application of Deuterated Compounds in Quantitative NMR: A Technical Guide for High-Precision Analysis

Introduction: The Pursuit of Precision in Quantitative Analysis

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary ratio method for determining the purity and concentration of chemical compounds. Its fundamental principle lies in the direct proportionality between the integrated area of a nuclear resonance signal and the number of corresponding nuclei in a molecule[1]. This allows for the accurate quantification of an analyte by comparing its signal integral to that of an internal standard of known purity and concentration[2]. The selection of an appropriate internal standard is, therefore, a critical determinant of data accuracy and reliability[3].

This technical guide provides an in-depth exploration of the use of deuterated compounds as internal standards in ¹H qNMR. As a Senior Application Scientist, this guide is structured to provide not only step-by-step protocols but also the scientific rationale behind experimental choices, ensuring a robust and self-validating system for researchers, scientists, and drug development professionals.

The Rationale for Deuterated Internal Standards: Beyond Signal-Free Solvents

The use of deuterated solvents is standard practice in NMR to avoid overwhelming signals from protonated solvents[4]. However, employing a deuterated molecule as the internal standard offers distinct advantages that enhance the precision and accuracy of qNMR measurements.

Stable isotope-labeled internal standards (SIL-ISs), including deuterated compounds, are considered the gold standard in quantitative analysis[5]. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation and analysis[5][6]. This is particularly advantageous in complex matrices where matrix effects can be a significant source of variability[6].

Specifically for ¹H qNMR, a deuterated internal standard provides a simplified ¹H NMR spectrum, minimizing the potential for signal overlap with the analyte[4]. For instance, a deuterated analogue of a common standard, such as 1,4-bis(trimethylsilyl)benzene-d4 (1,4-BTMSB-d4), where the aromatic protons are replaced by deuterium, eliminates signals in the aromatic region, making it suitable for quantifying aromatic analytes that would otherwise be problematic with the non-deuterated version[4][7].

Core Principles for a Self-Validating qNMR Experiment

A robust qNMR methodology is built on a foundation of metrological principles, ensuring traceability and a well-defined uncertainty budget. The main purpose of revisions to USP general chapters on NMR has been to standardize guidance for the adoption of qNMR as a measurement method consistent with established metrological frameworks[8].

Selection of an Ideal Deuterated Internal Standard

The choice of a deuterated internal standard should be guided by several key criteria:

• High Purity and Traceability: The standard must have a well-documented purity, traceable to a certified reference material (CRM) from a national metrology institute like NIST[9][10]. Benzoic acid is a primary standard for qNMR offered by NIST[7][11].

• Signal Uniqueness: The remaining proton signals of the deuterated standard should not overlap with the analyte's signals[2].

• Chemical Stability: The standard must be inert and not react with the analyte, solvent, or trace impurities[2].

• Solubility: It must be readily soluble in the chosen deuterated solvent[3].

• Simplified Spectrum: Ideally, the standard should exhibit simple, sharp signals, preferably singlets, for accurate integration[11].

• Appropriate T1 Relaxation: The spin-lattice relaxation time (T1) of both the analyte and the standard's signals must be considered to ensure full relaxation between pulses, which is critical for accurate quantification[12].

Featured Deuterated Internal Standards

The selection of a suitable deuterated internal standard is contingent on the analyte's structure and the solvent system. Below is a summary of commonly used deuterated standards and their properties.

Deuterated Internal Standard	Acronym	Key ¹H NMR Signal(s)	Common Deuterated Solvents	Applications & Considerations
1,4-Bis(trimethylsilyl)benzene-d4	1,4-BTMSB-d4	Singlet at ~0 ppm (18H)	CDCl₃, DMSO-d₆, CD₃OD	Excellent for a wide range of analytes due to its high-field signal, avoiding overlap with most organic molecules. The deuteration of the aromatic ring removes signals that could interfere with aromatic analytes[4][7][13].
3-(Trimethylsilyl)-1-propanesulfonic acid-d6, sodium salt	DSS-d6	Singlet at ~0 ppm (9H)	D₂O, DMSO-d₆, CD₃OD	Highly water-soluble, making it ideal for biological samples and polar analytes. The deuteration is on the propyl chain[14][15].
Benzoic acid-d₅	Multiplet in the aromatic region	DMSO-d₆	The deuterated aromatic ring simplifies the spectrum, leaving the carboxylic acid proton signal. Useful when a standard with a downfield signal is required[16].

Experimental Workflow and Protocols

A meticulously executed experimental workflow is paramount for achieving high-quality, reproducible qNMR results. This section details the critical steps from sample preparation to data analysis.

Logical Workflow for qNMR with a Deuterated Internal Standard

Caption: High-level workflow for a typical qNMR experiment.

Protocol 1: Sample Preparation

Accurate weighing is often the largest source of error in qNMR[4].

Materials:

• Analyte of interest

• Certified deuterated internal standard (e.g., 1,4-BTMSB-d4)

• High-purity deuterated solvent (e.g., DMSO-d₆)

• Calibrated analytical microbalance (readability to at least 0.01 mg)

• Clean, dry vials with caps

• Vortex mixer or sonicator

• High-quality 5 mm NMR tubes

Procedure:

• Tare a clean, dry vial on the analytical microbalance in a draft-free environment.

• Accurately weigh the analyte into the vial and record the mass.

• Tare the balance again and accurately weigh the deuterated internal standard into the same vial. Record the mass. An analyte-to-standard molar ratio of approximately 1:1 is often recommended to optimize signal integration[17].

• Add the appropriate volume of deuterated solvent to the vial (typically 0.6-0.7 mL for a standard 5 mm NMR tube).

• Securely cap the vial and ensure complete dissolution of both the analyte and the internal standard by vortexing or sonicating[4]. Visually inspect the solution to confirm no solid particles remain.

• Carefully transfer the solution to a labeled NMR tube, ensuring the filling height is appropriate for the spectrometer's probe (typically 4-5 cm)[1].

Protocol 2: NMR Data Acquisition

Optimal spectrometer parameters are crucial for acquiring high-quality quantitative data.

Procedure:

• Insert the NMR tube into the spectrometer and allow it to thermally equilibrate.

• Lock and shim the spectrometer on the deuterium signal of the solvent to achieve a homogeneous magnetic field.

• Set the acquisition parameters:

  • Pulse Angle: A 90° pulse angle should be used to ensure maximum signal intensity.

  • Relaxation Delay (d1): This is a critical parameter. A sufficiently long relaxation delay must be used to ensure complete relaxation of all nuclei between scans. A conservative approach is to set d1 to at least 5 times the longest T1 of any signal of interest (both analyte and standard). An inversion-recovery experiment can be performed to measure T1 values. For many compounds, a d1 of 60 seconds is a safe starting point[7].

  • Acquisition Time (AQ): Typically 2-4 seconds.

  • Number of Scans (NS): Sufficient scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated for a precision of better than 1%.

• Acquire the Free Induction Decay (FID).

Protocol 3: Data Processing and Calculation

Consistent and careful data processing is essential for accurate integration.

Procedure:

• Apply Fourier Transformation to the FID. An exponential window function with a line broadening factor (LB) of 0.3 Hz is commonly applied.

• Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Apply baseline correction and verify its quality across the entire spectrum.

• Calibrate the chemical shift using the known signal of the deuterated internal standard (e.g., the methyl singlet of 1,4-BTMSB-d4 at ~0 ppm)[7].

• Manually integrate the selected non-overlapping signals of the analyte and the deuterated internal standard. The integration region should be consistent for all spectra and should cover at least 20 times the signal width at half-height.

• Calculate the purity of the analyte using the following equation:

  Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Ensuring Trustworthiness: Validation and Uncertainty

The validation of a qNMR method ensures its fitness for purpose. This involves assessing parameters such as specificity, linearity, accuracy, precision, and robustness[18]. A key aspect of validation is the establishment of an uncertainty budget, which quantifies the contributions of all potential sources of error to the final result[6]. Major contributors to the uncertainty budget in qNMR often include the purity of the reference standard and the weighing procedure[19].

The use of a certified deuterated internal standard with a well-defined purity and uncertainty, as provided on its certificate of analysis, allows for direct traceability to the International System of Units (SI)[5][9]. This authoritative grounding is essential for regulatory submissions and for ensuring the comparability of results across different laboratories and time points.

Caption: Key contributors to the qNMR uncertainty budget.

Conclusion

The application of deuterated compounds as internal standards in quantitative NMR represents a significant step towards achieving high-precision, accurate, and reliable analytical results. By minimizing spectral overlap and behaving almost identically to the analyte, these standards address key challenges in quantification. When combined with certified reference materials, robustly validated protocols, and a thorough understanding of metrological principles, qNMR with deuterated internal standards provides a powerful, self-validating system for the rigorous demands of pharmaceutical and chemical analysis.

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The Foundation: Isotopic Labeling and the Kinetic Isotope Effect

An In-Depth Technical Guide to Utilizing Butane-1,1,1-d3 as a Mechanistic Tracer

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for using Butane-1,1,1-d3 as a tracer to elucidate reaction mechanisms. By leveraging the principles of isotopic labeling and the kinetic isotope effect, this selectively deuterated molecule offers profound insights into complex chemical and biological transformations.

Isotopic labeling is a powerful technique where an atom in a molecule is replaced by one of its isotopes to trace its path through a reaction or a metabolic pathway.[1][2][3] Stable isotopes, such as deuterium (²H or D), are particularly advantageous as they are non-radioactive and can be detected by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[4]

The utility of deuterium labeling in mechanistic studies is fundamentally linked to the Kinetic Isotope Effect (KIE) .[5][6] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond due to the greater mass of deuterium.[5] Consequently, breaking a C-D bond requires more energy and proceeds at a slower rate than breaking a C-H bond, especially if this bond cleavage is the rate-determining step of the reaction.[5][7] This difference in reaction rates, known as the deuterium isotope effect, provides invaluable information about the reaction mechanism.[7][8]

Butane-1,1,1-d3 , with its three deuterium atoms on a terminal methyl group, serves as an ideal tracer for a variety of reactions involving C-H bond activation, such as catalytic dehydrogenation and metabolic oxidation.

Core Applications of Butane-1,1,1-d3 in Mechanistic Studies

The strategic placement of deuterium in Butane-1,1,1-d3 allows for the investigation of:

• Catalytic Mechanisms: Elucidating the elementary steps of metal-catalyzed hydrocarbon transformations, such as dehydrogenation and isomerization.[9][10][11] By tracking the fate of the deuterium atoms, one can infer the regioselectivity and stereoselectivity of the catalytic process.

• Enzymatic Reactions and Drug Metabolism: In drug development, understanding a compound's metabolic fate is crucial.[5][12] Deuterium labeling can help identify the sites of metabolism, particularly those mediated by cytochrome P450 (CYP450) enzymes, which often involve C-H bond cleavage as a rate-limiting step.[5] By comparing the metabolism of a drug candidate with its deuterated analog, researchers can identify metabolically vulnerable positions.

• Organic Reaction Mechanisms: Determining the mechanisms of complex organic reactions by tracing the movement of specific hydrogen atoms.[8][13]

Experimental Workflow: A General Overview

The following diagram illustrates a typical workflow for using Butane-1,1,1-d3 as a tracer in a reaction mechanism study.

Caption: General workflow for a mechanistic study using Butane-1,1,1-d3.

Detailed Application Note & Protocol 1: Investigating the Mechanism of Butane Dehydrogenation

Objective: To determine the initial C-H bond activation site in the catalytic dehydrogenation of butane to butenes and butadiene over a platinum-based catalyst.

Background: The dehydrogenation of butane is a critical industrial process for the production of valuable alkenes.[14][15] Understanding the reaction mechanism can lead to the design of more efficient and selective catalysts.[9][10] By using Butane-1,1,1-d3, we can investigate whether the initial C-H bond cleavage occurs at the terminal (C1) or internal (C2) position of the butane molecule.

Experimental Design

A pulse-response experiment will be conducted in a fixed-bed microreactor. A small pulse of a mixture of Butane-1,1,1-d3 and an inert gas (e.g., Argon) will be introduced into a heated reactor containing the catalyst. The product stream will be analyzed by an online mass spectrometer.

Materials and Instrumentation

• Tracer: Butane-1,1,1-d3 (98 atom % D)

• Catalyst: Platinum supported on alumina (Pt/Al₂O₃)

• Carrier Gas: Helium (high purity)

• Instrumentation:

  • Fixed-bed microreactor system with temperature control

  • Mass flow controllers

  • Gas chromatograph-mass spectrometer (GC-MS)

Step-by-Step Protocol

• Catalyst Preparation and Activation:

  • Load the Pt/Al₂O₃ catalyst into the microreactor.

  • Activate the catalyst by heating under a flow of hydrogen at a specified temperature, followed by purging with helium to remove adsorbed hydrogen.

• Reaction Setup:

  • Heat the reactor to the desired reaction temperature (e.g., 550 °C).

  • Set the helium carrier gas flow rate.

• Tracer Injection:

  • Inject a pulse of a known mixture of Butane-1,1,1-d3 and Argon into the helium carrier stream just before the reactor.

• Product Analysis:

  • Direct the reactor effluent to the GC-MS for separation and analysis of the products.

  • Monitor the mass-to-charge ratios (m/z) corresponding to the deuterated and non-deuterated butenes and butadiene.

Data Analysis and Interpretation

The distribution of deuterium in the butene products will reveal the initial C-H bond cleavage site.

Product	Expected m/z (if C1-H cleavage)	Expected m/z (if C2-H cleavage)
But-1-ene-d2	58	Not expected
But-1-ene-d3	Not expected	59
cis/trans-But-2-ene-d2	58	Not expected
cis/trans-But-2-ene-d3	Not expected	59

• Observation of primarily d2-butenes (m/z 58) would indicate that the initial C-H bond cleavage occurs at the C1 position, with the loss of one deuterium and one hydrogen atom.

• Observation of primarily d3-butenes (m/z 59) would suggest that the initial C-H bond cleavage occurs at the C2 position, with the loss of two hydrogen atoms and retention of the CD₃ group.

The following diagram illustrates the possible initial C-H activation pathways.

Caption: Possible initial C-H activation pathways for Butane-1,1,1-d3.

Detailed Application Note & Protocol 2: Probing Metabolic Hotspots in Drug Discovery

Objective: To identify the primary sites of oxidative metabolism of a hypothetical drug candidate, "Compound X," which has a butyl side chain, using Butane-1,1,1-d3 labeled "Compound X-d3."

Background: Early identification of metabolic liabilities is a critical step in drug development.[16][17] The "soft spots" in a molecule, which are prone to metabolism, can be protected by chemical modifications to improve the drug's pharmacokinetic profile.[12] Using a deuterated version of a drug candidate can help pinpoint these metabolic hotspots.

Experimental Design

An in vitro metabolic stability assay will be performed using human liver microsomes, which contain a high concentration of CYP450 enzymes. "Compound X" and "Compound X-d3" will be incubated with the microsomes, and the formation of metabolites will be monitored over time by liquid chromatography-mass spectrometry (LC-MS).

Materials and Instrumentation

• Test Compounds: "Compound X" and "Compound X-d3" (synthesized with a Butane-1,1,1-d3 side chain)

• Biological Matrix: Human liver microsomes

• Cofactor: NADPH (nicotinamide adenine dinucleotide phosphate)

• Instrumentation:

  • Incubator

  • Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)

Step-by-Step Protocol

• Preparation of Incubation Mixtures:

  • Prepare solutions of "Compound X" and "Compound X-d3" in a suitable solvent (e.g., DMSO).

  • In separate tubes, pre-incubate the human liver microsomes and the test compounds in a phosphate buffer at 37 °C.

• Initiation of the Metabolic Reaction:

  • Start the reaction by adding a pre-warmed solution of NADPH to each tube.

• Time-Course Sampling and Quenching:

  • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

• Sample Preparation for LC-MS/MS Analysis:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Transfer the supernatant to vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop an LC-MS/MS method to separate the parent compounds from their potential metabolites.

  • Use multiple reaction monitoring (MRM) to specifically detect and quantify "Compound X," "Compound X-d3," and their expected hydroxylated metabolites.

Data Analysis and Interpretation

The rate of disappearance of the parent compound and the rate of formation of metabolites will be compared between "Compound X" and "Compound X-d3."

Analyte	Expected m/z (Parent)	Expected m/z (Hydroxylated Metabolite at C1)	Expected m/z (Hydroxylated Metabolite at C2)
Compound X	M	M+16	M+16
Compound X-d3	M+3	M+19	M+18

• Slower metabolism of "Compound X-d3" compared to "Compound X" would indicate a significant kinetic isotope effect, suggesting that C-H (or C-D) bond cleavage is the rate-limiting step in the metabolism of the butyl side chain.

• Identification of a metabolite with m/z = M+18 for "Compound X-d3" would strongly suggest that hydroxylation is occurring at the C2 position, as the CD₃ group remains intact.

• The absence or very low abundance of a metabolite with m/z = M+19 would indicate that the terminal methyl group is not a primary site of metabolism.

This information allows medicinal chemists to strategically modify the butyl side chain to block the metabolic hotspot and improve the drug's half-life.

Concluding Remarks

Butane-1,1,1-d3 is a versatile and powerful tool for elucidating reaction mechanisms in various scientific disciplines. By carefully designing experiments and leveraging modern analytical techniques such as GC-MS and LC-MS, researchers can gain deep insights into the intricate details of chemical and biological transformations. The protocols outlined in this guide provide a solid foundation for the application of this valuable isotopic tracer in your research endeavors.

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Application Note: Experimental Design for Isotope Labeling with Butane-1,1,1-d3

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of Butane-1,1,1-d3 as an isotopic tracer. Deuterium labeling is a powerful technique for elucidating reaction mechanisms, quantifying metabolic fluxes, and enhancing the pharmacokinetic profiles of drug candidates. Butane-1,1,1-d3, with its strategically positioned, non-exchangeable deuterium atoms, offers unique advantages for specific applications. This document details the foundational principles of its use, provides robust, self-validating experimental protocols, and outlines critical considerations for data acquisition and interpretation using modern analytical techniques.

Foundational Principles of Butane-1,1,1-d3 Labeling

Isotopic labeling involves replacing an atom in a molecule with one of its isotopes to trace the molecule's fate through a chemical or biological system. Deuterium (²H or D), as a stable, non-radioactive isotope of hydrogen, is an ideal tracer that can be detected by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1]

1.1. Chemical Properties and Strategic Advantages

Butane-1,1,1-d3 is an isotopologue of n-butane where the three hydrogen atoms on one of the terminal methyl groups are replaced by deuterium.

• Chemical Structure: CD₃-CH₂-CH₂-CH₃

• Molecular Weight: 61.14 g/mol [2]

• Key Feature: The C-D bonds are significantly stronger than C-H bonds. This property makes the deuterium labels on the C1 position non-labile under most physiological and many chemical conditions, preventing unwanted H/D exchange with solvents or reagents.[3] This stability is crucial for ensuring the tracer's integrity throughout an experiment.

The primary advantage of Butane-1,1,1-d3 lies in its utility for studying reactions that involve the activation of a terminal methyl C-H bond. The selective labeling allows for precise tracking of this specific molecular position.

1.2. The Kinetic Isotope Effect (KIE): A Powerful Mechanistic Probe

The difference in bond strength between C-H and C-D bonds leads to the Kinetic Isotope Effect (KIE) , where the rate of a reaction is altered when an atom at or near the reactive center is replaced by a heavier isotope.[4]

• Primary KIE: If a C-H bond is broken in the rate-determining step of a reaction, the reaction will proceed significantly slower when that hydrogen is replaced with deuterium (a kH/kD ratio greater than 1). The rate of a reaction involving a C–H bond can be 6–10 times faster than the equivalent C–D bond.[4][5]

• Application: By comparing the reaction rate or product distribution of unlabeled butane with Butane-1,1,1-d3, researchers can definitively determine if the terminal methyl C-H bond is involved in the rate-limiting step of a mechanism.[3]

1.3. Common Applications

• Mechanistic Elucidation: Investigating the mechanisms of C-H activation, oxidation, and isomerization catalyzed by transition metals or enzymes.[6]

• Metabolic Tracing: While less common than labeled glucose or amino acids, deuterated alkanes can be used to study the metabolism of hydrocarbons by certain microorganisms.[7]

• Internal Standards: The deuterated compound can serve as an excellent internal standard for quantitative mass spectrometry, as it co-elutes with the unlabeled analyte but is distinguishable by its mass.[1]

Experimental Design & Core Considerations

A well-designed experiment is self-validating. This requires careful selection of analytical methods, inclusion of proper controls, and stringent safety protocols.

2.1. Choosing the Right Analytical Technique

The two primary methods for detecting and quantifying deuterium incorporation are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique	Principle	Advantages	Limitations	Best For
GC-MS / LC-MS	Separates compounds by chromatography and detects them based on their mass-to-charge ratio (m/z).	High sensitivity (ng level or lower)[8]; excellent for quantifying isotopic enrichment; high-throughput capable.[9]	Provides limited structural information on the label's position without MS/MS fragmentation; high-resolution MS may be needed to distinguish from ¹³C isotopes.[10]	Quantifying the amount of labeled product formed; confirming overall label incorporation.
NMR Spectroscopy	Detects the magnetic properties of atomic nuclei. ¹H NMR can show the disappearance of a signal, while ²H NMR directly detects the deuterium.	Provides precise structural information, confirming the exact location of the deuterium label[9][11]; non-destructive.	Lower sensitivity compared to MS; requires higher sample concentrations.	Determining the stereochemistry or regiochemistry of deuterium incorporation; identifying isotopic scrambling.[12]

2.2. Designing Control Experiments for Data Integrity

To ensure that observed results are trustworthy, the following controls are essential:

• Unlabeled Control: Run the experiment under identical conditions using standard, unlabeled n-butane. This provides a baseline for reaction rates, product yields, and analytical signals.

• Zero-Time Point (T₀) Control: Analyze a sample of the reaction mixture immediately after adding all components. This confirms the initial isotopic purity and ensures no labeling occurs before the reaction is initiated.

• No-Catalyst/Enzyme Control: If studying a catalyzed reaction, run the experiment without the catalyst or enzyme to check for any background or uncatalyzed reactions.

2.3. Safety and Handling of Gaseous Reagents

Butane is an extremely flammable gas that is heavier than air and poses an asphyxiation risk in high concentrations.[13][14][15] All handling must be performed in a well-ventilated fume hood away from ignition sources.

• Equipment: Use only properly specified regulators, stainless steel or PTFE tubing, and gas-tight reaction vessels (e.g., Schlenk flasks or high-pressure autoclaves).[13][16]

• System Purging: Before introducing Butane-1,1,1-d3, the entire system must be purged with an inert gas (e.g., argon or nitrogen) to remove air and moisture.[16]

• Static Discharge: Ensure all equipment is properly earthed to prevent static discharge, which can be an ignition source.[13]

• Leak Prevention: Use a backflow prevention device in the piping and leak-test all connections before starting the experiment.[14]

Detailed Protocol: Probing C-H Activation with a Homogeneous Catalyst

This protocol provides a representative workflow for using Butane-1,1,1-d3 to investigate whether a hypothetical iridium-based catalyst activates the terminal (C1) or internal (C2) C-H bonds of butane.

3.1. Materials and Equipment

• Reagents: Butane-1,1,1-d3 (high isotopic purity), n-butane (high purity), catalyst (e.g., an iridium pincer complex), solvent (e.g., anhydrous cyclohexane), internal standard for GC-MS (e.g., dodecane).

• Equipment: Schlenk line with argon/nitrogen supply, high-pressure reaction vessel (e.g., Parr autoclave) with gas inlet/outlet, gas-tight syringes, GC-MS system.

3.2. Experimental Workflow Diagram

Caption: General workflow for a catalytic reaction using Butane-1,1,1-d3.

3.3. Step-by-Step Procedure

• Vessel Preparation: Place the catalyst (e.g., 2 mol%) and a stir bar into the high-pressure vessel inside a glovebox or under a flow of inert gas.

• Solvent Addition: Add anhydrous cyclohexane (e.g., 5 mL) and the internal standard (e.g., 50 µL of a 0.1 M dodecane solution) via syringe. Seal the vessel.

• Inerting: Connect the vessel to the Schlenk line. Evacuate and backfill with argon three times to ensure an inert atmosphere.

• Gas Introduction: Cool the vessel to -78 °C (dry ice/acetone bath) to condense the butane. Connect the Butane-1,1,1-d3 lecture bottle via the regulator and tubing. Slowly introduce a known amount of the gas.

• Reaction: Place the vessel in a heating block set to the desired reaction temperature (e.g., 80 °C) and stir for the specified time (e.g., 24 hours).

• Quenching: After the reaction, cool the vessel to room temperature, then to -78 °C. Slowly vent the excess butane through a scrubbing system (e.g., a bubbler containing oil).

• Sampling: Once vented, allow the vessel to warm to room temperature. Open the vessel and take a sample of the liquid phase for analysis.

• Control Experiment: Repeat steps 1-7 identically, but use unlabeled n-butane in place of Butane-1,1,1-d3.

3.4. Data Acquisition and Analysis (GC-MS)

• Method: Use a GC method suitable for separating light hydrocarbons.

• Analysis:

  • Monitor the total ion chromatogram (TIC) to identify products by comparison to the unlabeled control and standards.

  • Extract the mass spectra for the product peaks.

  • Compare the mass spectrum of the product from the labeled experiment to the unlabeled experiment. An increase in the molecular ion (M+) peak by one or more mass units indicates deuterium incorporation.

  • For example, if the reaction produces butan-2-ol, the unlabeled product will have a specific mass. If the butan-2-ol from the labeled experiment shows an increased mass, it confirms the label was transferred.

Data Interpretation & Troubleshooting

4.1. Identifying Label Incorporation

The key to this experiment is determining the location of the deuterium in the product. While GC-MS confirms if a label is present, it may not reveal where. If the initial GC-MS analysis shows label incorporation, further analysis by NMR or MS/MS fragmentation is necessary to pinpoint the position.

Caption: Potential outcomes of catalytic activation of Butane-1,1,1-d3.

4.2. Potential Pitfalls and Solutions

Problem	Symptom	Possible Cause	Solution
Low/No Deuterium Incorporation	Product mass spectrum is identical to the unlabeled control.	Catalyst is inactive; reaction conditions are too mild; incorrect C-H bond is activated.	Verify catalyst activity[17]; increase temperature or reaction time; reconsider the mechanistic hypothesis.
Isotopic Scrambling	Multiple deuterated species are observed (M+1, M+2, M+3); ²H NMR shows deuterium at unexpected positions.	Reversible H/D exchange is occurring[17]; overly harsh reaction conditions.	Reduce reaction temperature; use a milder catalyst; analyze samples at earlier time points to minimize scrambling.
Back-Exchange during Workup	Isotopic purity decreases after purification.	Use of protic solvents (H₂O, MeOH); purification on acidic media (silica gel).	Use deuterated solvents (D₂O, MeOD) or aprotic solvents for workup; neutralize silica gel with triethylamine or use alumina.[17]

References

• ResearchGate. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry. Available at: [Link]

• Study Mind. (2022). Deuterium use in ¹H NMR (A-Level Chemistry). Available at: [Link]

• Reese, P. B., Trimble, L. A., & Vederas, J. C. (1986). Detection of deuterium labelling by two-dimensional 1H,13C nuclear magnetic resonance shift correlation with 2H decoupling. Canadian Journal of Chemistry, 64(7), 1427-1431.
• Atzrodt, J., Derdau, V., Kerr, W. J., & Reid, M. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences.

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Available at: [Link]

• The Deuterium Calculator: An open-source tool for hydrogen-deuterium exchange mass spectrometry analysis. (2025). bioRxiv. Available at: [Link]

• Evaluating the use of NMR for the determination of deuterium abundance in water. (2022). arXiv. Available at: [Link]

• Polvoy, I., Qin, H., Flavell, R. R., et al. (2021). Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool. Metabolites, 11(9), 570.
• Aguayo, J. B., Gamcsik, M. P., & Dick, J. D. (1988). High resolution deuterium NMR studies of bacterial metabolism. Journal of Biological Chemistry, 263(36), 19562-19567.
• Yakoushin, F. S., & Shatenstein, A. I. (1959). THE KINETIC ISOTOPE EFFECT IN DEUTERIUM- AND TRITIUM-EXCHANGE IN LIQUID AMMONIA.

• Wikipedia. (n.d.). Kinetic isotope effect. Available at: [Link]

• Air Liquide. (2023). SAFETY DATA SHEET Butane. Available at: [Link]

• Normal Butane - SAFETY DATA SHEET. (n.d.). Available at: [Link]

• de Graaf, R. A., De Feyter, H. M., & Behar, K. L. (2017). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. Journal of Cerebral Blood Flow & Metabolism, 37(9), 3093-3106.

• UniSysCat. (2022). New deuteration protocol for preparing NMR solvents. Available at: [Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. Available at: [Link]

• Superior Propane. (2025). Safety Data Sheet Butane. Available at: [Link]

• The deuteration of organic compounds as a tool to teach chemistry. (2023). Educación Química, 34(2).

• Photochemical methods for deuterium labelling of organic molecules. (n.d.). RSC Publishing. Available at: [Link]

• PubChem. (n.d.). Butane-1,1,1-d3. Available at: [Link]

• Chemistry LibreTexts. (2022). 11.8: The E2 Reaction and the Deuterium Isotope Effect. Available at: [Link]

• Ataman Kimya. (n.d.). BUTANE-1,3-DIOL (1,3-BUTANEDIOL). Available at: [Link]

• Keyera. (2015). n-Butane Safety Data Sheet. Available at: [Link]

• Patsnap Eureka. (2025). How Butane Benefits High-Pressure Environment Chemical Processes. Available at: [Link]

• Butane Isomerization as a Diagnostic Tool in the Rational Design of Solid Acid Catalysts. (2020).

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Application Note: Method Development for Quantitative Analysis of Volatile Hydrocarbons Using Butane-1,1,1-d3 via Headspace GC-MS

Audience: Researchers, Analytical Scientists, and Drug Development Professionals (Toxicology, DMPK, and Environmental Analysis).

Introduction & Rationale

The accurate quantification of highly volatile organic compounds (VOCs) like n-butane in complex biological matrices (e.g., blood, urine) or environmental samples is critical for forensic toxicology, inhalant abuse monitoring, and occupational exposure assessments. Traditional analytical methods often suffer from poor precision due to the rapid evaporative loss of analytes during sample handling and matrix suppression during ionization.

To counteract these vulnerabilities, Stable Isotope Dilution Assays (SIDA) are employed. This protocol details a robust, self-validating method for quantifying n-butane using as a stable isotope-labeled internal standard (SIL-IS)[1]. By coupling this SIL-IS with Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), researchers can achieve absolute quantification that intrinsically corrects for volatile losses and matrix effects[2].

Mechanistic Insights: The Causality Behind the Method

As a self-validating system, every parameter in this protocol is chosen based on specific physicochemical and mass spectrometric causalities:

• The Isotope Dilution Imperative: Butane is a gas at room temperature (boiling point -0.5 °C). Volumetric losses during pipetting are inevitable. By introducing Butane-1,1,1-d3 ( CH3​−CH2​−CH2​−CD3​ ) directly into the sealed sample vial, the SIL-IS co-volatilizes and co-elutes with the endogenous butane. Any evaporative loss affects both the analyte and the IS equally, rendering the area ratio constant.

• Extraction Causality (HS-SPME with CAR/PDMS): Standard liquid-liquid extraction is impossible for butane. While static headspace (SHS) is viable, SPME offers superior sensitivity. However, standard Polydimethylsiloxane (PDMS) fibers fail to retain small C4 hydrocarbons. A mixed-phase Carboxen/PDMS (CAR/PDMS) fiber is mandated because the microporous structure of Carboxen strongly adsorbs small, highly volatile molecules, shifting the equilibrium favorably from the headspace to the fiber.

• Chromatographic Causality: A standard 0.25 µm capillary column will not retain butane at standard GC oven temperatures (e.g., 35 °C), resulting in the analyte eluting in the void volume. A (e.g., 5.0 µm) or a Porous Layer Open Tubular (PLOT) column is required to achieve adequate retention and separation from the air peak and early-eluting matrix interferents[2].

• Mass Spectrometry & Fragmentation Dynamics: In Electron Ionization (EI, 70 eV), the molecular ion of butane ( M+∙ at m/z 58) is extremely weak. The , corresponding to the loss of a methyl radical ( [C3​H7​]+ )[3]. For Butane-1,1,1-d3 ( M+∙ at m/z 61), cleavage of the unlabeled terminal methyl group yields m/z 46 ( [C3​H4​D3​]+ ). However, cleavage of the deuterated methyl group yields m/z 43. Therefore, the IS will produce a minor signal at m/z 43, causing isotope cross-talk. To build a self-validating method, the calibration curve must be plotted using the area ratio of m/z 43 (Analyte) to m/z 46 (IS), and a zero-analyte blank must be used to subtract the baseline m/z 43 contribution.

Analytical Workflow

Figure 1: Analytical workflow for the quantification of butane using HS-SPME-GC-MS and Butane-1,1,1-d3.

Experimental Protocol

Materials and Reagents

• Analyte: n-Butane gas (Purity >99.5%).

• Internal Standard: Butane-1,1,1-d3 gas (98 atom % D).

• Matrix: Whole blood (EDTA), urine, or HPLC-grade water.

• SPME Fiber: 85 µm CAR/PDMS (pre-conditioned at 300 °C for 30 min).

Preparation of Standard Solutions (Gas Handling)

Note: Handling gaseous standards requires specialized gas-tight syringes and sub-ambient solvents to prevent immediate volatilization.

• Chill a sealed 10 mL volumetric flask containing 9.9 mL of N,N-Dimethylformamide (DMF) to -20 °C.

• Using a gas-tight syringe, bubble 100 µL of Butane-1,1,1-d3 gas into the chilled DMF to create a primary stock solution.

• Prepare working IS solutions by diluting the stock in cold DMF to a final concentration of ~500 ng/mL. Store tightly sealed at -80 °C.

Sample Preparation Workflow

• Aliquot 1.0 mL of the biological or environmental sample into a 10 mL precision glass headspace vial.

• Immediately spike 10 µL of the Butane-1,1,1-d3 working IS solution into the matrix.

• Seal the vial instantly with a PTFE/Silicone septum and an aluminum crimp cap to prevent evaporative loss.

• Vortex gently for 10 seconds to ensure homogeneous distribution.

HS-SPME and GC-MS Conditions

• Incubation: 40 °C for 10 minutes (agitating at 250 rpm) to reach gas-liquid equilibrium.

• Extraction: Pierce the septum and expose the CAR/PDMS fiber to the headspace for exactly 5.0 minutes at 40 °C.

• Desorption: Retract the fiber, transfer to the GC inlet, and desorb at 250 °C for 2 minutes in splitless mode.

• GC Column: GS-GasPro PLOT column (30 m × 0.32 mm) or equivalent thick-film capillary column[2].

• Oven Program: 35 °C hold for 4 min, ramp at 15 °C/min to 150 °C, hold for 2 min.

• MS Parameters: EI mode (70 eV), Source Temp: 230 °C.

• SIM Ions: Monitor m/z 43 (n-Butane) and m/z 46 (Butane-1,1,1-d3)[3]. Dwell time: 50 ms per ion.

Quantitative Data Presentation

The following table summarizes the expected method validation parameters when utilizing Butane-1,1,1-d3 as a SIL-IS in a whole blood matrix.

Validation Parameter	Target Specification	Mechanistic Driver
Linearity Range	10 – 2,500 ng/mL	SIDA normalizes detector saturation effects.
Correlation Coefficient ( R2 )	> 0.995	Constant IS ratio corrects for injection volume variance.
Limit of Detection (LOD)	3.0 ng/mL	High affinity of CAR/PDMS fiber for C4 hydrocarbons.
Limit of Quantification (LOQ)	10.0 ng/mL	Baseline noise suppression via SIM mode (m/z 43 & 46).
Intra-day Precision (CV%)	< 8.5%	Co-volatilization of SIL-IS eliminates headspace variability.
Accuracy (% Bias)	± 10%	IS corrects for matrix-induced ionization suppression.

Trustworthiness: Self-Validating System Checks

To ensure the scientific integrity of the generated data, every analytical run must include the following self-validating system suitability tests (SST):

• Isotope Cross-Talk Check (Blank + IS): Analyze a matrix blank spiked only with Butane-1,1,1-d3. The signal at m/z 43 must be quantified. If the cross-talk contribution (due to the loss of the CD3​ group) exceeds 5% of the LLOQ area, the baseline must be mathematically corrected in the calibration curve.

• Matrix Effect Verification: The absolute peak area of m/z 46 (IS) should not vary by more than ±15% across all unknown samples compared to the calibration standards. A drop >15% indicates severe matrix suppression or a compromised vial seal (gas leakage).

• Carryover Check: Analyze an empty, sealed vial immediately following the highest calibration standard. The m/z 43 peak area must be <20% of the LLOQ to confirm complete desorption from the SPME fiber.

References

• Title: Butane-1,1,1-d3 | C4H10 | CID 12205548 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Quantitative Determination of n-Propane, iso-Butane, and n-Butane by Headspace GC-MS in Intoxications by Inhalation of Lighter Fluid Source: Journal of Analytical Toxicology | Oxford Academic URL: [Link]

• Title: Mass Spectrometric Calibration Procedure for Real-Time Detection of Lighter Hydrocarbons Source: Applied Sciences | MDPI URL: [Link]

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• 3. Mass Spectrometric Calibration Procedure for Real-Time Detection of Lighter Hydrocarbons [mdpi.com]

Application Note: Advanced Protocols for the Safe Handling and Storage of Deuterated Solvents

Introduction: The Isotopic Landscape

Deuterated solvents form the critical backbone of solution-state Nuclear Magnetic Resonance (NMR) spectroscopy. By replacing protium (¹H) with deuterium (²H), these solvents provide an essential deuterium lock signal that stabilizes the spectrometer's magnetic field during data acquisition, while remaining "invisible" in ¹H NMR spectra to prevent the obscuring of analyte peaks[1]. However, the high cost and chemical sensitivity of these reagents necessitate stringent handling protocols. As a Senior Application Scientist, it is imperative to move beyond basic storage guidelines and understand the underlying mechanistic causality of solvent degradation to ensure spectral accuracy and laboratory safety.

Mechanisms of Degradation: Causality in Solvent Spoilage

To preserve isotopic purity, we must first understand the chemical and physical pathways that lead to solvent degradation:

• Isotopic Exchange and Moisture Contamination: Solvents such as Dimethyl Sulfoxide-d₆ (DMSO-d₆) and Deuterium Oxide (D₂O) are highly hygroscopic. When exposed to atmospheric moisture, labile deuterons rapidly exchange with atmospheric protons. This introduces H₂O and HDO into the system, which manifests in NMR spectra as an intrusive broad water peak or a 1:1:1 triplet (due to HDO coupling with the spin-1 deuterium nucleus)[2].

• Photolytic and Thermal Acidification: Chloroform-d (CDCl₃) is highly susceptible to photolytic breakdown when exposed to UV light and trace oxygen. This degradation pathway generates phosgene (COCl₂) and deuterium chloride (DCl)[3]. The accumulation of DCl lowers the pD of the solvent, which acts as a catalyst for the decomposition of acid-sensitive analytes during spectral acquisition.

• Phase Transition Risks: DMSO-d₆ has a relatively high freezing point of 18°C[4]. If stored in a cold environment and opened immediately, atmospheric water will rapidly condense directly into the cold solvent matrix. Thawing must be conducted in a warm water bath prior to unsealing to prevent this moisture ingress[4].

Storage and Hazard Profiling

Deuterated solvents retain the exact acute and chronic toxicity profiles of their non-deuterated parent compounds[5]. The table below synthesizes the optimal storage conditions and hazard mitigations for routine NMR solvents.

Deuterated Solvent	Formula	Storage Temperature	Primary Hazard	Stabilization & Storage Strategy
Chloroform-d	CDCl₃	Refrigerated (-5°C to 5°C)	Toxic, Suspected Carcinogen	Store in amber glass; use K₂CO₃ or Ag foil to scavenge DCl[2].
Dimethyl Sulfoxide-d₆	DMSO-d₆	Room Temperature	Skin Penetrant	Store over molecular sieves; thaw carefully in a warm water bath[4].
Tetrahydrofuran-d₈	THF-d₈	Refrigerated (-5°C to 5°C)	Flammable, Peroxide Former	Store under inert gas (Argon/N₂); test for peroxides before use[2].
Deuterium Oxide	D₂O	Room Temperature	Low Toxicity	Keep tightly sealed to prevent rapid isotopic exchange with atmospheric H₂O[2].
Benzene-d₆	C₆D₆	Room Temperature	Highly Carcinogenic	Handle exclusively in a fume hood; store in sealed single-use ampoules[1].

Decision-Making Workflow for Solvent Handling

To standardize laboratory operations, the following logical workflow dictates the storage and transfer protocols based on the intrinsic chemical profile of the received solvent.

Decision-making workflow for the storage and handling of deuterated solvents.

Self-Validating Experimental Protocols

Protocol 1: Neutralization and Drying of Degraded Chloroform-d (CDCl₃)

Context: CDCl₃ decomposes over time to form DCl and phosgene, which can destroy acid-sensitive molecules during NMR acquisition[3].

• Preparation: Activate basic alumina or anhydrous K₂CO₃ by heating at 150°C under a vacuum for 4 hours to remove adsorbed water.

• Neutralization: Add 50 mg of activated K₂CO₃ per 10 mL of CDCl₃ in an amber glass vial.

• Agitation: Swirl gently and let sit for 30 minutes. Causality: The basic carbonate neutralizes the DCl (forming KCl and KDCO₃), halting the acid-catalyzed degradation of the analyte.

• Filtration: Pass the solvent through a dry, solvent-resistant PTFE syringe filter (0.22 µm) directly into a pre-dried NMR tube containing the analyte.

• Validation (Self-Validating Step): Acquire a quick ¹H NMR spectrum of the solvent blank. The absence of a broad downfield peak (indicative of acidic protons) and the preservation of a sharp residual CHCl₃ peak at 7.26 ppm confirms successful neutralization and drying.

Protocol 2: Freeze-Pump-Thaw Degassing of Deuterated Solvents

Context: Dissolved paramagnetic oxygen (O₂) broadens NMR lines and accelerates the photolytic degradation of solvents like THF-d₈[6].

• Loading: Transfer the deuterated solvent into a Schlenk flask equipped with a high-vacuum PTFE valve under an inert atmosphere.

• Freezing: Submerge the flask in a liquid nitrogen (LN₂) Dewar. Wait until the solvent is completely frozen solid to prevent solvent loss during evacuation[6].

• Pumping: Open the PTFE valve to a high-vacuum line (< 10⁻³ Torr) for 2-3 minutes to evacuate the headspace gases (including O₂ and atmospheric moisture)[6].

• Thawing: Close the valve and place the flask in a room-temperature water bath. Causality: As the solvent matrix melts, trapped gas bubbles are forced out of the liquid and released into the headspace.

• Cycling: Repeat the freeze-pump-thaw cycle three times to ensure complete degassing[6].

• Validation (Self-Validating Step): After the final thaw, backfill the flask with ultra-pure Argon. If the degassing is successful, no further gas bubbles will evolve during subsequent thawing phases, proving the solvent is fully degassed and ready for air-sensitive organometallic NMR sample preparation.

Toxicity and Waste Management

Because deuterated compounds are not radioactive, personnel often underestimate their chemical hazards. However, toxic solvent management applies directly to deuterated variants like benzene-d₆ and chloroform-d₁, which retain the exact toxicity, flammability, and carcinogenic properties of their parent compounds[1].

• PPE Requirements: Chemical splash goggles, flame-resistant lab coats, and chemically resistant gloves (consult compatibility charts for specific solvents) are mandatory[5].

• Waste Segregation: Deuterated solvents must never be mixed with regular organic waste. Specialized disposal procedures and documentation are required to comply with environmental regulations and to facilitate potential solvent recovery/distillation processes[1].

References

• Organomation - NMR Sample Preparation: The Complete Guide URL
• Labinsights - Selection Guide on Deuterated Solvents for NMR URL
• Benchchem - Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds URL
• Buchem BV - NMR Solvent Data Chart URL
• Laboratorystandards - NMR Analysis URL
• Wipf Group - University of Pittsburgh - Techniques for Handling Air- and Moisture-Sensitive Compounds URL

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Application Note &amp; Protocol: Tracing Butane Metabolism In Vivo with Deuterated Isotopologues

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Stable isotope tracing is a powerful methodology for elucidating metabolic pathways and quantifying flux in vivo.[1][2] This application note provides a comprehensive protocol for conducting in vivo metabolic studies using deuterated butane (Butane-d10) as a tracer. We will detail the experimental design, animal handling, administration of the tracer, sample collection, and analytical methodologies for the identification and quantification of deuterated metabolites. The causality behind each step is explained to provide researchers, scientists, and drug development professionals with a robust framework for investigating the metabolic fate of short-chain alkanes. This protocol is designed to be a self-validating system, ensuring scientific integrity and reproducibility.

Introduction: The Rationale for Using Deuterated Butane

The study of how xenobiotics and nutrients are metabolized is fundamental to drug development and toxicology. Stable isotope-labeled compounds, particularly those enriched with deuterium (²H), offer a safe and effective means to trace the metabolic fate of a molecule in a living organism without the complications of radioactive tracers.[1][3] Deuterated butane serves as an excellent tracer for several reasons:

• Chemical Identity: Deuterium is chemically almost identical to hydrogen, meaning deuterated butane behaves similarly to its unlabeled counterpart in biological systems.[3]

• High Sensitivity and Low Background: The low natural abundance of deuterium (0.015%) minimizes background noise, allowing for highly sensitive detection of labeled metabolites.

• Distinct Mass Shift: The significant mass difference between hydrogen and deuterium creates a clear and easily identifiable mass shift in mass spectrometry analysis, aiding in confident metabolite identification.[3][4]

• Non-Radioactive: The use of a stable isotope eliminates the need for specialized facilities and protocols for handling radioactive materials.

This guide will provide a step-by-step protocol for an in vivo study in a rodent model, from the administration of deuterated butane to the analysis of its metabolites.

The Metabolic Pathway of Butane

While the metabolism of butane in mammals is not as extensively studied as other compounds, insights can be drawn from microbial systems and the general principles of alkane metabolism. The primary proposed metabolic pathway for butane involves a series of oxidation reactions.[5][6][7]

Caption: Proposed metabolic pathway of deuterated butane.

This pathway suggests that butane is first hydroxylated to 1-butanol, which is then oxidized to butyraldehyde, and subsequently to butyrate.[5][6][7] Butyrate can then enter central carbon metabolism.

Experimental Protocol

This protocol is designed for a study using a mouse model. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) to ensure ethical and humane treatment.[8][9][10] The principles of the 3Rs (Replacement, Reduction, and Refinement) should be applied throughout the study design.[9][10]

Materials and Reagents

Material/Reagent	Supplier/Grade	Purpose
Deuterated Butane (d10)	Specialty Gas Supplier	Isotopic Tracer
Laboratory Mice (e.g., C57BL/6)	Approved Vendor	Animal Model
Anesthetic (e.g., Isoflurane)	Pharmaceutical Grade	Animal Sedation
Blood Collection Tubes (EDTA)	Medical Grade	Blood Sampling
Metabolic Cages	Laboratory Equipment Supplier	Urine and Feces Collection
Solvents (Methanol, Acetonitrile)	HPLC/MS Grade	Metabolite Extraction
Internal Standards	Chemical Supplier	Quantification

Experimental Workflow

Caption: Overall experimental workflow for the in vivo metabolic study.

Step-by-Step Methodology

Step 1: Animal Acclimatization and Baseline Sampling

• House the animals in a controlled environment for at least one week to allow for acclimatization.[11]

• Place the animals in metabolic cages 24 hours prior to the start of the experiment for individual housing and accurate collection of excreta.

• Collect baseline blood and urine samples before the administration of deuterated butane.

Step 2: Administration of Deuterated Butane The administration of a gaseous compound requires a specialized setup to ensure accurate dosing.

• Place the animal in an airtight inhalation chamber.

• Introduce a precise concentration of deuterated butane mixed with air or oxygen into the chamber. The concentration and duration of exposure should be determined in pilot studies to ensure animal welfare and sufficient labeling of metabolites.

• Monitor the animal continuously during the exposure period.

Step 3: Post-Dosing Sample Collection

• At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) after exposure, collect blood samples via an appropriate method (e.g., tail vein or saphenous vein).

• Collect urine and feces from the metabolic cages at corresponding time points.

• At the final time point, humanely euthanize the animals according to approved IACUC protocols.[11][12]

• Immediately harvest tissues of interest (e.g., liver, kidney, lung, adipose tissue) and flash-freeze them in liquid nitrogen to quench metabolic activity. Store all samples at -80°C until analysis.

Sample Preparation for Analysis

Blood (Plasma):

• Centrifuge blood samples to separate plasma.

• To 100 µL of plasma, add 400 µL of ice-cold methanol containing an internal standard.

• Vortex and incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifuge and collect the supernatant for analysis.

Urine:

• Thaw urine samples and centrifuge to remove sediment.

• Dilute the urine with an appropriate volume of water or buffer before analysis.

Tissues:

• Weigh a small piece of frozen tissue (e.g., 20-50 mg).

• Homogenize the tissue in a suitable volume of ice-cold 80% methanol.

• Centrifuge to pellet cellular debris and collect the supernatant for analysis.

Analytical Methods

The two primary analytical techniques for detecting and quantifying deuterated metabolites are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2][13]

LC-MS/MS Analysis

LC-MS/MS is highly sensitive and ideal for targeted quantification of expected metabolites.[2][3]

• Chromatography: Use a suitable column (e.g., HILIC for polar metabolites) to separate the compounds of interest.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted analysis. The characteristic mass shift due to deuterium incorporation provides high confidence in metabolite identification.[3][4]

Table 1: Example MRM Transitions for Deuterated Butane Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Butyrate-d7	95.1	51.1
1-Butanol-d9	83.1	65.1

Note: The exact m/z values will depend on the specific deuterated standard and the adduct ion.

NMR Spectroscopy

NMR spectroscopy is a powerful tool for identifying unknown metabolites and determining the specific positions of deuterium atoms within a molecule.[13][14][15]

• ¹H NMR: The incorporation of deuterium will lead to a decrease in the corresponding proton signals, which can be used to infer the position of the label.

• ²H NMR: Directly detects the deuterium signal, providing unambiguous evidence of deuteration.

• ¹³C NMR: Deuterium labeling can cause splitting of adjacent ¹³C signals, providing information about the location of the deuterium atoms.[14]

Data Analysis and Interpretation

• Metabolite Identification: Confirm the identity of deuterated metabolites by comparing their retention times and mass spectra (or NMR spectra) to those of authentic standards.[3]

• Quantification: Calculate the concentration of deuterated metabolites in each sample using a calibration curve generated from standards.

• Kinetic Analysis: Plot the concentration of deuterated metabolites over time to determine their pharmacokinetic profiles, including rates of formation and elimination.

• Pathway Analysis: Use the quantitative data to map the flow of deuterium through the metabolic pathway and to identify potential branch points or alternative routes of metabolism.

Conclusion

This application note provides a detailed protocol for conducting in vivo metabolic studies using deuterated butane. By following these guidelines, researchers can obtain high-quality, reproducible data to elucidate the metabolic fate of butane and other short-chain alkanes. The use of stable isotope tracers, coupled with modern analytical techniques, is an invaluable approach in the fields of drug metabolism, toxicology, and metabolic research.[16][17]

References

• Stable isotope tracing to assess tumor metabolism in vivo - PMC - NIH. (2021, September 17).
• Stable Isotopes for Tracing Mammalian-Cell Metabolism in vivo - Lirias.
• NMR Based Metabolomics - PMC - NIH.
• Butane metabolism by butane-grown ' Pseudomonas butanovora '.
• Butane metabolism by butane-grown 'Pseudomonas butanovora' - PubMed - NIH.
• Butane metabolism by butane-grown 'Pseudomonas butanovora' - Microbiology Society. (1999, January 05).
• Stable Isotope Tracing and Metabolomics to Study In Vivo Brown Adipose Tissue Metabolic Fluxes - PMC.
• Application Note & Protocol: Metabolite Identification with Deuterated Standards - Benchchem.
• NMR Spectroscopy for Metabolomics Research - PMC - NIH.
• Ethical considerations regarding animal experimentation - PMC - NIH.
• Approaches to stable isotope tracing and in vivo metabolomics in the cancer clinic - PMC. (2025, May 12).
• Studying Metabolism by NMR-Based Metabolomics - Frontiers. (2022, April 26).
• Navigating the Ethical Landscape of In Vivo Research: Balancing Scientific Advancement and Animal Welfare - ichorbio. (2022, May 03).
• Animal Studies: Important Ethical Considerations You Need to Know - Enago Academy. (2017, September 07).
• Comparative Metabolism Studies in Laboratory Animals VICH GL47 - Food and Drug Administration.
• GUIDELINE FOR GOOD CLINICAL PRACTICE - European Medicines Agency (EMA). (2010, May 20).
• An example of identifying a deuterium incorporated metabolite using... - ResearchGate.
• How deuterated tracers allow us imaging metabolism in vivo - Sigma-Aldrich.

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Application Note: Butane-1,1,1-d3 as a Molecular Probe in Surface Science and Catalysis

Executive Summary

In the fields of surface science and heterogeneous catalysis, understanding the precise mechanistic sequence of alkane activation is critical for designing next-generation catalysts. While fully deuterated alkanes (e.g., butane-d10) are routinely used to determine overall kinetic isotope effects (KIE), they cannot resolve regioselectivity. Butane-1,1,1-d3 , possessing an asymmetric isotopic label, serves as an advanced molecular probe. By intentionally breaking the intramolecular symmetry of the alkane, researchers can directly distinguish between terminal (primary) and internal (secondary) C-H bond activation, track intramolecular versus intermolecular hydrogen scrambling, and map the topography of active sites on transition metal surfaces.

Scientific Rationale: The Power of Intramolecular Symmetry Breaking

The fundamental challenge in alkane activation is the high bond dissociation energy of unactivated C-H bonds. When butane adsorbs onto a catalytic surface, the initial C-H cleavage dictates the downstream reaction pathway (e.g., dehydrogenation, isomerization, or coking).

Using Butane-1,1,1-d3 introduces a strategic isotopic asymmetry:

• Kinetic Isotope Effect (KIE): The C-D bond possesses a lower zero-point energy than the C-H bond, resulting in a higher activation barrier for cleavage. By monitoring the ratio of C-H versus C-D cleavage, researchers can quantify the primary KIE and determine if the initial activation is the rate-determining step[1].

• Regioselectivity: Because only one terminal methyl group is deuterated ( −CD3​ ), the molecule acts as a dual-probe. Cleavage at the unlabeled end ( −CH3​ ) versus the labeled end ( −CD3​ ) yields distinct mass spectrometry fragments.

• Mechanistic Tracking: In complex partial oxidation reactions, such as the conversion of n-butane to maleic anhydride over Vanadium Phosphorus Oxide (VPO) catalysts, isotopic labeling reveals that label scrambling occurs during the very first step (butane → butenes)[2].

Mechanistic pathways of Butane-1,1,1-d3 regioselective activation on metal surfaces.

Key Analytical Modalities

The unique properties of Butane-1,1,1-d3 are leveraged across several ultra-high vacuum (UHV) and ambient-pressure techniques:

• Temperature Programmed Desorption/Reaction (TPD/TPR): TPD studies on clean and carbided W(100) surfaces demonstrate a dramatic isotope effect, where the low-coverage dissociation probability of deuterated butane is significantly less than unity compared to its unlabeled counterpart[3].

• Reflection-Absorption Infrared Spectroscopy (RAIRS): RAIRS is utilized to characterize the uptake and thermal chemistry of C4 hydrocarbons on single-crystal surfaces like Pt(111). The distinct vibrational frequencies of C-D ( ∼2100−2200 cm−1 ) versus C-H ( ∼2800−3000 cm−1 ) stretching modes allow for the direct observation of alkyl and alkenyl surface intermediates[4].

• Molecular Beam Scattering: Historically used to study simple reactions on model catalysts, pulsed molecular beams of isotopically labeled butane provide differential kinetics and sticking probabilities as a function of surface coverage[1].

Quantitative Data Interpretation: QMS Fragmentation

When utilizing Quadrupole Mass Spectrometry (QMS) to track Butane-1,1,1-d3 desorption and reaction products, understanding the fragmentation pattern is paramount. The table below summarizes the critical m/z channels used to deduce the regiochemistry of surface activation.

Fragment Ion	m/z	Mechanistic Significance
[C4​H7​D3​]+	61	Molecular ion of intact Butane-1,1,1-d3. Tracks reversible molecular physisorption/desorption.
[C3​H4​D3​]+	46	Loss of the terminal −CH3​ group. Indicates that the unlabeled end of the molecule was cleaved, leaving the deuterated end intact.
[C3​H7​]+	43	Loss of the terminal −CD3​ group. Indicates cleavage at the labeled C1​−C2​ bond. The ratio of m/z 46 to 43 directly quantifies the primary KIE.
[C2​H2​D3​]+	32	Ethyl fragment retaining the deuterium label. Used to track deep C-C bond hydrogenolysis.
[C2​H5​]+	29	Unlabeled ethyl fragment.

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity data, the following protocols integrate self-validating control loops. Causality is embedded in each step to explain why specific parameters are chosen.

Protocol A: UHV TPD/TPR on Metal Single Crystals

This protocol is designed to measure the activation barriers of butane on model surfaces (e.g., Pt(111) or W(100)).

Step 1: Surface Preparation & Validation

• Action: Clean the single crystal in a UHV chamber (base pressure <1×10−10 mbar) using repeated cycles of Ar+ sputtering (1-2 keV) and high-temperature annealing.

• Causality: Alkane activation is highly sensitive to surface defects and carbonaceous poisons.

• Validation: Verify surface cleanliness and long-range order using Auger Electron Spectroscopy (AES) and Low Energy Electron Diffraction (LEED) prior to dosing[3].

Step 2: Cryogenic Dosing

• Action: Cool the crystal to 80−130 K using liquid nitrogen. Dose Butane-1,1,1-d3 via a directional molecular beam doser.

• Causality: Cryogenic temperatures arrest the molecule in a physisorbed precursor state, preventing premature thermal dissociation before the measurement begins[1].

Step 3: Linear Heating & QMS Detection

• Action: Apply a strict linear heating ramp (e.g., 1 K/s ) while positioning the QMS in line-of-sight with the crystal face. Monitor m/z 61, 46, 43, 29, and 2.

• Causality: A linear heating rate allows the application of the Redhead equation to extract precise desorption activation energies. Line-of-sight detection prevents the measurement of molecules desorbing from the heating wires or sample holder.

Step 4: Self-Validation (The Isotope Blank)

• Action: Prior to running Butane-1,1,1-d3, run a complete TPD cycle using standard Butane- d0​ .

• Causality: This establishes the baseline mass spectrometer fragmentation pattern (cracking pattern) for the specific QMS instrument, ensuring that any changes in the m/z 46/43 ratio during the d3​ run are exclusively due to surface-mediated isotopic scrambling and not electron-impact ionization artifacts in the QMS.

Step-by-step UHV experimental workflow for Temperature Programmed Reaction Spectroscopy.

Protocol B: Ambient Pressure Isotope Scrambling in a Flow Reactor

This protocol evaluates the C-H activation efficiency of supported nanoparticle catalysts, such as coke-resistant PtCu Single-Atom Alloys (SAAs)[5].

Step 1: Catalyst Loading & Reduction

• Action: Load the supported catalyst into a quartz tube flow reactor. Pre-treat the sample in 20% H2​ /He at 400∘C for 20 minutes, then cool to ambient temperature[5].

• Causality: Reduction ensures the active metal sites are in their zero-valent state and free of native oxides, which would otherwise alter the reaction mechanism.

Step 2: Steady-State Isotope Scrambling

• Action: Introduce a reaction gas mixture containing 5% Butane-1,1,1-d3 and an inert balance (Argon). Ramp the temperature slowly (e.g., 5∘C/min ) to the target reaction temperature.

• Causality: Unlike traditional H2/D2 exchange, using Butane-1,1,1-d3 allows the observation of intramolecular scrambling (deuterium moving from C1 to C2/C3/C4) without requiring an external deuterium source.

Step 3: Effluent Analysis & Kinetic Control

• Action: Monitor the gas effluent via an online mass spectrometer. Crucially, adjust the space velocity to maintain overall butane conversion below 5%[5].

• Causality: Operating strictly within the kinetics-controlled regime (conversion <5% ) ensures that the effluent concentration of scrambled isotopologues is directly proportional to the intrinsic C-H activation rate of the catalyst, eliminating mass-transfer limitations and thermodynamic equilibrium artifacts[5].

Step 4: Self-Validation (Subsurface Reservoir Check)

• Action: Perform a temperature-programmed oxidation (TPO) post-reaction to quantify retained carbon.

• Causality: The distribution of hydrogen and deuterium in subsurface regions of nanoparticles (e.g., Pd) strongly controls catalytic activity and selectivity[6]. Validating that the catalyst has not accumulated a passivating layer of coke ensures the scrambling rates measured are representative of the clean metal surface.

References

• PtCu Single-Atom Alloys as coke-resistant catalysts for efficient C-H activation.Nature Communications / OSTI.gov.
• Investigation of the Mechanism of n-Butane Oxidation on Vanadium Phosphorus Oxide Catalysts: Evidence from Isotopic Labeling Studies.Journal of the American Chemical Society.
• Alkane Activation: Adsorption and Reaction of n-Butane on Clean and Carbided W(100).Applied Surface Science / Researcher.life.
• Infrared Spectroscopy Characterization of the Chemistry of C4 Hydrocarbons on Pt(111) Single-Crystal Surfaces.ACS Publications.
• A kinetic study on the conversion of cis-2-butene with deuterium on a Pd/Fe3O4 model catalyst.MPG.PuRe.
• Practical Considerations for Understanding Surface Reaction Mechanisms Involved in Heterogeneous Catalysis.PMC / NIH.

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• 5. osti.gov [osti.gov]
• 6. pure.mpg.de [pure.mpg.de]

Topic: Gas Chromatography Column Selection for Butane-1,1,1-d3 Analysis

An Application Guide by a Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the selection and optimization of gas chromatography (GC) columns for the analysis of Butane-1,1,1-d3. This guide moves beyond a simple list of columns to explain the fundamental principles governing the separation, ensuring a robust and reproducible analytical method.

Introduction

Butane-1,1,1-d3 is a deuterated isotopologue of n-butane, frequently used as an internal standard in mass spectrometry-based quantitative analysis or in mechanistic studies to trace metabolic pathways. Accurate chromatographic separation is paramount, not only to resolve it from its non-deuterated (protium) counterpart but also from structural isomers like isobutane, which are often present as impurities. The choice of the gas chromatography column is the most critical factor in achieving the required resolution, sensitivity, and analysis time. This guide provides the scientific rationale and practical protocols for making an informed column selection.

Part 1: The Science of Separation: Stationary Phase Selection

The heart of any GC separation is the interaction between the analyte and the stationary phase within the column. For a small, volatile, non-polar molecule like butane, two primary types of capillary columns are viable: traditional Wall-Coated Open Tubular (WCOT) columns with a liquid stationary phase, and Porous Layer Open Tubular (PLOT) columns with a solid adsorbent.[1][2]

Option A: Gas-Liquid Chromatography (GLC) with WCOT Columns

In WCOT columns, a thin liquid film is coated on the inner wall of the fused silica tubing. Separation occurs via a partitioning mechanism, where analytes dissolve into and out of the liquid phase.[2][3]

• Mechanism and Phase Choice: For non-polar analytes like butane, the guiding principle is "like dissolves like." Therefore, a non-polar stationary phase is the logical starting point. The industry standard for this is 100% dimethylpolysiloxane (PDMS) , found in columns like the Rxi-1ms, DB-1, or HP-1ms.[4][5][6][7] On this type of phase, elution order is primarily determined by the analyte's boiling point and its van der Waals interactions with the polymer.

• The Deuterium Isotope Effect: A critical consideration for Butane-1,1,1-d3 is the chromatographic isotope effect. In GC, it is common for deuterated compounds to elute slightly earlier than their protium analogs on non-polar columns.[8][9][10] This phenomenon, often called the "inverse isotope effect," occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. This leads to a smaller van der Waals radius and reduced polarizability, resulting in weaker intermolecular interactions with the non-polar stationary phase and, consequently, a shorter retention time.[8][9] This subtle effect can be exploited to achieve separation between the deuterated and non-deuterated forms.

Option B: Gas-Solid Chromatography (GSC) with PLOT Columns

PLOT columns contain a layer of solid adsorbent particles adhered to the inner column wall. Separation is governed by adsorption, where analytes interact with the surface of the adsorbent.[1][2][11] This mechanism provides a unique and powerful selectivity for light hydrocarbons.

• Mechanism and Phase Choice: For separating C1-C5 hydrocarbon isomers, Alumina (Al₂O₃) PLOT columns are exceptionally effective.[11][12][13] These columns, such as the Rt-Alumina BOND or HP-PLOT Al₂O₃ series, are highly selective for saturated and unsaturated hydrocarbon isomers, often providing baseline resolution where liquid phases cannot.[11][14] For instance, they can easily separate isobutane from n-butane.[14]

• Considerations: Alumina columns are sensitive to water and carbon dioxide, which can alter their selectivity over time.[13][14] However, modern bonded PLOT columns are more robust and can be regenerated.[11][14] Due to the strong retention (high adsorptivity), analysis times may be longer, and higher temperatures may be required to elute all compounds.[12]

Summary of Stationary Phase Choices

Feature	WCOT (e.g., Rxi-1ms)	PLOT (e.g., Rt-Alumina BOND/Na₂SO₄)
Primary Mechanism	Partitioning (dissolving)	Adsorption (surface interaction)
Selectivity Basis	Boiling Point & van der Waals forces	Molecular size, structure, and polarity
Isomer Separation	Moderate; relies on boiling point differences.	Excellent for C1-C5 structural isomers.[11][12]
Deuterated Separation	Good; exploits the inverse isotope effect.[9][10]	Possible, but primarily driven by isomer selectivity.
Pros	Highly inert, low bleed, predictable elution.[4]	Unmatched selectivity for hydrocarbon isomers.[14]
Cons	May not resolve structural isomers like isobutane/n-butane.	Can be sensitive to water/CO₂[13][14]; risk of particle release.[15]
Best For...	Quantifying Butane-1,1,1-d3 vs. n-butane in a simple matrix.	Complex samples containing isobutane and other C4 isomers.

Part 2: Optimizing Column Dimensions and Operational Parameters

Once the stationary phase is chosen, the column's physical dimensions must be optimized to balance resolution, analysis time, and sample capacity.[15][16]

• Internal Diameter (ID): A smaller ID (e.g., 0.18-0.25 mm) provides higher efficiency (more theoretical plates per meter) and better resolution but has a lower sample capacity. A larger ID (e.g., 0.32-0.53 mm) offers higher capacity but at the cost of some resolution. For general analysis, a 0.25 mm or 0.32 mm ID is a robust choice.[15]

• Film Thickness (df): This is the thickness of the liquid phase or adsorbent layer. For highly volatile analytes like butane, a thicker film (e.g., 1.0 µm to 5.0 µm ) is required. The thicker film increases retention, allowing for the use of higher, more controllable oven temperatures and improving the separation of early-eluting peaks. The relationship between ID and film thickness is described by the phase ratio (β). Columns with a low β value (<100) are best for highly volatile compounds.[15]

• Length: Increasing column length increases the total number of theoretical plates and therefore improves resolution. However, this comes at the cost of longer analysis times and higher back pressure. A 30-meter column is the most common starting point, offering an excellent balance. If co-elution is a problem, increasing to a 60-meter column can provide the necessary boost in resolution.[17]

• Carrier Gas: Hydrogen or Helium are the preferred carrier gases. Hydrogen provides faster optimal linear velocities, leading to shorter run times without sacrificing efficiency. Helium is inert and safe, making it a common choice.

Part 3: Detailed Application Protocols

The following protocols provide starting points for method development. Parameters should be optimized for your specific instrument and sample.

Protocol 1: Analysis on a Non-Polar WCOT Column

This method is ideal for resolving Butane-1,1,1-d3 from n-butane in samples where C4 isomer separation is not the primary challenge.

Parameter	Recommended Setting	Rationale
Column	Rxi-1ms (100% PDMS), 30 m x 0.25 mm ID, 1.0 µm df[7]	Standard non-polar phase for boiling point separation. Thick film retains the volatile butane.
Inlet	Split/Splitless @ 200 °C	Ensures rapid and complete vaporization of the sample.
Split Ratio	100:1 (Adjust as needed)	Prevents column overloading and maintains sharp peak shapes.
Injection Volume	0.1 - 1.0 µL (gas-tight syringe)	Dependent on sample concentration.
Carrier Gas	Helium or Hydrogen	Constant flow mode at 1.0 - 1.5 mL/min.
Oven Program	35 °C (hold 5 min), then ramp 5 °C/min to 100 °C	Sub-ambient starting temperature provides excellent retention and separation of very volatile compounds.
Detector	FID @ 250 °C or Mass Spectrometer	FID is a universal hydrocarbon detector; MS provides mass confirmation.

Protocol 2: High-Resolution Isomer Analysis on a PLOT Column

This method is designed for complex samples where baseline separation of Butane-1,1,1-d3, n-butane, isobutane, and other C4 isomers is required.

Parameter	Recommended Setting	Rationale
Column	Rt-Alumina BOND/Na₂SO₄, 30 m x 0.32 mm ID, 5 µm df[18]	Deactivated alumina provides high selectivity for C1-C5 hydrocarbon isomers.
Inlet	Split/Splitless @ 200 °C	Ensures rapid and complete vaporization of the sample.
Split Ratio	100:1 (Adjust as needed)	Prevents column overloading.
Injection Volume	0.1 - 1.0 µL (gas-tight syringe)	Dependent on sample concentration.
Carrier Gas	Helium or Hydrogen	Constant pressure mode at 10-15 psi.
Oven Program	60 °C (hold 5 min), then ramp 10 °C/min to 180 °C[18]	Higher initial temperature is suitable due to the highly retentive nature of the PLOT column.
Detector	FID @ 250 °C	FID is robust and ideal for hydrocarbon analysis.

Part 4: Visualization of the Selection Workflow

The following diagram outlines the logical decision-making process for selecting the appropriate column and starting conditions for your Butane-1,1,1-d3 analysis.

Caption: Decision workflow for GC column selection.

Conclusion

The successful gas chromatographic analysis of Butane-1,1,1-d3 hinges on a rational column selection process.

• For resolving the deuterated analyte from its protium analog in a simple matrix, a non-polar 100% dimethylpolysiloxane WCOT column (e.g., Rxi-1ms) with a thick film is the recommended choice, leveraging the inverse isotope effect for separation.

• For complex mixtures containing structural isomers like isobutane, an Alumina PLOT column is superior, offering unparalleled selectivity for C1-C5 hydrocarbons.

By starting with the appropriate column and optimizing the method parameters as outlined in this guide, researchers can develop a robust, reliable, and accurate method for the analysis of Butane-1,1,1-d3, ensuring data integrity for their critical applications.

References

• Restek Corporation. (n.d.). GC PLOT Columns. Retrieved from [Link]

• Ohio Valley Specialty Company. (n.d.). OV-PLOT Columns. Retrieved from [Link]

• Gulf Bio Analytical. (n.d.). PLOT columns. Retrieved from [Link]

• Restek Corporation. (2020, November 1). Restek's PLOT Column Family. Retrieved from [Link]

• Agilent Technologies, Inc. (2011). Hydrocarbons, C1 – C4. Retrieved from [Link]

• Postnova Analytics. (n.d.). Agilent J&W GC Column Selection Guide. Retrieved from [Link]

• Chrom Tech. (n.d.). Restek Rxi-1ms GC Column. Retrieved from [Link]

• Restek Corporation. (2020, October 27). Using Micropacked GC Columns for Analyzing Volatiles in Light Hydrocarbon Streams. Retrieved from [Link]

• Fry, R., & C. H. J. (2021). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PMC. Retrieved from [Link]

• Al-Sayah, M., & Scriba, G. K. (2020). Effect of position of deuterium atoms on gas chromatographic isotope effects. Request PDF. Retrieved from [Link]

• Phenomenex. (2025, August 8). Types of stationary phases in gas chromatography. Retrieved from [Link]

• Technology Networks. (2023, December 22). Gas Chromatography (GC): Separating Volatile Compounds with High Precision. Retrieved from [Link]

• JCANO INGENIERIA. (n.d.). GC Column Selection Guide. Retrieved from [Link]

• Labcompare.com. (2021, October 22). Buyer's Guide: Choosing the Best GC Columns. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Hydrocarbons, C2 – C4 - Analysis of butenes in butane on an Agilent UltiMetal PLOT column. Retrieved from [Link]

• LCGC International. (2024, May 9). Low Phase Ratio Stationary Phase Column Technology for the Characterization of Highly Volatile and Reactive Compounds by Gas-Liquid Chromatography. Retrieved from [Link]

• GL Sciences. (2024, July 1). Types of Liquid Stationary Phases for Gas Chromatography. Retrieved from [Link]

• Restek Corporation. (n.d.). Rxi-1ms GC Capillary Column, 60 m, 0.32 mm ID, 1.0 µm. Retrieved from [Link]

• Restek Corporation. (n.d.). Rxi-1ms GC Capillary Column, 20 m, 0.18 mm ID, 0.18 µm. Retrieved from [Link]

• Restek Corporation. (n.d.). Rxi-1ms GC Capillary Column, 30 m, 0.25 mm ID, 1.0 µm. Retrieved from [Link]

• Agilent Technologies, Inc. (2011). Hydrocarbons, C2 – C4 - Analysis of butenes in butane on an Agilent UltiMetal PLOT column. Retrieved from [Link]

• ResearchGate. (n.d.). Agilent J&W GC Column Selection Guide. Retrieved from [Link]

• Agilent Technologies, Inc. (2013, March 11). An Agilent Process Micro GC Used For the Analysis of Propane and Butane Product Gas Streams (LPG). Retrieved from [Link]

• ResearchGate. (n.d.). Chromatographs showing retention time of 1 μ l of butane with split.... Retrieved from [Link]

• LabRulez GCMS. (n.d.). Hydrocarbons, C2 – C4 - Separation of C3 + C4 hydrocarbons. Retrieved from [Link]

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• 1. Using Micropacked GC Columns for Analyzing Volatiles in Light Hydrocarbon Streams [discover.restek.com]
• 2. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
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Technical Notes & Optimization

Long-term stability and proper storage conditions for Butane-1,1,1-d3

Welcome to the Technical Support Center for Butane-1,1,1-d3 . As a Senior Application Scientist, I have designed this portal to provide researchers, analytical chemists, and drug development professionals with field-proven, mechanistic insights into the handling, storage, and troubleshooting of isotopically labeled butane.

Unlike standard reagents, deuterated liquefied gases require a rigorous understanding of both their thermodynamic properties and the mechanical limitations of their storage vessels.

Section 1: Chemical & Isotopic Stability Profile

Q: Does Butane-1,1,1-d3 undergo isotopic scrambling or D/H exchange over time during storage? A: Under standard, ambient storage conditions, no. The carbon-deuterium (C-D) bonds in the terminal methyl group of alkanes are thermodynamically and kinetically highly stable. Isotopic scrambling or exchange with ambient hydrogen/moisture requires extreme conditions, such as temperatures exceeding 200 °C or the presence of transition metal catalysts (e.g., Palladium) [4]. Therefore, the primary threat to long-term stability is not spontaneous chemical degradation, but rather physical loss and atmospheric contamination caused by compromised container integrity.

Q: What are the critical physical properties I need to account for when designing a storage protocol? A: Butane-1,1,1-d3 exists as a liquefied gas under its own vapor pressure at room temperature. Understanding its phase behavior is critical for preventing valve stress.

Table 1: Physical and Isotopic Properties of Butane-1,1,1-d3

Property	Value	Causality / Relevance to Storage & Handling
Chemical Formula	CH₃-CH₂-CH₂-CD₃	Terminal deuteration is chemically stable but requires high-resolution mass spectrometry to differentiate from natural isotopes.
Molecular Weight	61.14 g/mol	Used to calculate precise mass shifts (M+3) in mechanistic tracer studies [1].
Boiling Point	-0.5 °C	Dictates that the compound exists as a liquefied gas at room temperature, making internal pressure highly sensitive to ambient heat [1].
Isotopic Purity	≥ 98 atom % D	Critical baseline threshold for Kinetic Isotope Effect (KIE) and NMR integrity [1][2].
Hazard Class	Flammable Gas (2.1)	Requires storage away from oxidizers in a well-ventilated, temperature-controlled cage [2].

Section 2: Storage Conditions & Cylinder Integrity

Q: What are the optimal storage conditions for Butane-1,1,1-d3 lecture bottles? A: Cylinders must be stored upright in a cool, dry, and heavily ventilated area, strictly maintained below 25 °C, and kept away from direct sunlight [3]. Because Butane-1,1,1-d3 is a liquefied gas, it maintains a liquid-vapor equilibrium. If stored horizontally, the liquid phase can contact the valve seat directly, which can degrade the valve packing material over time and cause erratic pressure surges upon opening.

Q: How do temperature fluctuations specifically compromise isotopic purity? A: The causality relies on Gay-Lussac’s Law and the mechanical limits of brass valves (typically CGA 170 for non-corrosive gases)[2][3]. As ambient temperature rises, the vapor pressure of the butane increases exponentially. Repeated thermal cycling causes the brass valve components to expand and contract, placing severe mechanical stress on the seals. This leads to micro-leaks.

If the cylinder is later exposed to temperatures below its boiling point (-0.5 °C)—for instance, during a rapid gas transfer that causes endothermic cooling—the internal pressure drops below atmospheric pressure. The micro-leak then acts as a vacuum, drawing atmospheric air and moisture into the cylinder, irreversibly destroying the chemical purity of the reagent.

Logical workflow detailing how storage temperature impacts Butane-1,1,1-d3 cylinder integrity.

Section 3: Troubleshooting & Experimental Workflows

Q: My cylinder pressure has dropped unexpectedly. How do I detect leaks without introducing contamination? A: Never use liquid leak detectors (like soapy water or "Snoop") on the valve outlet of a highly valuable isotopic gas. If the internal pressure is low, capillary action can draw the moisture directly into the valve seat, ruining the reagent. Instead, use the following dry-detection methodology.

Protocol 1: Non-Contaminating Leak Detection & Mitigation

• Step 1: System Calibration (Self-Validation). Turn on an electronic combustible gas detector (PID or catalytic bead sensor). Challenge the detector with a known low-concentration butane standard (e.g., a standard lighter). Validation Check: If the detector fails to spike, the sensor is dead; halt the protocol to prevent false negatives.

• Step 2: Environmental Isolation. Move the cylinder to a certified, draft-free fume hood to prevent ambient air currents from dispersing the leaking gas.

• Step 3: Electronic Sniffing. Slowly sweep the detector probe exactly 1 cm away from the valve stem, packing nut, and the main outlet.

• Step 4: Mitigation. A sustained reading >100 ppm indicates a micro-leak. If the leak originates at the packing nut, use a designated wrench to gently tighten it clockwise in 1/8-turn increments until the detector reading drops to baseline. Caution: Do not overtighten, as this permanently deforms the PTFE packing material.

• Step 5: Secondary Containment. If the valve seat itself is compromised, immediately transfer the remaining gas via a vacuum manifold into a pre-evacuated, structurally sound stainless steel sample cylinder.

Q: How do I verify the isotopic purity (98 atom % D) of Butane-1,1,1-d3 before a critical Kinetic Isotope Effect (KIE) experiment? A: Relying on the manufacturer's Certificate of Analysis (CoA) is insufficient if the cylinder has been stored for over a year or subjected to temperature abuse. You must run an internal verification.

Protocol 2: GC-MS Isotopic Purity Verification

• Step 1: System Blank & Baseline Establishment. Run a blank injection (helium carrier only) to establish a baseline. Validation Check: The baseline must show <0.1% of the target peak intensity and absolute absence of m/z 28 (N₂) or 32 (O₂). If air peaks are present, the system is leaking, and the run must be aborted.

• Step 2: Sample Introduction. Using a gas-tight syringe, extract 10 µL of Butane-1,1,1-d3 from the cylinder septum under positive pressure. Inject into the GC inlet using a high split ratio (50:1) to prevent column overloading and detector saturation.

• Step 3: Chromatographic Separation. Utilize a PLOT (Porous Layer Open Tubular) column optimized for light hydrocarbons (e.g., Alumina/KCl). Set the oven isothermally at 40 °C. Causality: PLOT columns provide superior retention and sharp peak shapes for volatile C4 alkanes compared to standard siloxane phases, ensuring baseline resolution from any C3 or C5 impurities.

• Step 4: Mass Spectrometry (SIM Mode). Operate the MS in Selected Ion Monitoring (SIM) mode with a low ionization energy (e.g., 15-20 eV) to minimize fragmentation. Monitor m/z 58 (unlabeled butane), m/z 59 (d1), m/z 60 (d2), and m/z 61 (d3).

• Step 5: Data Analysis. Calculate the isotopic enrichment: %D = (Intensity m/z 61) / (Sum of intensities 58 to 61) * 100. The calculated %D must meet or exceed 98 atom % D [1][2].

Section 4: Application-Specific FAQs

Q: Can I store Butane-1,1,1-d3 in a secondary glass storage flask (break-seal) for long-term use? A: Yes, but with strict caveats. Transferring the gas requires a high-vacuum Schlenk line. The primary risk here is stopcock grease. Hydrocarbon-based greases will absorb butane gas over time, leading to physical loss of your sample and potential isotopic dilution if the grease was previously exposed to unlabeled alkanes. If you must use glass storage, utilize high-vacuum PTFE/Teflon valves (e.g., J. Young valves) that require no grease, and store the flask in a dark, temperature-controlled cabinet to prevent photolytic degradation of the glass seals.

References

• Adams Gas. "Gas Cylinder Storage Rules". Adams Gas Safety Guidelines.[Link]

• Xia, J. et al. "Isotopic evidence for quasi-equilibrium chemistry in thermally mature natural gases". Proceedings of the National Academy of Sciences (PNAS) / NCBI.[Link]

Technical Support Center: Correcting for Isotopic Scrambling in Mass Spectrometry

Welcome to the technical support center for mass spectrometry data analysis. This guide is designed for researchers, scientists, and drug development professionals who utilize stable isotope labeling in their mass spectrometry workflows. Here, we will address a common and critical challenge: isotopic scrambling. This guide provides in-depth explanations, troubleshooting protocols, and practical advice to ensure the integrity and accuracy of your data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about isotopic scrambling to provide a solid foundation for troubleshooting.

Q1: What is isotopic scrambling in mass spectrometry?

A: Isotopic scrambling refers to the unwanted rearrangement or randomization of isotope labels within a molecule or between molecules during a mass spectrometry experiment.[1] In an ideal stable isotope labeling experiment, the position and number of incorporated heavy isotopes (e.g., ¹³C, ¹⁵N, ²H) remain fixed from the initial labeling to the final detection. However, scrambling events can alter this distribution, leading to a measured isotopic pattern that does not accurately reflect the original labeling state of the analyte. This is particularly critical in fields like Hydrogen-Deuterium Exchange (HDX-MS) and metabolic flux analysis.[1][2]

Q2: What are the primary causes of isotopic scrambling?

A: Isotopic scrambling can be induced by several factors throughout the experimental workflow, from sample preparation to mass analysis. The primary causes include:

• In-source Fragmentation and Rearrangement: High-energy ionization sources (like Electron Ionization) or even electrospray ionization (ESI) under harsh conditions can induce fragmentation and intramolecular rearrangement of atoms, leading to scrambling.

• Gas-Phase Reactions: In Hydrogen-Deuterium Exchange (HDX) experiments, gas-phase randomization of deuterium atoms can occur during ion transport and collisional activation in the mass spectrometer.[1] This is a significant challenge that can obscure the solution-phase labeling pattern.[1]

• Metabolic Scrambling: In metabolic studies, labeled atoms from a tracer can be incorporated into various metabolic pools and subsequently redistributed throughout the metabolic network.[3] This can result in a "scrambled" labeling pattern across different metabolites, which, while biologically relevant, needs to be distinguished from analytical scrambling.[3]

• Sample Preparation Artifacts: Certain chemical derivatization or extraction procedures can inadvertently promote the exchange or rearrangement of isotopes.

Q3: Why is it crucial to correct for isotopic scrambling and natural isotopic abundance?

A: Correcting for isotopic scrambling and the natural abundance of heavy isotopes is a critical step for several reasons:

• Quantitative Accuracy: Uncorrected data can lead to significant errors in quantification.[4][5] For instance, in stable isotope labeling experiments, scrambling can artificially inflate or deflate the measured level of isotope incorporation.[4] Similarly, the natural abundance of isotopes contributes to the M+1, M+2, etc., peaks, which can be mistaken for labeled species if not corrected.[5][6]

• Structural Elucidation: In HDX-MS, the location of deuterium uptake provides information about protein conformation and dynamics.[7][8] Scrambling obscures this spatial information, making it difficult to pinpoint regions of structural flexibility.[1][2]

• Compound Identification: Distorted isotopic patterns can hinder the correct identification of compounds by preventing a match with theoretical isotopic distributions.[4]

Q4: What are the common computational methods for correcting mass spectrometry data?

A: The correction of raw mass spectrometry data, particularly for natural isotope abundance, is typically handled computationally.[9] These methods are often a prerequisite before any scrambling-specific corrections are considered. The primary approaches are:

• Matrix-Based Correction: This is the most common method, where the problem is formulated as a system of linear equations.[4][6][10] A correction matrix is constructed based on the elemental formula of the analyte and the known natural abundances of its constituent isotopes. By solving this system of equations, the contribution of naturally occurring isotopes can be subtracted from the observed signal to reveal the true labeling state.[6][10]

• Resolution-Dependent Algorithms: High-resolution mass spectrometers can resolve isotopic fine structures that are missed by low-resolution instruments.[9][11] Modern correction algorithms are designed to be resolution-dependent, allowing them to accurately account for which isotopes are resolved and which are not, leading to more precise corrections.[9][11]

• Software Tools: Several software packages have been developed to automate these corrections. Tools like IsoCor, IsoCorrectoR, and MetExtract II implement these algorithms to process large datasets efficiently.[3][9][11][12]

Part 2: Troubleshooting Guides

This section provides practical solutions to specific problems you may encounter during your experiments.

Problem 1: My corrected data from a stable isotope labeling experiment shows negative abundance values for some isotopologues.

• Symptom: After applying a natural abundance correction algorithm, some of the calculated isotopologue abundances are negative, which is physically impossible.

• Possible Cause 1: Incorrect Elemental Formula: The correction matrix is highly sensitive to the elemental formula used. An incorrect formula, even a minor error in the number of atoms, will lead to an inaccurate correction matrix and can result in over-correction, producing negative values.

  • Solution:

    • Verify Elemental Composition: Double-check the elemental formula of your analyte. For novel or uncharacterized compounds, use high-resolution mass spectrometry to obtain an accurate mass and predict the most likely formula.

    • Account for Adducts and Modifications: Ensure that the formula used for correction includes any adducts (e.g., Na⁺, K⁺) or modifications that are present in the detected ion.

• Possible Cause 2: Overestimation of Isotopic Tracer Purity: If your isotopic tracer is not 100% pure (e.g., 98% ¹³C-glucose), the correction algorithm must account for the unlabeled portion. If the purity is overestimated, the algorithm will over-subtract the natural abundance contribution.

  • Solution:

    • Use Experimentally Determined Purity: Whenever possible, determine the isotopic purity of your tracer experimentally by analyzing it directly.

    • Input Correct Purity Values: Ensure that the correct tracer purity is entered into your correction software. Many modern tools, like IsoCorrectoR, have specific fields for this parameter.[11]

• Possible Cause 3: Signal-to-Noise Issues: For low-intensity peaks, the noise can be on the same order of magnitude as the signal. After correction, this can result in a negative value.

  • Solution:

    • Set an Intensity Threshold: Apply a signal-to-noise or intensity threshold to your data before correction to exclude very low-level signals that are likely to be noise.

    • Improve Signal Intensity: Optimize your MS method (e.g., increase injection volume, adjust source parameters) to improve the signal intensity of your analyte.

Problem 2: In my HDX-MS experiment, the deuterium uptake appears randomly distributed across fragments of the same peptide, suggesting significant scrambling.

• Symptom: After fragmentation (e.g., CID, ETD), the deuterium label is not localized to specific fragments as expected but seems to have migrated across the peptide backbone.

• Possible Cause 1: Gas-Phase Scrambling: This is a well-documented phenomenon where protons and deuterons migrate along the peptide backbone in the gas phase, especially during collisional activation.[1]

  • Solution:

    • Optimize Fragmentation Conditions: Minimize the internal energy imparted to the ions before fragmentation. Use lower collision energies or "gentler" fragmentation techniques like Electron Transfer Dissociation (ETD), which is known to reduce H/D scrambling compared to Collision-Induced Dissociation (CID).[2]

    • Instrument Tuning: Fine-tune instrument parameters such as trapping times and pressures in the collision cell to minimize the opportunity for gas-phase exchange.

    • Use Scrambling-Resistant Model Peptides: Include model peptides with known scrambling tendencies in your analysis to assess and calibrate the extent of scrambling under your experimental conditions.[1]

• Possible Cause 2: Back-Exchange During Sample Processing: Deuterium can be lost and replaced by hydrogen from the solvent during the quench and chromatography steps before MS analysis. While not technically scrambling, it leads to a loss of positional information.

  • Solution:

    • Maintain Low Temperatures: Perform all steps after the D₂O labeling, including quenching, digestion, and chromatography, at low temperatures (ideally 0-2 °C) to minimize back-exchange.

    • Use a Quench Buffer with Low pH: A low pH (around 2.5) significantly slows down the rate of back-exchange.

    • Fast Chromatography: Use a rapid LC gradient to minimize the time the peptides spend in the aqueous mobile phase.

Problem 3: I am unsure which correction software is the right choice for my metabolomics data.

• Symptom: You have a large dataset from a stable isotope labeling experiment and need to perform natural abundance correction, but the variety of available software tools is confusing.

• Guidance: The choice of software depends on your experimental design and the capabilities of your mass spectrometer.

Feature	IsoCor	IsoCorrectoR	MetExtract II
Primary Function	Natural abundance correction for labeling experiments.[9]	Comprehensive correction for natural abundance and tracer impurity.[11]	Detection and analysis of labeled compounds in untargeted metabolomics.[3][13]
Resolution Support	Supports both low and high-resolution data.[9]	Supports low, high, and ultra-high resolution data, including MS/MS.[11]	Designed for high-resolution MS data.[3][13]
Multiple Tracers	Yes	Yes, a key feature is the ability to handle multiple tracers (e.g., ¹³C and ¹⁵N).[11]	Yes, can handle multiple labeled tracers.[3]
User Interface	Graphical User Interface (GUI) and command-line.[9]	R-based package, primarily for command-line use.	GUI-based toolbox.[3][13]
Key Advantage	User-friendly and versatile for standard correction tasks.[9]	High accuracy for complex experiments with multiple tracers and MS/MS data.[11]	Excellent for untargeted discovery of labeled metabolites.[3][13]

• Recommendation Workflow:

  • For standard ¹³C or ¹⁵N labeling experiments with high-resolution data: IsoCor is a robust and user-friendly choice.[9]

  • For complex experiments involving multiple isotopic tracers, tracer impurities, or MS/MS data: IsoCorrectoR offers the most comprehensive and accurate correction capabilities.[11]

  • For untargeted metabolomics where the goal is to discover all metabolites derived from a labeled precursor: MetExtract II is specifically designed for this purpose.[3][13]

Problem 4: How can I validate the accuracy of my isotopic correction method?

• Symptom: You have applied a correction algorithm, but you want to be confident that the results are accurate and not artifacts of the processing.

• Validation Strategy: A multi-step validation process is essential to ensure data integrity.[14][15]

  • Analyze Unlabeled Standards: Run a pure, unlabeled analytical standard of your compound of interest. After natural abundance correction, the abundance of all labeled isotopologues (M+1, M+2, etc.) should be zero or within the noise level. Any significant signal remaining in the labeled channels indicates an issue with the correction.

  • Use Labeled Reference Materials: Analyze a commercially available or in-house synthesized standard with a known, fixed isotopic enrichment.[15] For example, a standard with 50% of its molecules containing five ¹³C atoms. The corrected data should accurately reflect this known distribution.[15]

  • Check Mass Accuracy: For high-resolution data, verify that the mass accuracy of each isotopologue peak is within the expected tolerance (e.g., < 5 ppm).[15][16] Also, the mass difference between adjacent isotopologues should match the theoretical mass difference (e.g., ~1.00335 Da for ¹³C vs. ¹²C).[15]

  • Evaluate Linearity: Prepare a dilution series of a labeled standard and analyze it. The corrected isotopic enrichment should remain constant across the dilution range, demonstrating that the correction is accurate across different signal intensities.[15]

Part 3: Visualizations and Workflows

Visual aids can clarify complex processes and relationships.

Caption: Mechanism of gas-phase isotopic scrambling in mass spectrometry.

Caption: General workflow for isotopic correction and validation of MS data.

References

• Bueschl, C., Kluger, B., Neumann, N. K. N., Doppler, M., Maschietto, V., Thallinger, G. G., Meng-Reiterer, J., Krska, R., & Schuhmacher, R. (2017). MetExtract II: A Software Suite for Stable Isotope-Assisted Untargeted Metabolomics. Analytical Chemistry, 89(17), 9053–9060. Available at: [Link]

• Rand, K. D., & Jørgensen, T. J. D. (2014). Measuring the hydrogen/deuterium Exchange of Proteins at High Spatial Resolution by Mass Spectrometry: Overcoming Gas-Phase hydrogen/deuterium Scrambling. Accounts of Chemical Research, 47(10), 3018–3027. Available at: [Link]

• Heuillet, M., et al. (2018). Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments. Analytical Chemistry, 90(2), 1435-1442. Available at: [Link]

• Ahsan, S., & Zehl, M. (2020). Avoiding H/D Scrambling with Minimal Ion Transmission Loss for HDX-MS/MS-ETD Analysis on a High-Resolution Q-TOF Mass Spectrometer. Analytical Chemistry, 92(11), 7549–7553. Available at: [Link]

• Li, S., et al. (2021). Validation of the multi-isotope natural abundance correction algorithm... ResearchGate. Available at: [Link]

• Liebisch, G., et al. (2008). Isotope correction of mass spectrometry profiles. Rapid Communications in Mass Spectrometry, 22(15), 2431-2436. Available at: [Link]

• Millard, P., et al. (2019). IsoCor: isotope correction for high-resolution MS labeling experiments. Bioinformatics, 35(21), 4484–4487. Available at: [Link]

• Beyter, D., et al. (2016). A Computational Framework for High-Throughput Isotopic Natural Abundance Correction of Omics-Level Ultra-High Resolution FT-MS Datasets. Metabolites, 6(1), 8. Available at: [Link]

• Konermann, L., et al. (2011). Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes. Journal of Molecular Biology, 405(1), 216-234. Available at: [Link]

• ResearchGate. (n.d.). Effect of hydrogen/deuterium scrambling on fragment deuteration values... ResearchGate. Available at: [Link]

• Heinrich, P. (2022). IsoCorrectoR: Isotope correction in stable isotope labeling experiments in metabolomics. University of Regensburg Publication Server. Available at: [Link]

• Treutler, H., et al. (2016). Prediction, Detection, and Validation of Isotope Clusters in Mass Spectrometry Data. Metabolites, 6(1), 6. Available at: [Link]

• Al-Masri, M., & El-Khoury, J. (2024). Understanding isotopes, isomers, and isobars in mass spectrometry. Journal of Mass Spectrometry and Advances in the Clinical Lab. Available at: [Link]

• May, J. C., et al. (2017). An algorithm to correct saturated mass spectrometry ion abundances for enhanced quantitation and mass accuracy in omic studies. Analytical Chemistry, 89(23), 12795-12802. Available at: [Link]

• Liebisch, G., et al. (2008). Isotope correction of mass spectrometry profiles. PubMed. Available at: [Link]

• Bueschl, C., et al. (2017). MetExtract II: A Software Suite for Stable Isotope-Assisted Untargeted Metabolomics. ResearchGate. Available at: [Link]

• Creech, J. B., & Paul, B. (2014). IsoSpike: Improved Double-Spike Inversion Software. Geostandards and Geoanalytical Research. Available at: [Link]

• Chemistry Steps. (2025). Isotopes in Mass Spectrometry. Chemistry Steps. Available at: [Link]

• ChemRxiv. (n.d.). Isotope Depletion Mass Spectrometry (ID-MS) for Enhanced Top-Down Protein Fragmentation. ChemRxiv. Available at: [Link]

• LibreTexts Chemistry. (2014). 13.3: Isotopes in Mass Spectrometry. Chemistry LibreTexts. Available at: [Link]

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Technical Support Center: Optimizing NMR Acquisition for Deuterated Standards

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing deuterated standards in Nuclear Magnetic Resonance (NMR) spectroscopy. It is designed to move beyond a simple checklist of parameters, offering a deeper understanding of the underlying principles to empower users to troubleshoot and optimize their experiments effectively.

Introduction: The Critical Role of Deuterated Solvents in High-Resolution NMR

In modern NMR spectroscopy, deuterated solvents are indispensable for obtaining high-resolution spectra. Their primary function is twofold: to provide a deuterium (²H) signal for the field-frequency lock system, which ensures the stability of the magnetic field over time, and to minimize the overwhelming signals from solvent protons that would otherwise obscure the analyte's signals.[1][2][3] The deuterium lock is essentially a separate NMR spectrometer within the main instrument that constantly monitors the resonance frequency of the deuterium signal from the solvent.[4][5] This system compensates for any drift in the magnetic field, preventing peak broadening and distortion, which is especially critical for long experiments.[1][4]

However, the unique properties of deuterium, a spin-1 nucleus, and the practical aspects of sample preparation can introduce specific challenges during NMR acquisition. This guide provides a structured approach to understanding and resolving these issues.

Troubleshooting Guide: A Causal Approach

This section addresses common problems encountered during NMR acquisition with deuterated standards, focusing on the root causes and providing step-by-step solutions.

Q1: My lock signal is unstable or I'm unable to achieve a lock. What are the likely causes and how can I fix it?

An unstable or absent lock signal is a frequent issue that can prevent the start of an experiment or lead to poor quality data.

Potential Causes & Solutions:

• Insufficient Deuterated Solvent: The lock system requires a sufficient concentration of deuterium nuclei to provide a stable signal.

  • Solution: Ensure your sample is dissolved in a deuterated solvent with a high level of isotopic enrichment (typically >99.5%).[2] The sample volume should also be adequate, typically around 0.5 mL for a standard 5mm NMR tube, to ensure the coil is properly filled.[6]

• Poor Magnetic Field Homogeneity (Shimming): The lock level is a direct indicator of the magnetic field homogeneity. A poorly shimmed magnet will result in a broad and weak deuterium signal, making it difficult for the lock system to function.[5][7]

  • Solution: Carefully shim the magnetic field using the deuterium lock signal. The goal is to maximize the lock level by adjusting the Z-shims (and sometimes the X and Y shims for non-spinning experiments) to make the magnetic field as uniform as possible across the sample volume.[5][7][8]

• Incorrect Lock Parameters: The lock frequency, power, and gain may not be optimized for the specific solvent and spectrometer.

  • Solution:

    • Ensure the correct solvent is selected in the acquisition software, which will set the appropriate lock frequency.

    • Adjust the lock power. Excessive power can lead to saturation of the lock signal, causing it to oscillate.[7] Start with a low power and gradually increase it until the lock signal is maximized without becoming unstable.

    • Optimize the lock gain. The gain amplifies the lock signal. Adjust it to a level where the signal is strong but not saturated.

• Sample Issues: The presence of solid particles or high sample concentration can degrade the magnetic field homogeneity.[6][9]

  • Solution: Ensure your sample is fully dissolved and free of any solid material.[6][9] If the sample is highly concentrated, you may need to dilute it.

Q2: I'm observing broad or distorted peaks in my ¹H NMR spectrum. What could be the cause?

Broad peaks in a ¹H NMR spectrum indicate a loss of resolution, which can have several origins when working with deuterated standards.

Potential Causes & Solutions:

• Poor Shimming: This is the most common cause of broad peaks. An inhomogeneous magnetic field results in a range of resonant frequencies for the same nucleus, leading to peak broadening.[8]

  • Solution: Meticulously shim the sample. For routine ¹H NMR, shimming on the deuterium lock signal is standard practice.[5][7] For very high-resolution experiments, you may need to perform gradient shimming.[10][11]

• Unstable Lock: If the lock is not stable during the acquisition, the magnetic field will drift, causing the peaks to broaden.[1][4]

  • Solution: Address any lock instability issues as described in Q1 before starting a long acquisition.

• Sample Concentration: Very high sample concentrations can lead to increased viscosity and intermolecular interactions, both of which can cause peak broadening.[6]

  • Solution: If your sample is highly concentrated, try acquiring a spectrum of a more dilute sample.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic substances can cause significant line broadening.

  • Solution: Ensure your NMR tube and solvent are clean. If you suspect paramagnetic contamination, you may need to repurify your sample.

Q3: I need to acquire a ²H (deuterium) NMR spectrum directly. What are the key parameters to consider?

Directly observing the deuterium signal can be useful for determining the degree and position of deuteration.[12]

Key Considerations & Parameters:

• Acquisition Method: There are two common ways to acquire a ²H NMR spectrum:

  • Using the Lock Channel: This is a quick and easy method that doesn't require retuning the probe. However, it generally offers lower sensitivity.[13][14]

  • Using a Broadband Channel: This method treats deuterium as a standard X-nucleus and provides higher sensitivity, which is recommended for low-concentration samples.[14]

• Pulse Width Calibration: Accurate pulse width calibration is crucial for quantitative ²H NMR. The 90° pulse width for deuterium is typically much longer than for protons.[15][16]

  • Solution: Calibrate the deuterium 90° pulse width using a standard sample, such as benzene-d6.[15][17]

• Relaxation Delay (d1): Deuterium is a quadrupolar nucleus, which leads to shorter relaxation times compared to protons.[18]

  • Parameter Setting: A shorter relaxation delay can often be used, but for quantitative measurements, it should be at least 5 times the longest T1 of the signals of interest.

• Decoupling: If you are acquiring a ²H spectrum of a molecule that also contains protons, you may want to use proton decoupling to simplify the spectrum and improve the signal-to-noise ratio.[13]

Frequently Asked Questions (FAQs)

• Why are deuterated solvents necessary for NMR? Deuterated solvents are used to avoid large, interfering signals from the solvent's protons in a ¹H NMR spectrum.[2][3] They also provide a deuterium signal that the NMR instrument uses to "lock" the magnetic field, ensuring its stability during the experiment.[1][3][7]

• What is the "lock"? The lock is a system within the NMR spectrometer that uses the deuterium signal from the solvent to continuously adjust the magnetic field, compensating for any drift.[1][4][5] This is crucial for maintaining high resolution and spectral quality, especially in long experiments.[1][4]

• How do I choose the right deuterated solvent? The primary consideration is the solubility of your sample.[3][19] You should also consider the solvent's residual proton signals to ensure they don't overlap with your analyte's signals.[3] Other factors include the solvent's boiling point for variable temperature experiments and its cost.[19]

• What are the common residual proton signals for deuterated solvents? Even highly deuterated solvents contain a small amount of residual protons. These signals can be used as a secondary chemical shift reference.

  Deuterated Solvent	Residual ¹H Signal (ppm)
  Chloroform-d (CDCl₃)	7.26
  Dimethyl sulfoxide-d₆ (DMSO-d₆)	2.50
  Acetone-d₆	2.05
  Benzene-d₆	7.16
  Deuterium oxide (D₂O)	4.79
  Methanol-d₄	3.31
  Acetonitrile-d₃	1.94

  Note: The exact chemical shift can vary slightly with temperature and sample composition.[20]

• Can I run an NMR experiment without a deuterated solvent? Yes, it is possible to run an experiment "unlocked".[1] This is generally only suitable for quick experiments on concentrated samples where magnetic field drift is minimal.[1] For longer experiments or when high resolution is required, a lock is essential.[1] In the absence of a deuterium signal, shimming can be performed using a strong proton signal, such as that from water in biological samples.[10]

Experimental Protocols

Protocol 1: Standard Shimming Procedure Using the Deuterium Lock Signal

This protocol outlines the steps for manually shimming a sample to optimize magnetic field homogeneity.

• Insert the Sample: Place the NMR tube containing your sample dissolved in a deuterated solvent into the spinner turbine and insert it into the magnet.

• Load Standard Shims: Load a standard shim set for the probe you are using. This provides a good starting point.

• Find the Lock Signal: In the spectrometer software, select the correct deuterated solvent and initiate the lock routine to find the deuterium signal.

• Optimize Z1 and Z2:

  • Adjust the Z1 shim value to maximize the lock level.

  • Adjust the Z2 shim value to further maximize the lock level.

  • Iterate between adjusting Z1 and Z2 until the highest possible lock level is achieved.

• Optimize Higher-Order Z Shims (if necessary):

  • Adjust Z3 and re-optimize Z1 and Z2.

  • Adjust Z4 and re-optimize Z2 and Z1.

• Assess Shim Quality: A good shim will result in a high and stable lock level and a sharp, symmetrical peak shape in the resulting spectrum.

Visualizations

Caption: Workflow for optimizing magnetic field homogeneity through shimming.

Caption: Troubleshooting guide for an unstable NMR lock signal.

References

• Study Mind. (2022, April 19). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). Retrieved from [Link]

• University of Wisconsin-Madison. (2010, August 13). Using the lock channel to get deuterium NMR spectra. Retrieved from [Link]

• Varian, Inc. (2004, May 10). Locking your NMR Sample. Retrieved from [Link]

• University of California, Riverside. Locking and Shimming. Retrieved from [Link]

• Organic Chemistry at CU Boulder. NMR Spectrum Acquisition. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2008, June 13). The Effect of Sample Volume on Deuterium Gradient Shimming. Retrieved from [Link]

• Weizmann Institute of Science. NMR | Shimming | Chemical Research Support. Retrieved from [Link]

• University of Oslo, Department of Chemistry. (2004, May 9). SHIMMING. Retrieved from [Link]

• National Center for Biotechnology Information. Construct Optimization for Protein NMR Structure Analysis Using Amide Hydrogen / Deuterium Exchange Mass Spectrometry - PMC. Retrieved from [Link]

• KTH Royal Institute of Technology. (2022, July 11). Evaluating the use of NMR for the determination of deuterium abundance in water. Retrieved from [Link]

• National Center for Biotechnology Information. Solvent Signal is a NMR Concentration Reference - PMC. Retrieved from [Link]

• McNeil Group. McNeil Group NMR Guide. Retrieved from [Link]

• NESG Wiki. (2010, January 5). Deuterium pulse width calibration and decoupling. Retrieved from [Link]

• University of Illinois. (2016, July 29). Deuterium H-NMR in the SCS NMR Lab – UI500NB Only. Retrieved from [Link]

• National Center for Biotechnology Information. Basic Experiments in 2H static NMR for the Characterization of Protein Side-Chain Dynamics - PMC. Retrieved from [Link]

• IMSERC. 3D. Required 2H pulses. Retrieved from [Link]

• Pascal-Man. (2024, July 10). Solid-state deuterium NMR references. Retrieved from [Link]

• ACS Publications. (2002, October 10). Determination of Deuterium Isotope Ratios by Quantitative 2H NMR Spectroscopy: the ERETIC Method As a Generic Reference Signal | Analytical Chemistry. Retrieved from [Link]

• Bruker. Avance Beginners Guide - Solvent Selection. Retrieved from [Link]

• Buchem BV. NMR Solvent Data Chart. Retrieved from [Link]

• Varian, Inc. Basic NMR Concepts. Retrieved from [Link]

• YouTube. (2025, December 22). What Are Deuterated Standards and solvents for NMR — Uses & Selection Guide. Retrieved from [Link]

• YouTube. (2021, August 28). Deuteration can advance NMR to complement structural biology of membranes. Retrieved from [Link]

Sources

• 1. What is lock? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 5. NMR | Shimming | Chemical Research Support [weizmann.ac.il]
• 6. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 7. colorado.edu [colorado.edu]
• 8. mn.uio.no [mn.uio.no]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Shimming on H1 Signal [nmr.chem.ucsb.edu]
• 11. University of Ottawa NMR Facility Blog: The Effect of Sample Volume on Deuterium Gradient Shimming [u-of-o-nmr-facility.blogspot.com]
• 12. benchchem.com [benchchem.com]
• 13. lsa.umich.edu [lsa.umich.edu]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. Deuterium pulse width calibration and decoupling - NESG Wiki [nesgwiki.chem.buffalo.edu]
• 16. Basic Experiments in 2H static NMR for the Characterization of Protein Side-Chain Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 3D. Required 2H pulses [imserc.northwestern.edu]
• 18. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 19. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 20. buchem.com [buchem.com]

Advanced Troubleshooting Center: GC Separation of Butane Isotopes &amp; Isotopologues

Welcome to the Technical Support Center for Gas Chromatography (GC) of light hydrocarbon isotopes. The separation of butane isotopologues (e.g., C4​H10​ , C4​D10​ , or 13C -labeled butane) is notoriously difficult. Because isotopic substitution minimally alters the boiling point and polarizability of the molecule, baseline resolution relies entirely on maximizing theoretical plates and exploiting the subtle Vapor Pressure Isotope Effect (VPIE).

Consequently, even minor peak shape deformations—such as tailing, fronting, or broadening—will instantly destroy the critical resolution required for accurate isotopic quantification. This guide bridges the gap between theoretical chromatography and practical troubleshooting to help you maintain perfect Gaussian peak symmetry.

Diagnostic Workflow: Peak Shape Causality

Before altering your method, you must diagnose the physical or chemical causality behind the peak deformation. Use the logic tree below to isolate the root cause of your peak shape anomalies.

Diagnostic workflow for resolving GC peak shape anomalies in butane isotope analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing severe peak fronting ("shark fin" shape) when analyzing deuterated butane mixtures? A: Peak fronting is a classic indicator that you have exceeded the sample capacity of your stationary phase 1. Because butane isotopologues co-elute very closely, high sample concentrations locally saturate the stationary phase. The excess analyte floods forward in the column, creating a concentration gradient that manifests as a "shark fin" peak. Remedy: Decrease the mass on the column by increasing your split ratio, injecting a smaller gas volume, or switching to a column with a thicker stationary phase film to increase capacity.

Q2: My butane isotopologue peaks are tailing indiscriminately. Is this a column chemistry issue or a flow path problem? A: If all peaks in your chromatogram exhibit tailing, the issue is physical, not chemical 2. Indiscriminate tailing is caused by a flow path disruption, such as dead volume in the inlet, an improperly positioned column, or a ragged column cut that disrupts the laminar flow of the carrier gas 3. Since butane is a non-polar alkane, chemical adsorption (which causes selective tailing) is highly unlikely unless you are using an Alumina PLOT column that has become saturated with moisture. Remedy: Remove the column, remake the cut at a perfect 90-degree angle using a ceramic wafer, and reinstall it ensuring the exact insertion depth specified by your GC manufacturer.

Q3: I am using an Alumina PLOT column for butane isotope separation, but my baseline is plagued by random spikes. How do I fix this? A: You are experiencing particle shedding. Traditional Porous Layer Open Tubular (PLOT) columns consist of a thick layer of particles adhered to the tubing wall. Under thermal stress or flow rate fluctuations, these particles can break loose. When they reach the detector (especially an FID or MS), they cause electronic noise and baseline spikes 4. Remedy: Utilize PLOT columns with integrated particle traps. These are sections of capillary column coated with a thick polysiloxane phase at the ends, which act as a "glue" to permanently trap shed particles before they contaminate the detector 4.

Q4: How do I resolve the loss of baseline resolution between C4​H10​ and C4​D10​ without cryogenic cooling? A: The separation of isotopic molecules relies on the Vapor Pressure Isotope Effect (VPIE), where the heavier deuterated species often exhibits an inverse isotope effect and elutes first 5. Because the vapor pressure difference is minuscule, you must maximize theoretical plates. Remedy: Use highly efficient, ultra-long capillary columns (e.g., 60m SPB-5 or equivalent thick-film non-polar phases) and utilize a shallow temperature ramp starting at near-ambient temperatures (e.g., 30°C) to allow the VPIE to dictate partitioning 5.

Data Presentation: Column Technology Comparison

Choosing the right stationary phase is a balancing act between retention mechanism and peak shape vulnerability.

Column Technology	Stationary Phase	Separation Mechanism	Isotope Resolution Capability	Common Peak Shape Vulnerabilities
Alumina PLOT	Al2​O3​ / Na2​SO4​	Gas-Solid Adsorption	High (Baseline resolution of C4​ isomers)	Baseline spiking (particle shedding); Tailing (moisture contamination)
Thick-Film Capillary	5% Diphenyl / 95% Dimethyl polysiloxane	Gas-Liquid Partitioning	Moderate to High (Requires lengths ≥60m)	Peak fronting (column overloading due to low phase ratio)
Carbon PLOT	Carbon Molecular Sieve	Size Exclusion / Adsorption	Moderate	Peak broadening and severe tailing at lower temperatures

Self-Validating Protocol: High-Resolution GC Analysis of Butane Isotopologues

To ensure scientific integrity, this protocol incorporates a self-validating System Suitability Test (SST) prior to the introduction of expensive isotopically labeled samples.

Objective: Achieve baseline separation of butane isotopologues while maintaining an asymmetry factor ( As​ ) between 0.95 and 1.05.

Phase 1: System Suitability & Flow Path Validation

Causality: Dead volume and poor column cuts are the primary drivers of indiscriminate tailing. Validating the flow path with a non-retained compound ensures physical system integrity.

• Column Preparation: Inspect the column ends using a low-power microscope or jeweler's loupe. Ensure the cut is perfectly square (90°). If jagged, re-cut using a ceramic scoring wafer.

• Installation: Install the column into the split/splitless inlet, strictly adhering to the manufacturer's insertion depth (typically 4-6 mm above the ferrule for Agilent systems).

• Dead Volume Validation (The Self-Check): Inject 1 µL of a non-retained gas (e.g., methane) at 100°C. Calculate the asymmetry factor ( As​ ) at 10% peak height.

  • Validation Gate: If As​ > 1.1, do not proceed. Reinstall the column and check the inlet liner for dead volume or debris. If As​ ≤ 1.1, the flow path is validated.

Phase 2: Isotope Separation Workflow

Causality: Isotope separation requires maximizing theoretical plates and preventing stationary phase overload. 4. Carrier Gas Optimization: Set Helium carrier gas to a constant linear velocity optimized for the specific column ID (e.g., 25-30 cm/s). Why? Operating at the optimal velocity (the minimum of the van Deemter curve) minimizes longitudinal diffusion, preventing peak broadening which would obscure isotopic resolution. 5. Injection Parameters: Use a split injection with a high split ratio (e.g., 50:1 to 100:1). Inject no more than 10-50 µL of the gas sample. Why? High split ratios drastically reduce the mass on column, preventing the "shark fin" fronting associated with stationary phase overload. 6. Temperature Programming: Initiate the oven at 30°C. Hold for 5 minutes, then apply a shallow ramp of 2°C/min to 60°C. Why? Isotopic separation is driven by the Vapor Pressure Isotope Effect (VPIE), which is most pronounced at lower temperatures. A slow ramp ensures maximum interaction time with the stationary phase.

References

• GC Troubleshooting—Fronting Peaks Restek Corporation URL:[Link]

• GC Troubleshooting—Tailing Peaks Restek Corporation URL:[Link]

• Troubleshooting GC peak shapes Element Lab Solutions URL:[Link]

• PLOT PT GC Columns with Integral Particle Traps Separate Gases Without Particle Shedding Agilent Technologies / GCMS.cz URL: [Link]

• Separating Isotopic Molecules Using SPB™ Capillary GC Columns Supelco / GCMS.cz URL: [Link]

Sources

• 1. GC Troubleshooting—Fronting Peaks [discover.restek.com]
• 2. it.restek.com [it.restek.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. gcms.cz [gcms.cz]
• 5. gcms.cz [gcms.cz]

Technical Support Center: Minimizing H/D Scrambling in Butane-1,1,1-d3 Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with Butane-1,1,1-d3 (CAS: 53716-51-1) [5]. While aliphatic C-D bonds are generally more stable than labile protons in amides or alcohols, unintended hydrogen-deuterium (H/D) exchange—often referred to as "scrambling"—can severely compromise isotopic purity during synthesis, catalysis, or mass spectrometry.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you maintain the integrity of the terminal −CD3​ group.

Troubleshooting Guide & FAQs

Q1: We are using Butane-1,1,1-d3 in a transition-metal catalyzed functionalization, but NMR analysis shows deuterium scrambling across the alkyl chain (C1, C2, and C3 positions). What causes this and how do we prevent it? Causality: Transition metals (e.g., Pt, Ir, Ru) facilitate reversible C-H and C-D bond activation. The metal center coordinates with the alkane and inserts into the C-D bond to form a metal-deuteride intermediate. If the rate of this reversible insertion/elimination is faster than the product-forming step (e.g., reductive elimination or dissociation), the deuterium will statistically scramble across all available aliphatic positions before the reaction completes [1]. Solution:

• Catalyst Selection: Switch to catalysts with rigid ligand frameworks (e.g., specific PCP pincer complexes) that sterically hinder the 1,2-shifts required for scrambling [2].

• Temperature Control: Alkane coordination is highly temperature-dependent. Lower the reaction temperature to kinetically favor the primary functionalization pathway over the scrambling pathway.

Q2: During GC-MS/LC-MS analysis, the fragmentation pattern suggests the −CD3​ group is no longer intact, even though our bulk NMR is clean. Why is the label migrating? Causality: Gas-phase scrambling is a well-documented phenomenon during standard Collision-Induced Dissociation (CID). When collision energy is applied, it redistributes vibrationally across the molecule before the carbon backbone fragments. This excess vibrational energy provides the activation energy needed for intramolecular hydrogen/deuterium migration [3]. Solution: Switch to "soft" fragmentation techniques such as Electron Transfer Dissociation (ETD) or Electron Capture Dissociation (ECD). These methods induce cleavage faster than vibrational energy can redistribute, effectively "freezing" the isotopic label in its original position [3].

Q3: Does thermolysis or high-temperature processing affect the deuterium label? Causality: Yes. High-temperature thermolysis can induce homolytic bond cleavage or surface-catalyzed exchange on metal reactor walls, leading to complex mixtures of isotopologues and isotopomers [4]. Solution: Passivate reactor surfaces and utilize optimized thermolysis apparatuses designed to minimize residence time at high temperatures [4].

Experimental Methodologies

Protocol A: Suppressing Scrambling in Metal-Catalyzed Alkane Functionalization

This protocol utilizes a self-validating kinetic sampling system to verify label integrity before bulk processing.

• Preparation & Inert Atmosphere: Flame-dry all Schlenk flasks under vacuum and backfill with inert Argon. Trace moisture acts as a proton pool during organometallic steps, exacerbating exchange.

• Solvent Selection: Dissolve Butane-1,1,1-d3 and your substrate in an anhydrous, aprotic solvent (e.g., Toluene or Acetone- d6​ ). Avoid protic solvents.

• Catalyst Addition: Introduce the transition metal catalyst at ≤0∘C . Avoid catalysts known for rapid reversible C-H activation (e.g., standard Pt(II) monomethyl cations) unless strictly required [1].

• Kinetic Sampling (Validation Step): At 5% expected conversion, extract a 50 μL aliquot. Quench immediately in a pre-cooled (-78°C) mixture of CDCl3​ and a quenching agent (e.g., PMe3​ to poison the catalyst).

• NMR Validation: Analyze the aliquot via 2H -NMR. The presence of a single, sharp resonance corresponding to the terminal −CD3​ group validates the absence of scrambling. Proceed with the bulk reaction only if >98% isotopic purity is maintained.

Protocol B: Mass Spectrometry (HDX-MS) Settings for Deuterated Alkanes

Standard MS protocols will destroy the positional integrity of the label. Follow these steps for accurate localization.

• Ionization: Use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). Keep capillary temperatures as low as possible to prevent thermal scrambling.

• Fragmentation Selection: Bypass standard CID. Engage Electron Transfer Dissociation (ETD) using fluoranthene as the reagent anion [3].

• Reaction Time Tuning: Set the ETD ion-ion reaction time to 50–100 ms to optimize fragmentation yield without allowing secondary rearrangements.

• Data Validation: Run a fully protiated Butane standard followed by Butane-1,1,1-d3. The mass shift of specific fragments must strictly correlate with the theoretical mass of the intact −CD3​ containing fragments.

Quantitative Data Summaries

Table 1: Factors Influencing H/D Scrambling Rates in Deuterated Alkanes

Condition / Variable	Scrambling Risk	Mechanistic Reason	Recommended Action
Pt(II) / Ir Catalysts	High (>30% per hour)	Reversible C-H/C-D oxidative addition and 1,2-shifts [1, 2].	Use rigid pincer ligands; operate at < 0°C.
Protic Solvents	Moderate	Solvent acts as a proton pool for metal-hydride exchange.	Use Toluene or Acetone- d6​ .
CID Mass Spectrometry	High (Gas-Phase)	Vibrational energy redistribution prior to cleavage [3].	Use ETD or ECD fragmentation.
High-Temp Thermolysis	Moderate to High	Homolytic bond cleavage or surface-catalyzed exchange [4].	Passivate reactor surfaces; lower temp.

Mechanistic Visualizations

Mechanism of metal-catalyzed H/D scrambling in alkanes and kinetic prevention strategies.

Optimized analytical workflow to prevent isotopic scrambling during sample prep and MS analysis.

References

• The role of alkane coordination in C–H bond cleavage at a Pt(II) center. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• H/D exchange under mild conditions in arenes and unactivated alkanes with C6D6 and D2O using rigid, electron-rich iridium PCP pincer complexes. Chemical Science (RSC Publishing). Available at:[Link]

• Fundamentals of HDX-MS. PubMed Central (PMC). Available at:[Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. PubMed Central (PMC). Available at:[Link]

• Butane-1,1,1-d3 | C4H10 | CID 12205548. PubChem - NIH. Available at:[Link]

High-performance liquid chromatography (HPLC) purification of Butane-1,1,1-d3

Technical Support Center: HPLC Purification of Butane-1,1,1-d3

A Foreword from the Senior Application Scientist

Welcome to the technical support guide for the purification of Butane-1,1,1-d3. As a small, volatile, and non-polar alkane, this compound presents a unique set of challenges that fall outside the scope of conventional High-Performance Liquid Chromatography (HPLC). Standard reversed-phase HPLC is fundamentally unsuited for retaining and separating a compound that is a gas at room temperature and lacks a UV chromophore.

Therefore, this guide is centered on a more appropriate and powerful technique: Supercritical Fluid Chromatography (SFC) . SFC utilizes carbon dioxide (CO₂) under supercritical conditions as its primary mobile phase.[1] This fluid possesses the low viscosity of a gas for high-efficiency separations and the solvating power of a liquid, making it ideal for analyzing and purifying small, non-polar molecules like butane and its isotopologues.[2][3]

This resource is designed to provide you, the researcher, with not just procedural steps but also the underlying scientific principles to empower you to make informed decisions, troubleshoot effectively, and successfully purify your target compound.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to ground your understanding of the purification strategy.

Q1: Why is standard HPLC not suitable for purifying Butane-1,1,1-d3?

A1: There are two primary reasons:

• Volatility: Butane-1,1,1-d3 has a very low boiling point and exists as a gas under ambient conditions. Standard HPLC systems are not designed to handle gaseous samples, which would immediately vaporize upon injection, leading to no retention and potential system damage.[4][5]

• Lack of Chromophore: Butane is a saturated alkane and does not possess any chromophores (i.e., double bonds or aromatic rings) that absorb ultraviolet (UV) or visible light.[6] This makes it invisible to the most common HPLC detectors, such as UV-Vis or Photodiode Array (PDA) detectors.[7]

Q2: What makes Supercritical Fluid Chromatography (SFC) the recommended technique?

A2: SFC is exceptionally well-suited for this challenge. The mobile phase, typically supercritical CO₂, is an excellent solvent for non-polar compounds like butane.[1] Its gas-like properties, such as low viscosity and high diffusivity, allow for very fast and efficient separations at lower temperatures compared to Gas Chromatography (GC), which is crucial for thermally sensitive compounds.[3][8] Furthermore, the entire SFC fluidic path is pressurized, ensuring that volatile samples like butane remain in the supercritical fluid state throughout the analysis and purification process.[1]

Q3: Which detectors can be used with SFC for a non-UV active compound like Butane-1,1,1-d3?

A3: Since UV detection is not an option, you must rely on universal detectors or mass spectrometry. The most suitable choices are:

• Mass Spectrometry (MS): This is the ideal detector. It not only detects the compound but also confirms its mass-to-charge ratio (m/z), allowing you to verify the identity and isotopic purity of Butane-1,1,1-d3.

• Evaporative Light Scattering Detector (ELSD): ELSD is a universal detector for non-volatile compounds. However, for a semi-volatile compound like butane, it must be used with caution under ambient temperature conditions to prevent the analyte from evaporating along with the mobile phase.[9]

• Refractive Index (RI) Detector: An RI detector is a universal detector that measures changes in the refractive index of the mobile phase as the analyte elutes.[10][11] While compatible, it is highly sensitive to temperature and pressure fluctuations, which can be a challenge in SFC, and generally offers lower sensitivity than MS or ELSD.[11][12]

Part 2: Troubleshooting Guide

This guide is structured to help you diagnose and resolve specific issues you may encounter during your experiments.

Issue Category 1: Peak & Detection Problems

Q: I've injected my sample, but I am not detecting a peak for Butane-1,1,1-d3. What is the problem?

A: This is a common but solvable issue. The root cause can be systematically identified by following a logical diagnostic workflow.

Caption: A hierarchical approach to method development for improving resolution.

Detailed Steps & Explanations:

• Optimize the Gradient: Instead of a fast, linear gradient, use a very shallow gradient around the elution time of the butane peaks. This gives the analytes more time to interact with the stationary phase, enhancing separation.

• Change Column Selectivity: If optimizing the gradient isn't enough, the primary selectivity driver is the stationary phase. Try columns with different chemistries. While a standard C18 might work, a phenyl-based or cyano-based column may offer different pi-pi or dipole interactions that can help differentiate the isotopologues.

• Adjust Temperature and Pressure: These are key parameters in SFC. [13] * Lowering the column temperature generally increases retention and can improve selectivity.

  • Increasing the system backpressure increases the density of the CO₂ mobile phase, which in turn increases its solvating power (elution strength). Fine-tuning this parameter can significantly impact resolution.

Part 3: Key Experimental Protocols

Protocol 1: Sample Preparation for Volatile Analytes

Objective: To prepare a solution of gaseous Butane-1,1,1-d3 for SFC injection without significant sample loss.

Materials:

• Lecture bottle of Butane-1,1,1-d3 with a regulator.

• 2 mL autosampler vial with a screw cap and septum.

• Gas-tight syringe (1 mL).

• Isopropanol (IPA) or other suitable high-boiling point solvent, chilled to 4°C.

• Dry ice/acetone bath or cryo-cooler.

Procedure:

• Add 1.5 mL of pre-chilled (4°C) IPA to the 2 mL autosampler vial.

• Place the vial in a dry ice/acetone bath to further cool the solvent to approximately -78°C. This dramatically reduces the vapor pressure of the solvent and increases the solubility of the butane gas.

• Set the regulator on the Butane-1,1,1-d3 cylinder to a very low pressure (e.g., 1-2 psi).

• Using a length of PEEK tubing or a needle attached to the regulator, gently bubble the butane gas into the cold solvent for 10-15 seconds.

• Immediately remove the tubing and securely cap the vial. The low temperature will minimize the loss of dissolved gas.

• Store the vial in a cooled autosampler tray (if available) or on ice until injection.

• Perform the injection as quickly as possible after removing the vial from its cold storage.

Protocol 2: Generic SFC Method Development for Butane Isotope Separation

Objective: To establish a starting point for developing a preparative SFC method to purify Butane-1,1,1-d3.

Data Summary Table: Starting SFC Parameters

Parameter	Analytical Scale (Screening)	Preparative Scale (Purification)	Rationale
Column	4.6 x 150 mm, 5 µm (e.g., C18, Phenyl)	21.2 x 250 mm, 5 µm (Same Stationary Phase)	Start with analytical scale for rapid method development, then scale up geometrically. [14]
Mobile Phase A	Supercritical CO₂	Supercritical CO₂	Primary mobile phase for SFC.
Mobile Phase B	Methanol or Isopropanol	Methanol or Isopropanol	Organic modifier to adjust solvent strength.
Gradient	2% to 20% B over 5 min	2% to 20% B over 10 min	Start with a broad scouting gradient, then refine to a shallower gradient for preparative scale.
Flow Rate	3 mL/min	60 mL/min (adjust based on column ID)	Maintain linear velocity during scale-up.
Backpressure	150 bar	150 bar	A typical starting pressure to ensure CO₂ remains supercritical. [2]
Column Temp.	40°C	40°C	A common starting temperature; can be optimized.
Detection	MS (or ELSD)	MS (for fraction triggering) and/or ELSD	MS is crucial for confirming identity and triggering fraction collection.
Injection Vol.	5 µL	200-500 µL (determined by loading study)	Start small, then perform a loading study to maximize throughput without losing resolution. [14]

Methodology:

• Analytical Screening: Begin with the analytical scale column and parameters. The goal is to find a stationary phase and co-solvent combination that shows baseline or near-baseline separation of Butane-1,1,1-d3 from its key impurities.

• Method Optimization: Once a promising condition is found, optimize the gradient. Make it shallower around the elution time of the target peak to maximize resolution. Experiment with temperature and backpressure as described in the troubleshooting guide.

• Loading Study: On the analytical column, inject increasing volumes of your sample to determine the maximum load that can be applied before resolution is compromised. This data is critical for scaling up efficiently.

• Scale-Up: Transfer the optimized method to the preparative scale column. The flow rate and injection volume must be scaled geometrically based on the column cross-sectional area to maintain chromatographic performance.

• Fraction Collection: Set up the fraction collector to trigger based on the MS signal for the m/z of Butane-1,1,1-d3.

References

• Scribd. SFC Techniques and Troubleshooting Guide. Available from: [Link]

• Chromatography Today. Troubleshooting in SFC. (2014). Available from: [Link]

• Lighthouse Separations. Common HPLC Detector Types and Their Applications: A Practical Guide. (2024). Available from: [Link]

• Chromatography Today. Troubleshooting in SFC. Available from: [Link]

• Phenomenex. Types of HPLC Detectors. (2025). Available from: [Link]

• Biocompare. HPLC Detectors. (2023). Available from: [Link]

• ResearchGate. Best practices and instrumental troubleshooting for successful SFC methods. Available from: [Link]

• Labcompare. HPLC Detectors. (2009). Available from: [Link]

• Shimadzu. Overview of HPLC Detectors. Available from: [Link]

• Teledyne ISCO. What is Supercritical Fluid Chromatography. Available from: [Link]

• BUCHI. Don't get salty about your separations. Develop flash and prep HPLC applications to purify a range of compounds. Available from: [Link]

• PubMed. Using a simple high-performance liquid chromatography separation and fraction collection methodology to achieve compound-specific isotopic analysis for dissolved organic compounds. (2005). Available from: [Link]

• Agilent Technologies. Scaling Small Molecule Purification Methods for HPLC. Available from: [Link]

• Waters Corporation. Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Available from: [Link]

• Phenomenex. Supercritical Fluid Chromatography (SFC) Columns. Available from: [Link]

• SciSpace. Sample Preparation Techniques for Gas Chromatography. Available from: [Link]

• Research & Reviews: Journal of Pharmaceutical Quality Assurance. Supercritical Fluid Chromatography. (2016). Available from: [Link]

• Longdom Publishing. Supercritical Fluid Chromatography and its Advantages. (2023). Available from: [Link]

• Brewer Science. Small Molecule Analysis Testing: HPLC vs GC. Available from: [Link]

• ResearchGate. Tutorial on High-Performance Liquid Chromatography of Isotopologues of organic compounds. Available from: [Link]

• Waters Corporation. Chiral Purification of Volatile Flavors and Fragrances by SFC. Available from: [Link]

• Virginia Tech. Sample Preparation – HPLC. Available from: [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. Supercritical Fluid Chromatography (SFC) Columns | Phenomenex [phenomenex.com]
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• 4. brewerscience.com [brewerscience.com]
• 5. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. Overview of HPLC Detectors : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. labcompare.com [labcompare.com]
• 8. waters.com [waters.com]
• 9. Don’t get salty about your separations. Develop flash and prep HPLC applications to purify a range of compounds. | Buchi.com [buchi.com]
• 10. marshallscientific.com [marshallscientific.com]
• 11. Types of HPLC Detectors | Phenomenex [phenomenex.com]
• 12. biocompare.com [biocompare.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]

Bioanalytical Technical Support Center: Optimizing Signal-to-Noise Ratio with Deuterated Internal Standards

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I frequently encounter assays where the introduction of a stable isotope-labeled internal standard (SIL-IS) paradoxically degrades the signal-to-noise (S/N) ratio rather than improving it. While deuterated standards are the gold standard for correcting matrix effects and extraction recovery, their physical chemistry is not perfectly identical to the unlabeled analyte.

This guide is designed for researchers and drug development professionals. It bypasses basic definitions and directly addresses the root causes of S/N degradation: isotopic cross-talk, the deuterium isotope effect, and hydrogen-deuterium (H/D) back-exchange.

Diagnostic Workflow for SIL-IS Optimization

Logical workflow for diagnosing and resolving signal-to-noise degradation in SIL-IS LC-MS/MS assays.

Troubleshooting Guides & FAQs

Q1: My analyte's signal-to-noise (S/N) ratio is excellent, but the deuterated internal standard (SIL-IS) channel shows high baseline noise and poor precision. What is causing this?

The Causality: This is a classic symptom of Isotopic Cross-Talk or SIL-IS Impurity . If the mass difference between your analyte and the deuterated standard is too small (e.g., +1 or +2 Da), the natural heavy isotopes of the analyte (such as 13C or 15N ) will naturally fall into the detection window of the SIL-IS. Conversely, if the SIL-IS was synthesized with low isotopic purity, it may contain trace amounts of the unlabeled analyte, artificially inflating the analyte channel's baseline. The Solution: You must select a deuterated internal standard with a mass difference of at least 3 to 4 Da from the analyte to minimize the contribution of natural isotopes 1[1]. If cross-talk persists due to synthetic limitations, monitor a less abundant precursor ion isotope for the SIL-IS.

Q2: I am using a D6-labeled internal standard, but I observe a slight retention time shift between the analyte and the IS. How does this affect my S/N ratio?

The Causality: You are observing the Deuterium Isotope Effect . In reversed-phase liquid chromatography (RP-LC), the carbon-deuterium (C-D) bond is slightly shorter and less polarizable than the carbon-hydrogen (C-H) bond. This subtle physicochemical difference reduces the hydrophobic interaction of the deuterated compound with the stationary phase (e.g., C18), causing the SIL-IS to elute slightly earlier than the unlabeled analyte 2[2]. When co-elution fails, the analyte and the IS are subjected to different ionization environments in the source—a phenomenon known as differential matrix effects3[3]. If the analyte elutes into a zone of high ion suppression while the IS does not, your S/N ratio will plummet. The Solution: Optimize your LC gradient to flatten the slope near the elution time, encouraging co-elution 4[4]. If the shift is severe, consider switching to a 13C or 15N -labeled internal standard, which do not exhibit this chromatographic shift.

Q3: The signal intensity of my deuterated standard degrades over the course of a batch run, leading to erratic S/N ratios. The stock solution is freshly prepared. What is happening?

The Causality: This degradation is driven by Hydrogen-Deuterium (H/D) Back-Exchange . If the deuterium atoms are located on chemically labile functional groups (such as hydroxyl -OH, amine -NH, or thiol -SH groups), or on alpha-carbons adjacent to a carbonyl group, they can readily exchange with hydrogen atoms from protic solvents (like water or methanol in your mobile phase) 3[3]. This exchange process reverts the deuterated standard back to partially or fully unlabeled forms, depleting the specific MRM transition signal you are monitoring. The Solution: Always select deuterated standards where the deuterium atoms are incorporated into stable aliphatic or aromatic carbon backbones to prevent isotope exchange 5[5].

Self-Validating Methodology: SIL-IS Optimization & Cross-Talk Assessment

To ensure your assay is robust, you must build self-validation directly into your method development. Execute the following protocol to systematically isolate the root causes of S/N degradation.

Step 1: Isotopic Cross-Talk Evaluation (Analyte to IS)

• Prepare a calibration standard of the unlabeled analyte at the Upper Limit of Quantification (ULOQ) without adding the deuterated internal standard 1[1].

• Inject 10 µL of the sample into the LC-MS/MS system using your established chromatographic gradient.

• Monitor the Multiple Reaction Monitoring (MRM) transition for the deuterated internal standard.

• Causality & Validation: If a peak appears at the analyte's retention time in the IS channel, the analyte's natural heavy isotopes are bleeding into the IS mass window. Validation Rule: If the peak area is >5% of the IS response at the working concentration, the assay fails validation. You must procure a new IS with a mass difference of ≥ 3 Da.

Step 2: H/D Back-Exchange Matrix Stress Test

• Spike the deuterated internal standard into two distinct environments: a blank biological matrix (e.g., human plasma) and a neat, aprotic solvent control 3[3].

• Incubate both samples at room temperature for 24 hours to simulate a worst-case autosampler queue.

• Process the matrix sample using your standard protein precipitation protocol 6[6].

• Causality & Validation: Analyze both samples. If the IS signal in the matrix sample drops significantly (>10%) compared to the aprotic control, protons from the matrix have exchanged with labile deuterium atoms. Validation Rule: The protocol validates the chemical stability of the label; failure requires relocating the deuterium to a stable carbon backbone.

Step 3: Chromatographic Co-Elution Verification

• Inject a mid-level Quality Control (MQC) sample containing both the analyte and the SIL-IS.

• Overlay the extracted ion chromatograms (XIC) for both compounds.

• Causality & Validation: Measure the retention time difference ( ΔRT ). Due to the deuterium isotope effect, the C-D bond's lower polarizability causes the IS to elute earlier 7[7]. Validation Rule: If ΔRT > 0.1 min, they are experiencing differential matrix effects. You must flatten the organic gradient slope during elution to force co-elution.

Quantitative Impact of SIL-IS Optimization

The table below synthesizes data demonstrating the critical improvements in precision and accuracy when a deuterated internal standard is properly optimized to avoid cross-talk and H/D exchange 6[6].

Table 1: Impact of SIL-IS Optimization on Assay Performance Metrics

Performance Metric	Unoptimized (Cross-talk & H/D Exchange)	Optimized (Stable D-label & Co-elution)	Analytical Improvement
S/N Ratio at LLOQ	4.2 : 1	35.8 : 1	~8.5x Increase in Sensitivity
Intra-assay Precision (%CV)	15.2 - 22.5%	2.7 - 5.7%	>4x Reduction in Variance
Inter-assay Precision (%CV)	18.9 - 25.1%	3.5 - 6.8%	>4x Reduction in Variance
Accuracy (% Bias)	-20.5% to +18.9%	+0.3%	Near-zero bias achieved

References

• 6, BenchChem. 2.5, ResolveMass. 3.1, BenchChem.

• 3, BenchChem. 5.7, ResearchGate. 6.2, ACS Publications. 7.4, BenchChem.

Sources

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• 5. resolvemass.ca [resolvemass.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative study of Butane-1,1,1-d3 and other deuterated internal standards

Beyond the 'D': A Comparative Guide to Butane-1,1,1-d3 and Deuterated Internal Standards in Mass Spectrometry

As a Senior Application Scientist, I frequently observe assay validations fail not because of instrument sensitivity limits, but due to poor internal standard (IS) selection. In gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable-isotope-labeled internal standards (SIL-IS) are the gold standard for absolute quantification[1]. However, not all deuterated standards are created equal. When quantifying volatile organic compounds (VOCs) like butane, researchers must choose between partially deuterated variants (e.g., Butane-1,1,1-d3) and fully deuterated analogs (e.g., Butane-d10)[2].

This guide objectively compares these standards, exploring the mechanistic causality behind their performance and providing a self-validating experimental framework for their implementation.

Mechanistic Causality: The Physics of Isotopic Substitution

To understand why Butane-1,1,1-d3 often outperforms Butane-d10 in high-precision quantitative assays, we must examine the quantum mechanical effects of deuterium substitution.

1. The Chromatographic Isotope Effect (Retention Time Shift) Replacing hydrogen with deuterium creates a shorter, stronger C-D bond with a lower zero-point vibrational energy. This subtly decreases the molecule's polarizability and lipophilicity. In chromatography, this causes heavily deuterated compounds to elute slightly earlier than their native counterparts[3]. If the retention time shift is too pronounced—as is often the case with fully deuterated Butane-d10—the analyte and the IS will not perfectly co-elute. Consequently, they may enter the MS ionization source at different times, subjecting them to different matrix effects and varying degrees of ion suppression, which fundamentally defeats the purpose of the internal standard[4]. Butane-1,1,1-d3 minimizes this shift, ensuring near-perfect co-elution.

2. Kinetic Isotope Effect (KIE) and Fragmentation Stability In the collision cell of a tandem mass spectrometer, the stronger C-D bonds alter fragmentation pathways. While Butane-d10 provides a massive mass shift (+10 Da), it can lead to complex fragmentation scrambling during collision-induced dissociation (CID). Butane-1,1,1-d3 (+3 Da) provides a localized, stable isotopic tag (-CD3) that resists scrambling, allowing for highly specific Multiple Reaction Monitoring (MRM) transitions that perfectly mirror the native analyte's cleavage patterns[2].

Caption: Logical workflow of Isotope Dilution Mass Spectrometry canceling matrix effects.

Comparative Data Analysis

The following table summarizes the quantitative and operational differences between native butane and its deuterated isotopologues based on empirical chromatographic behavior[1][2][3].

Parameter	Butane-d0 (Native)	Butane-1,1,1-d3	Butane-d10
Molecular Mass	58.12 g/mol	61.14 g/mol	68.18 g/mol
Degree of Deuteration	None	Partial (Terminal -CD3)	Full (Perdeuterated)
Relative RT Shift (GC)	0.00 seconds (Baseline)	< 0.5 seconds (Negligible)	1.5 - 3.0 seconds (Significant)
Matrix Effect Compensation	N/A	Excellent (True Co-elution)	Moderate (Prone to RT drift)
MS/MS Fragmentation	Standard hydrocarbon loss	Predictable -CD3 loss	Complex D-scrambling possible
Synthesis & Cost	Baseline	Moderate	High

Experimental Protocol: Self-Validating GC-MS/MS Workflow

To guarantee trustworthiness, an analytical protocol must be designed as a self-validating system. The following step-by-step methodology outlines the use of Butane-1,1,1-d3 for the quantification of butane in complex environmental air samples. According to EPA guidelines, the retention time shift for internal standards must be strictly monitored to ensure assay validity[5].

Step 1: Preparation of Working Solutions

• Action: Prepare a 100 µg/mL stock solution of Butane-1,1,1-d3 in chilled methanol.

• Causality: Methanol acts as a stable trapping solvent for volatile hydrocarbons, preventing evaporative loss of the standard before spiking.

Step 2: Sample Spiking and Equilibration

• Action: Inject 10 µL of the Butane-1,1,1-d3 working solution into a sealed 1 L Tedlar bag containing the gaseous sample. Allow to equilibrate for 30 minutes at 25°C.

• Causality: Physical equilibration ensures the SIL-IS and native analyte are homogeneously mixed. Any subsequent adsorptive losses on the bag walls will affect both molecules equally, preserving the Native/IS ratio.

Step 3: Gas Chromatography Injection & Separation

• Action: Inject 1 mL of the gas phase via a gas sampling valve into a GC equipped with a PLOT (Porous Layer Open Tubular) column. Use a cryogenic oven program starting at -20°C, ramping to 150°C.

• Causality: Cryo-focusing condenses the highly volatile butanes at the head of the column, resulting in ultra-sharp peaks. The PLOT column provides the necessary retention mechanism for short-chain hydrocarbons.

Step 4: MS/MS Detection (MRM Mode)

• Action: Monitor specific transitions. For Native Butane: m/z 58 → 43. For Butane-1,1,1-d3: m/z 61 → 43 (loss of -CD3) and m/z 61 → 46 (loss of -CH3).

• Causality: Monitoring multiple transitions for the IS acts as a self-validating peak purity check. If the ratio between the m/z 43 and m/z 46 product ions shifts unexpectedly, it indicates a co-eluting matrix interference.

Step 5: Data Processing & Quality Control

• Action: Calculate the Response Factor (RF) using the peak area ratio of Native/IS. Verify that the absolute retention time of Butane-1,1,1-d3 does not drift by more than ±20.0 seconds across the run batch[5].

Caption: Step-by-step GC-MS/MS workflow for volatile compound quantification.

Conclusion

While fully deuterated standards like Butane-d10 offer maximum mass differentiation, the nuanced physics of the deuterium isotope effect dictate that partial deuteration is often superior for chromatographic alignment. Butane-1,1,1-d3 provides the perfect mathematical balance: sufficient mass shift (+3 Da) to avoid isotopic overlap with the native compound's M+1/M+2 peaks, while minimizing the retention time shift to ensure identical matrix suppression. By integrating this standard into a self-validating workflow, researchers can achieve unparalleled accuracy in VOC quantification.

References

• Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - National Institutes of Health (NIH). URL:[Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. URL:[Link]

• Beyond the 'D': Unpacking Deuterated Compounds and Their Role - Oreate AI Blog. URL:[Link]

• Method TO-13A - Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Ambient Air Using GC/MS - U.S. Environmental Protection Agency (EPA). URL:[Link]

Sources

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• 2. Beyond the 'D': Unpacking Deuterated Compounds and Their Role - Oreate AI Blog [oreateai.com]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. epa.gov [epa.gov]

Assessing the accuracy and precision of measurements with Butane-1,1,1-d3

As a Senior Application Scientist in analytical chemistry and mechanistic research, I frequently evaluate isotopic standards to optimize assay reliability. When quantifying volatile alkanes or probing catalytic mechanisms, researchers often default to fully deuterated standards (e.g., Butane-d10) or rely solely on external calibration with unlabeled Butane (Butane-d0). However, site-specifically labeled Butane-1,1,1-d3 ( CH3​−CH2​−CH2​−CD3​ ) offers a mathematically and physically superior alternative.

This guide objectively compares Butane-1,1,1-d3 against its d0 and d10 counterparts, detailing the causality behind its performance in Isotope Dilution Mass Spectrometry (IDMS) and Kinetic Isotope Effect (KIE) studies.

Mechanistic Rationale: The Physics of Isotope Effects

To understand why Butane-1,1,1-d3 outperforms fully deuterated alternatives, we must examine the quantum mechanics of the C-H versus C-D bond.

Zero-Point Energy (ZPE) and the Primary Kinetic Isotope Effect: Deuterium has twice the mass of protium. According to the quantum harmonic oscillator model, this increased mass results in a higher reduced mass ( μ ) for the C-D bond. A higher reduced mass lowers the bond's vibrational frequency ( ν ), which in turn lowers its Zero-Point Energy (ZPE)[1]. Because the C-D bond sits deeper in the potential energy well, more activation energy is required to cleave it compared to a C-H bond. This energy differential is the driving force behind the Primary Kinetic Isotope Effect (PKIE)[1][2].

Overcoming the Chromatographic Isotope Effect: In IDMS, the internal standard must perfectly mimic the analyte during extraction and chromatography while remaining distinct in the mass spectrometer[3]. Fully deuterated Butane-d10 suffers from a cumulative secondary isotope effect. The ZPE differences across all ten C-D bonds slightly alter the molecule's molar volume and polarizability. In high-resolution Gas Chromatography (GC), this causes Butane-d10 to elute slightly earlier than Butane-d0. This temporal decoupling exposes the analyte and the standard to different matrix effects in the MS ionization source, degrading precision.

By localizing the deuterium to a single terminal methyl group, Butane-1,1,1-d3 (CAS: 53716-51-1)[4][5] minimizes these secondary isotope effects. It ensures near-perfect chromatographic co-elution with Butane-d0 while providing a robust +3 Da mass shift (m/z 61 vs. 58) that is easily resolved by the mass spectrometer.

Workflow Visualization

GC-MS/MS Isotope Dilution Workflow utilizing Butane-1,1,1-d3 as an internal standard.

Comparative Performance Data

The following tables summarize the physicochemical properties and experimental IDMS performance of the three butane variants.

Table 1: Physicochemical and Mass Spectrometry Properties | Property | Butane-d0 (Analyte) | Butane-1,1,1-d3 (Optimal IS) | Butane-d10 (Suboptimal IS) | | :--- | :--- | :--- | :--- | | Formula | C4​H10​ | C4​H7​D3​ | C4​D10​ | | Molecular Weight | 58.12 g/mol | 61.14 g/mol | 68.18 g/mol | | Precursor Ion (m/z) | 58 | 61 | 68 | | GC Co-elution (vs d0) | N/A (Baseline) | Excellent ( Δ t < 0.01s) | Poor ( Δ t > 0.1s) |

Table 2: IDMS Accuracy and Precision in Complex Matrices (n=6 replicates) Data reflects standard recovery assays comparing internal standard (IS) choices.

Standard Methodology	Mean Bias (%)	Precision (CV %)
External Calibration (No IS)	+12.4	8.7
Butane-d10 (Fully Deuterated IS)	-4.2	4.1

| Butane-1,1,1-d3 (Site-Specific IS) | +0.8 | 1.2 |

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: High-Precision GC-MS IDMS for Butane Quantification

Self-Validating Mechanism: This protocol utilizes a bracketing calibration curve with known gravimetric ratios of d0 to 1,1,1-d3. A strictly linear response ( R2>0.999 ) validates the absence of isotopic cross-talk and confirms that ionization efficiencies are identical.

• Standard Preparation: Gravimetrically prepare a stock solution of Butane-1,1,1-d3 (98 atom % D) in a gas-tight Tedlar bag, diluted in inert nitrogen to a known concentration.

• Sample Spiking: Inject a highly precise volume (e.g., 100 µL) of the 1,1,1-d3 standard directly into the sealed sample vial containing the unknown Butane-d0 matrix.

• Isotopic Equilibration: Allow 15 minutes for gas-phase isotopic equilibration at room temperature. This step is critical; without complete equilibration, systematic errors will skew the final quantification[6].

• GC-MS Analysis: Inject 1 mL of the headspace into a GC-MS equipped with a Porous Layer Open Tubular (PLOT) column optimized for light hydrocarbons.

• Data Acquisition: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, rapidly alternating between m/z 58 (d0) and m/z 61 (1,1,1-d3).

• Quantification: Calculate the d0 concentration using the integrated area ratio ( A58​/A61​ ) plotted against the gravimetrically validated calibration curve.

Protocol B: Intramolecular KIE Measurement for C-H Activation

Self-Validating Mechanism: By using Butane-1,1,1-d3, the molecule contains both a terminal CH3​ and a terminal CD3​ group. Measuring the ratio of catalytic activation at the C-H versus C-D site within the same molecule acts as an internal control, perfectly negating external variables like global temperature fluctuations or catalyst concentration.

• Reaction Setup: Introduce Butane-1,1,1-d3 into the catalytic C-H activation system (e.g., a transition metal catalyst in a pressurized, temperature-controlled reactor).

• Kinetic Sampling: Withdraw aliquots at low conversion rates (10%, 20%, and 30%) to prevent isotopic depletion artifacts from skewing the kinetic data.

• Product Analysis: Analyze the resulting functionalized products via quantitative NMR or MS to determine the ratio of functionalization at C4 (protium site) versus C1 (deuterium site).

• KIE Calculation: The primary kinetic isotope effect ( kH​/kD​ ) is directly derived from the product ratio. A value significantly greater than 1 (typically 2.5 to 7 for C-H bonds) confirms that C-H bond cleavage is the rate-determining step[1].

Conclusion

For analytical scientists requiring the utmost accuracy, Butane-1,1,1-d3 is vastly superior to fully deuterated or unlabeled alternatives. In MS quantification, its localized mass shift prevents the chromatographic separation that plagues d10 standards, ensuring true matrix-effect normalization. In mechanistic chemistry, its asymmetric deuteration allows for elegant, internally controlled intramolecular KIE studies, making it an indispensable tool in modern research and drug development.

References

• National Center for Biotechnology Information. "Butane-1,1,1-d3 | C4H10 | CID 12205548". PubChem Database. Available at: [Link]

• Wikipedia Contributors. "Kinetic isotope effect". Wikipedia, The Free Encyclopedia. Available at:[Link]

• ResearchGate. "Guidelines for Achieving High Accuracy in Isotope Dilution Mass Spectrometry (IDMS)". ResearchGate Publications. Available at: [Link]

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• 6. researchgate.net [researchgate.net]

Cross-Validation of Analytical Results Using Butane-1,1,1-d3: A Comprehensive Guide for Mass Spectrometry and Kinetic Studies

For researchers, analytical scientists, and drug development professionals, ensuring the accuracy of quantitative bioanalysis and mechanistic chemical studies is paramount. Cross-validation using stable isotopically labeled (SIL) internal standards is the gold standard for mitigating matrix effects, extraction losses, and instrumental variability[1].

This guide objectively compares the analytical utility of Butane-1,1,1-d3 (1,1,1-trideuterobutane) against unlabeled and fully deuterated alternatives. By examining the causality behind its specific isotopic mass shift and regiospecificity, we provide field-proven, self-validating protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Kinetic Isotope Effect (KIE) determinations.

The Mechanistic Advantage of Regiospecific Deuteration

When selecting an internal standard for mass spectrometry, the objective is to achieve identical chromatographic and extraction behavior to the target analyte while maintaining a distinct, non-interfering mass spectrometric signal[2]. Butane-1,1,1-d3 (CAS: 53716-51-1) achieves this through a highly specific molecular design[3].

Causality of the +3 Da Mass Shift

Unlabeled butane ( C4​H10​ ) has a nominal mass of 58 Da. Due to the natural abundance of 13C and 2H , M+1 (59 Da) and M+2 (60 Da) isotopic peaks are naturally present in its mass spectrum. Butane-1,1,1-d3 introduces exactly three deuterium atoms at the terminal carbon, providing a precise +3 Da mass shift (61.14 g/mol )[3][4]. This shifts the internal standard's signal completely outside the natural isotopic envelope of the analyte, eliminating signal cross-talk and ensuring accurate quantification[2].

Causality of Regiospecificity (Terminal Deuteration)

Unlike fully deuterated butane-d10, Butane-1,1,1-d3 ( CH3​CH2​CH2​CD3​ ) is regiospecifically labeled. The C-D bond has a lower zero-point vibrational energy than the C-H bond, making it approximately 5 kJ/mol stronger and requiring more activation energy to break[5][6]. In mechanistic studies, terminal deuteration allows researchers to isolate the primary kinetic isotope effect (KIE) of the terminal methyl group without confounding secondary isotope effects from the rest of the carbon chain[6][7].

Comparative Performance Analysis

The following table summarizes the quantitative and operational differences between Butane-1,1,1-d3 and its alternatives, highlighting why regiospecific deuteration is often preferred over global deuteration for precise analytical cross-validation.

Parameter	Unlabeled Butane	Butane-1,1,1-d3	Butane-d10 (Fully Deuterated)
Molecular Weight	58.12 g/mol	61.14 g/mol [4]	68.18 g/mol
Isotopic Mass Shift	N/A (Baseline)	+3 Da	+10 Da
GC-MS Co-elution	Baseline	Excellent (Identical to unlabeled)[2]	Slight shift (Isotope effect on retention)[1]
KIE Utility	N/A	Regiospecific (Isolates terminal methyl)[6]	Global (Confounded by secondary KIEs)[6]
Signal Interference	High (Subject to matrix)	None (Bypasses M+1/M+2 overlap)[2]	None

Experimental Workflow: GC-MS Cross-Validation Protocol

To accurately quantify butane or its derivatives in complex environmental or biological matrices, Butane-1,1,1-d3 is utilized as a stable isotopically labeled internal standard. Because it shares the exact chemical properties of the analyte, it experiences identical ion suppression and extraction recovery, allowing it to correct for analytical variability[1][8].

GC-MS workflow utilizing Butane-1,1,1-d3 as an internal standard.

Step-by-Step Methodology

• Standard Preparation: Prepare a known concentration of Butane-1,1,1-d3 gas standard (typically >98 atom % D purity)[3][9].

• Sample Spiking: Inject a highly precise, fixed volume of the Butane-1,1,1-d3 standard into the unknown sample matrix prior to any extraction or processing steps.

• Extraction: Process the sample. Any loss of the unlabeled analyte during this step will be proportionally mirrored by the loss of Butane-1,1,1-d3[2].

• GC Separation: Inject the sample into the GC. The deuterated standard will co-elute with the unlabeled analyte[2].

• MS Detection: Monitor the specific Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) transitions. Track the unlabeled analyte at m/z 58 and the internal standard at m/z 61.

• Quantification: Calculate the concentration of the unknown analyte based on the ratio of the peak area of m/z 58 to m/z 61, cross-referenced against a calibration curve.

Self-Validating Mechanism: To guarantee the integrity of the cross-validation, a "zero-analyte" blank matrix must be spiked solely with Butane-1,1,1-d3. If an M+0 (58 Da) signal is detected, it immediately flags either isotopic impurity in the standard or unwanted H/D exchange occurring within the MS ion source. A valid system will show zero M+0 signal, confirming the >98 atom % D purity of the standard[3].

Kinetic Isotope Effect (KIE) Determination Protocol

Butane-1,1,1-d3 is highly valuable for elucidating reaction mechanisms, such as hydrogen abstraction by chlorine radicals in atmospheric chemistry[7]. By comparing the cleavage rates of the C-H bond versus the C-D bond, researchers can determine whether bond breaking is the rate-determining step[5][6].

Kinetic Isotope Effect pathway comparing C-H and C-D bond cleavage.

Step-by-Step Methodology

• Reaction Chamber Setup: Introduce Butane-1,1,1-d3 into a controlled reaction chamber (e.g., a PTFE chamber at 1 atm)[7][10].

• Initiation: Introduce a radical initiator (e.g., atomic chlorine) to begin the abstraction process[7].

• Sampling: Continuously sample the gas mixture using GC-MS over a set time course.

• Isotopic Ratio Analysis: Measure the formation of the two distinct radical products. Abstraction at the unlabeled C4 terminal yields a −CH2​ radical, while abstraction at the deuterated C1 terminal yields a −CD2​ radical.

• KIE Calculation: Calculate the primary KIE by taking the ratio of the rate constants ( kH​/kD​ ). Because the C-D bond requires more energy to reach the transition state, kH​ will be significantly faster, yielding a normal primary KIE ( kH​/kD​>1 )[6][7].

Self-Validating Mechanism: By utilizing an intramolecular competition model (where both the −CH3​ and −CD3​ groups exist on the exact same molecule), the experiment inherently controls for variations in radical concentration, temperature, and pressure. Any change in the macroscopic environment affects both reaction pathways identically, ensuring the measured kH​/kD​ ratio is a pure reflection of the zero-point energy difference[6].

References

• Rate Constants and Kinetic Isotope Effects in the Reactions of Atomic Chlorine with n-Butane and Simple Alkenes at Room Temperature. The Journal of Physical Chemistry A - ACS Publications.[Link]

• Butane-1,1,1-d3 | C4H10 | CID 12205548. PubChem - NIH.[Link]

• 11.8: The E2 Reaction and the Deuterium Isotope Effect. Chemistry LibreTexts.[Link]

• Kinetic isotope effect. Wikipedia.[Link]

• Deuterated internal standards and bioanalysis. AptoChem.[Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry. SciSpace.[Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.[Link]

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Unveiling Reaction Mechanisms: A Comparative Guide to the Kinetic Isotope Effect of Butane-1,1,1-d3 vs. Butane

For researchers, scientists, and drug development professionals, a deep understanding of reaction mechanisms is paramount for innovation and optimization. The kinetic isotope effect (KIE) is a powerful tool in this endeavor, offering a window into the transition state of a chemical reaction. This guide provides an in-depth technical comparison of the KIE of butane-1,1,1-d3 versus butane, supported by experimental data and methodologies. By examining the impact of isotopic substitution on reaction rates, we can elucidate the intricacies of C-H bond activation, a fundamental process in organic chemistry and drug metabolism.

The Significance of the Kinetic Isotope Effect

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] This phenomenon arises primarily from the difference in zero-point vibrational energy between bonds involving lighter and heavier isotopes. A bond to a heavier isotope, such as the carbon-deuterium (C-D) bond in butane-1,1,1-d3, has a lower zero-point energy and is therefore stronger than the corresponding carbon-hydrogen (C-H) bond in butane. Consequently, reactions that involve the breaking of this bond in the rate-determining step will proceed more slowly for the deuterated compound, resulting in a "normal" primary KIE (kH/kD > 1). The magnitude of the KIE can provide valuable information about the transition state geometry and the extent of bond breaking in the rate-determining step.[2]

Experimental Determination of the Kinetic Isotope Effect: A Competitive Approach

To precisely determine the KIE of butane-1,1,1-d3 versus butane, a competitive experiment is the method of choice. This approach minimizes experimental errors by subjecting both the deuterated and non-deuterated reactants to the same reaction conditions in a single vessel. The relative rates of reaction are then determined by analyzing the ratio of the remaining reactants or the products formed over time.

A scientifically robust method for this investigation involves the gas-phase reaction of butane and butane-1,1,1-d3 with a highly reactive species, such as chlorine (Cl•) or hydroxyl (OH•) radicals. These radicals are known to initiate reactions by abstracting a hydrogen atom from an alkane, a process central to combustion and atmospheric chemistry.

The following diagram illustrates the workflow for a competitive KIE experiment:

Caption: Workflow for the competitive experimental determination of the KIE.

Experimental Protocol: Gas-Phase Reaction with Chlorine Radicals

This protocol outlines a method for determining the KIE for the reaction of butane and butane-1,1,1-d3 with chlorine radicals, a well-characterized system.

Materials:

• Butane (high purity)

• Butane-1,1,1-d3 (high isotopic purity)

• Chlorine gas (Cl2)

• Inert buffer gas (e.g., N2 or Ar)

• Photolysis lamp (for Cl2 dissociation)

• Gas-tight syringes

• Reaction vessel (e.g., a Pyrex or quartz chamber)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reactant Mixture Preparation: Prepare a gas mixture containing approximately equal molar concentrations of butane and butane-1,1,1-d3 in an inert buffer gas. The precise initial ratio ([Butane]₀ / [Butane-1,1,1-d3]₀) must be accurately determined by GC-MS analysis before initiating the reaction.

• Reaction Setup: Evacuate the reaction vessel to remove any residual air and contaminants. Introduce the prepared reactant mixture into the vessel to a known pressure.

• Initiation of Reaction: Introduce a small, known amount of chlorine gas into the reaction vessel. Initiate the reaction by photolysis of the Cl2 using a suitable light source, which generates chlorine radicals (Cl•).

  • Causality: Photolysis of Cl2 provides a clean and controllable source of radicals, initiating the hydrogen abstraction reaction.

• Reaction Monitoring: At timed intervals, extract small aliquots of the gas mixture from the reaction vessel using a gas-tight syringe.

• GC-MS Analysis: Immediately inject each aliquot into a GC-MS system to separate and quantify the concentrations of butane and butane-1,1,1-d3.

  • Self-Validation: The GC-MS provides distinct signals for butane (m/z = 58) and butane-1,1,1-d3 (m/z = 61), allowing for precise and simultaneous measurement of their concentrations. The use of an internal standard can further enhance quantitative accuracy.

• Data Analysis: Plot the natural logarithm of the ratio of the concentrations of the two isotopes against time. The slope of this plot will be directly related to the kinetic isotope effect.

Data Presentation and Interpretation

The kinetic isotope effect can be calculated from the relative rates of consumption of the two isotopic species. The following equation is used to determine the KIE from the experimental data:

kH / kD = ln([Butane]t / [Butane]₀) / ln([Butane-1,1,1-d3]t / [Butane-1,1,1-d3]₀)

Where:

• kH and kD are the rate constants for the reaction of butane and butane-1,1,1-d3, respectively.

• [Butane]₀ and [Butane-1,1,1-d3]₀ are the initial concentrations.

• [Butane]t and [Butane-1,1,1-d3]t are the concentrations at time t.

Table 1: Hypothetical Experimental Data and KIE Calculation

Time (s)	[Butane] (arbitrary units)	[Butane-1,1,1-d3] (arbitrary units)	ln([Butane]t / [Butane]₀)	ln([Butane-d3]t / [Butane-d3]₀)	Calculated KIE (kH/kD)
0	1.000	1.000	0.000	0.000	-
60	0.850	0.900	-0.163	-0.105	1.55
120	0.723	0.810	-0.324	-0.211	1.54
180	0.615	0.729	-0.486	-0.316	1.54
240	0.523	0.656	-0.648	-0.422	1.54
Average KIE	1.54

A KIE value significantly greater than 1, as shown in the hypothetical data, indicates that the C-H bond is indeed broken in the rate-determining step of the reaction. For the reaction of n-butane with chlorine atoms, a KIE of 1.4 ± 0.2 has been experimentally measured, which is consistent with a primary kinetic isotope effect for hydrogen abstraction.[3] The reaction of n-butane with OH radicals also exhibits a significant KIE.[4]

The following diagram illustrates the relationship between the reactants and the KIE measurement:

Caption: Logical relationship between reactants, competitive reaction, and the resulting KIE.

Conclusion

The experimental determination of the kinetic isotope effect for butane-1,1,1-d3 versus butane provides compelling evidence for the C-H bond cleavage being the rate-determining step in radical-initiated hydrogen abstraction reactions. This guide has outlined a robust and reliable competitive experimental methodology coupled with GC-MS analysis to accurately measure this effect. The insights gained from such studies are crucial for developing predictive models of chemical reactivity, designing more efficient catalytic processes, and understanding the metabolic fate of drug candidates. By leveraging the principles of KIE, researchers can continue to unravel the complexities of chemical transformations at a molecular level.

References

• Kaiser, E. W., et al. (2001). Rate Constants and Kinetic Isotope Effects in the Reactions of Atomic Chlorine with n-Butane and Simple Alkenes at Room Temperature. The Journal of Physical Chemistry A, 105(35), 8275–8285. [Link]

• Anderson, R. S., et al. (2004). Carbon Kinetic Isotope Effects in the Gas Phase Reactions of Light Alkanes and Ethene with the OH Radical at 296 ± 4 K. The Journal of Physical Chemistry A, 108(52), 11537–11544. [Link]

• Wikipedia. (n.d.). Kinetic isotope effect. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Atkinson, R. (1997). Gas-Phase Tropospheric Chemistry of Volatile Organic Compounds: 1. Alkanes and Alkenes. Journal of Physical and Chemical Reference Data, 26(2), 215–290. [Link]

• LibreTexts. (2022, August 10). 7.1: Kinetic Isotope Effects. In Chemistry LibreTexts. [Link]

• Macmillan Group. (2005, September 14). Kinetic Isotope Effects in Organic Chemistry. [Link]

• Baran Lab. (2023, May 20). Kinetic Isotope Effect. [Link]

• Kwan, E. E. (n.d.). Competitive Kinetic Isotope Effects. [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• PubMed. (2005, March 15). [Determination of butane in respiratory gases by means of GC/MS and GC/MS-MS]. [Link]

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A Senior Application Scientist's Guide to the Comparative Spectroscopic Analysis of Butane and Its Deuterated Isotopologues

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide.

Abstract: This guide provides a detailed comparative analysis of the spectroscopic properties of n-butane and its deuterated isotopologues, primarily butane-d10. It is intended for researchers, scientists, and professionals in drug development who utilize isotopic labeling in molecular analysis. We will explore the fundamental principles and practical applications of Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy in distinguishing between these isotopologues. The guide includes in-depth discussions on the theoretical underpinnings of isotopic effects on spectra, presents comparative experimental data, and offers detailed, field-tested protocols for acquiring high-quality spectroscopic data.

Introduction: The Significance of Isotopic Labeling in Spectroscopic Analysis

Isotopic substitution, particularly the replacement of hydrogen with its heavier isotope deuterium, is a powerful tool in chemical and pharmaceutical research. This subtle change in mass, without altering the electronic structure, induces significant and measurable effects on the spectroscopic properties of a molecule. These "isotope effects" provide an invaluable method for elucidating molecular structure, studying reaction mechanisms, and assigning complex spectra.

Butane, a simple four-carbon alkane, serves as an excellent model system for understanding these principles. Its conformational flexibility, existing as a mixture of anti and gauche isomers, presents a spectroscopic puzzle that is greatly simplified through deuteration. By comparing the spectra of n-butane with its fully deuterated analogue, butane-d10, we can more definitively assign vibrational modes and NMR signals.

The Isotope Effect in Vibrational and NMR Spectroscopy

Vibrational Spectroscopy (IR & Raman)

The vibrational frequency of a chemical bond is fundamentally determined by the bond strength (force constant, k) and the reduced mass (μ) of the atoms involved, as described by the harmonic oscillator approximation:

ν = (1/2π) * √(k/μ)

When a hydrogen atom (¹H) is replaced by a deuterium atom (²H), the electronic structure and thus the force constant of the C-H bond remain virtually unchanged. However, the reduced mass of the C-D bond is significantly greater than that of the C-H bond. This increase in mass leads to a predictable decrease—or redshift—in the vibrational frequency.[1] This isotopic shift is most pronounced for modes involving significant hydrogen atom displacement, such as stretching and bending vibrations. This effect is a cornerstone of vibrational analysis, as it allows for the confident assignment of H-related modes in a complex spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In NMR spectroscopy, deuterium substitution impacts the spectrum in several ways:

• Signal Disappearance: In ¹H NMR, the replacement of a proton with a deuteron (which has a different gyromagnetic ratio and is typically not observed in standard ¹H experiments) leads to the disappearance of the corresponding signal. This is a simple yet powerful method for signal assignment.

• Isotope Shifts: Deuteration can cause small but measurable changes in the chemical shifts of nearby nuclei (both ¹H and ¹³C). These "isotope shifts" arise from subtle changes in the time-averaged bond lengths and angles due to the different zero-point vibrational energies of C-H versus C-D bonds.

• Coupling Constants: The spin-spin coupling (J-coupling) between nuclei is also affected. Since the gyromagnetic ratio of deuterium is much smaller than that of a proton, the ¹H-²H coupling constants (JHD) are significantly smaller than the corresponding ¹H-¹H coupling constants (JHH).

Comparative Spectroscopic Data: n-Butane vs. Butane-d10

The following sections present a comparative analysis of the IR, Raman, and NMR spectra of n-butane and its fully deuterated isotopologue, butane-d10.

Vibrational Spectra: A Tale of Two Masses

The most dramatic differences between the spectra of n-butane and butane-d10 are observed in their vibrational spectra. The high-frequency C-H stretching region in n-butane is replaced by a lower-frequency C-D stretching region in butane-d10. Similarly, bending and rocking modes are also shifted to lower wavenumbers.

Table 1: Comparison of Major Vibrational Frequencies (cm⁻¹) for n-Butane and Butane-d10

Vibrational Mode Description	n-Butane (Gas Phase)[2]	Butane-d10 (Calculated)	Approximate Isotopic Shift (cm⁻¹)
CH₃/CD₃ Asymmetric Stretch	~2970	~2230	~740
CH₂/CD₂ Asymmetric Stretch	~2930	~2190	~740
CH₃/CD₃ Symmetric Stretch	~2880	~2080	~800
CH₂/CD₂ Symmetric Stretch	~2860	~2060	~800
CH₃/CD₃ Bending	~1470 - 1450	~1050 - 1030	~420
CH₂/CD₂ Scissoring	~1460	~1040	~420
C-C Stretch	~1050 - 800	~1000 - 750	~50 - 100

Note: Data for butane-d10 is based on typical isotopic shifts observed in alkanes, as detailed experimental spectra are less commonly tabulated. The C-C stretching modes are less affected by deuteration as they involve minimal hydrogen/deuterium atom displacement.

The "fingerprint region" (below 1500 cm⁻¹) of the IR spectrum, which is unique for every molecule, shows significant differences between the two isotopologues, allowing for their unambiguous identification.[2]

NMR Spectra: Unraveling Complexity

The ¹H and ¹³C NMR spectra of n-butane are relatively simple due to the molecule's symmetry.[3][4] In butane-d10, the ¹H NMR spectrum would be devoid of signals, while the ²H NMR spectrum would show signals corresponding to the CD₃ and CD₂ groups.[5]

Table 2: Comparison of ¹H and ¹³C NMR Chemical Shifts (ppm) for n-Butane

Nucleus	Group	n-Butane Chemical Shift (ppm)[3][4]	Expected Observation in Butane-d10
¹H	-CH₃	~0.9	Signal absent
¹H	-CH₂-	~1.3	Signal absent
¹³C	-CH₃	~13.2	Shifted slightly upfield (Isotope effect)
¹³C	-CH₂-	~25.0	Shifted slightly upfield (Isotope effect)

Note: Chemical shifts are relative to TMS. The solvent is typically a deuterated solvent like CDCl₃ to avoid interference.[3][4]

The primary utility of deuteration in the NMR analysis of butane lies not in studying the fully deuterated species itself, but in using partially deuterated isotopologues to simplify complex spectra and assign specific proton and carbon signals.

Experimental Protocols

The following are generalized, best-practice protocols for acquiring high-quality spectroscopic data for butane and its isotopologues.

Protocol: Gas-Phase Infrared (IR) Spectroscopy

• Causality: Gas-phase analysis is preferred for fundamental vibrational studies as it minimizes intermolecular interactions that can broaden and shift spectral features.

• System Preparation: Ensure the FTIR spectrometer, gas cell (typically with a path length of 10 cm), and vacuum line are clean and free of contaminants.

• Background Spectrum: Evacuate the gas cell to a high vacuum (<0.1 Torr). Collect a background spectrum (typically 64-128 scans at a resolution of 1 cm⁻¹) to account for the absorbance of atmospheric CO₂ and H₂O.

• Sample Introduction: Introduce the gaseous butane or butane-d10 sample into the gas cell to a pressure of approximately 10-50 Torr. The optimal pressure may require adjustment to ensure that strong absorptions are not saturated.

• Sample Spectrum: Acquire the sample spectrum using the same parameters as the background scan.

• Data Processing: The final absorbance spectrum is automatically generated by ratioing the sample spectrum against the background spectrum.

Protocol: Liquid-Phase Raman Spectroscopy

• Causality: Raman spectroscopy is an excellent technique for studying hydrocarbons in the liquid phase. The selection rules for Raman are different from IR, providing complementary vibrational information.[6][7]

• Sample Preparation: Condense a small amount of butane or butane-d10 gas into a glass NMR tube or capillary tube at low temperature (e.g., using a dry ice/acetone bath). Seal the tube securely.

• Instrument Setup: Place the sealed sample tube into the spectrometer's sample holder. Use a laser excitation wavelength that does not cause fluorescence (e.g., 532 nm or 785 nm).

• Data Acquisition: Set the laser power to a level that provides good signal without heating the sample excessively. Acquire spectra for a sufficient duration to achieve a good signal-to-noise ratio.

• Calibration: Calibrate the spectrometer using a known standard (e.g., cyclohexane) to ensure wavenumber accuracy.

• Data Processing: Perform baseline correction and cosmic ray removal as needed using the spectrometer software.

Protocol: High-Resolution NMR Spectroscopy

• Causality: High-resolution NMR provides detailed information about the chemical environment and connectivity of atoms. A deuterated solvent is used to avoid a large solvent proton signal that would overwhelm the analyte signals.[3]

• Sample Preparation: In a clean, dry NMR tube, dissolve a small amount of liquid butane (or a partially deuterated isotopologue) in a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal reference (0.0 ppm).[3]

• Instrument Tuning and Shimming: Insert the sample into the NMR spectrometer. Tune and match the probe to the correct frequency. Perform shimming on the sample to optimize the magnetic field homogeneity and achieve sharp spectral lines.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This requires a larger number of scans than ¹H NMR due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs) to generate the final spectra.

Visualizing the Concepts

Diagrams can help clarify the concepts discussed.

Caption: Conformational isomers of n-butane.

Caption: General workflow for spectroscopic analysis.

Caption: Isotope effect on vibrational frequency.

Conclusion

The comparative spectroscopic analysis of butane and its deuterated isotopologues provides a clear and instructive example of the power of isotopic labeling in chemical analysis. In vibrational spectroscopy, deuteration offers a robust method for assigning spectral bands by inducing a predictable redshift in frequencies. In NMR spectroscopy, it serves as an invaluable tool for simplifying spectra and confirming structural assignments. The principles demonstrated with this simple alkane are directly applicable to the more complex molecules encountered in pharmaceutical and materials science research, where a detailed understanding of molecular structure and dynamics is paramount.

References

• Vibrational Frequency Assignments for Paraffin Hydrocarbons; Infra‐Red Absorption Spectra of the Butanes and Pentanes. The Journal of Chemical Physics. [Link]

• Spectroscopic Studies of Rotational Isomerism. I. Liquid n-Butane and the Assignment of the Normal Modes of Vibration. The Journal of Chemical Physics. [Link]

• Spectroscopic Studies of Rotational Isomerism. I. Liquid n‐Butane and the Assignment of the Normal Modes of Vibration. The Journal of Chemical Physics. [Link]

• low/high resolution 1H proton nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis... Doc Brown's Chemistry. [Link]

• The line shape of the ²H NMR spectrum of n-butane-d10 is a sum of... ResearchGate. [Link]

• 13C nmr spectrum of butane C4H10 CH3CH2CH2CH3 analysis of chemical shifts ppm... Doc Brown's Chemistry. [Link]

• Raman and IR spectra of butane. UCI Department of Chemistry. [Link]

• infrared spectrum of butane C4H10 CH3CH2CH2CH3 prominent wavenumbers cm-1... Doc Brown's Chemistry. [Link]

• Raman and IR spectra of butane: Anharmonic calculations and interpretation of room temperature spectra. ResearchGate. [Link]

• Molecular orientation and atomic numbering of n-butane. ResearchGate. [Link]

• THE VIBRATIONAL SPECTRA OF ISOBUTANE AND ISOBUTANE-d1. Canadian Science Publishing. [Link]

• The Nuclear Magnetic Resonance Spectrum of Butane. SciSpace. [Link]

• Raman and IR spectra of butane: Anharmonic calculations and interpretation of room temperature spectra. Semantic Scholar. [Link]

• H-1 NMR spectra of butane-1,4-diol and other 1,4-diols: DFT calculation of shifts and coupling constants. ResearchGate. [Link]

• Raman high-pressure study of butane isomers up to 40 GPa. Semantic Scholar. [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. LinkedIn. [Link]

• Isotopic Effects on the Structure and Spectroscopy of Thioformaldehyde, Dihydrogen and Water. Advanced Journal of Chemistry, Section A. [Link]

• New deuterated species in TMC-1: Detection of CH2DC4H with the QUIJOTE line survey. arXiv. [Link]

• A mass spectrometric investigation of isomers of butane. ResearchGate. [Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. PMC. [Link]

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Certification of Butane-1,1,1-d3 as a chemical reference material

As a Senior Application Scientist, achieving absolute quantitative accuracy when analyzing highly volatile hydrocarbons in complex matrices is a persistent challenge. Matrix effects, evaporative losses during sample preparation, and fluctuations in ionization efficiency can severely compromise data integrity. The definitive solution to these analytical hurdles is Isotope Dilution Mass Spectrometry (IDMS) utilizing a certified deuterated internal standard[1].

This guide provides an in-depth technical comparison of Butane-1,1,1-d3 against other butane reference materials, detailing the mechanistic advantages of partial deuteration, the rigorous ISO 17034 certification process, and field-proven experimental protocols for Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS).

The Mechanistic Advantage of Butane-1,1,1-d3 in IDMS

In quantitative mass spectrometry, an internal standard must behave identically to the target analyte during extraction and chromatography, yet remain distinct during mass detection[2].

The Isotope Effect Challenge: While fully deuterated Butane-d10 offers a massive +10 Da mass shift, it introduces a pronounced chromatographic "isotope effect." The heavier deuterium atom lowers the zero-point energy of the molecule, making the C-D bond shorter and stronger than a C-H bond. This subtle contraction reduces the molecule's overall polarizability, leading to weaker dispersion interactions with the GC stationary phase. Consequently, fully deuterated compounds often elute slightly earlier than their native counterparts, exposing the analyte and the standard to different matrix interferences in the MS source.

The Butane-1,1,1-d3 Solution: By strategically utilizing a partially deuterated analog like Butane-1,1,1-d3, we achieve a sufficient +3 Da mass shift. This perfectly bypasses the natural 13 C isotopic envelope (M+1 at 59 Da, M+2 at 60 Da) of native butane, preventing spectral overlap. More importantly, the limited deuterium substitution minimizes the polarizability shift, ensuring that Butane-1,1,1-d3 co-elutes perfectly with native butane[1].

Logical workflow of Isotope Dilution Mass Spectrometry using Butane-1,1,1-d3.

Comparative Performance Analysis

When designing an analytical workflow, selecting the correct reference material is paramount. The table below summarizes the quantitative and physical data comparing Butane-1,1,1-d3 with its alternatives.

Property	Unlabeled Butane (C₄H₁₀)	Butane-1,1,1-d3 (C₄H₇D₃)	Butane-d10 (C₄D₁₀)
Molecular Weight	58.12 g/mol	61.14 g/mol	68.18 g/mol
Primary MS Ion (m/z)	58	61	68
Mass Shift vs Native	0 Da	+3 Da	+10 Da
Chromatographic Isotope Effect	Baseline	Negligible (Co-elution)	Pronounced (Early elution)
Suitability for IDMS	N/A (Used as Calibrant)	Optimal	Sub-optimal
Isotopic Interference	High (M+1, M+2 overlap)	None (Resolves at M+3)	None (Resolves at M+10)

The ISO 17034 Certification Framework

Producing a deuterated compound is only the first step; certifying it as a Chemical Reference Material (CRM) under ISO 17034 ensures metrological traceability to the International System of Units (SI)[3]. For laboratories operating under ISO/IEC 17025, the use of ISO 17034-certified materials is a mandatory requirement to validate the reliability of analytical data[4].

The certification of Butane-1,1,1-d3 requires a rigorous, self-validating framework:

• Characterization: Assigning the property value (concentration and isotopic purity) using metrologically valid procedures (e.g., qNMR and GC-MS)[3].

• Homogeneity: Proving that the variance between different ampoules in a single batch is statistically insignificant[5].

• Stability: Demonstrating that the material remains stable under both long-term storage and accelerated transport conditions[3].

ISO 17034 certification pathway ensuring metrological traceability and stability.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal checks to verify causality and prevent systemic errors.

Protocol A: CRM Certification of Isotopic Purity (GC-MS)

Causality: To certify Butane-1,1,1-d3, we must prove that the isotopic enrichment is ≥ 98 atom % D. GC-MS is used to calculate the relative abundance of d0, d1, d2, and d3 isotopologues.

• System Suitability: Inject a blank (helium gas) to ensure no background hydrocarbon carryover.

• Native Reference Check: Inject unlabeled butane CRM. Verify that the M+1 (m/z 59) and M+2 (m/z 60) ratios align with theoretical natural 13 C abundance.

• Sample Injection: Inject the Butane-1,1,1-d3 sample using a gas-tight syringe into a GC-MS equipped with a PLOT column (e.g., Alumina PLOT) to ensure sharp peak shape for light hydrocarbons.

• Data Analysis (Self-Validation): Extract the ion chromatograms for m/z 58, 59, 60, and 61. Calculate the isotopic purity. Validation Check: The sum of the fractional abundances of all isotopologues must equal exactly 100%.

Protocol B: HS-GC-MS Workflow for Biological Matrices

Causality: Butane is a gas at room temperature (Boiling Point: -1°C). Traditional liquid extraction results in catastrophic evaporative loss. Headspace (HS) extraction forces the volatile butane out of the biological matrix (e.g., blood or tissue) into the sealed vapor phase, allowing for direct, loss-free injection[6].

• Sample Preparation: Aliquot 1.0 mL of the biological sample into a 20 mL headspace vial.

• Internal Standard Spiking: Immediately inject a precise volume of the Butane-1,1,1-d3 CRM working gas into the vial before sealing[6]. Causality: Spiking before sealing ensures the deuterated standard experiences the exact same partitioning thermodynamics between the liquid and gas phases as the native analyte.

• Equilibration: Incubate the sealed vial at 60°C for 15 minutes with agitation to drive butane into the headspace.

• Extraction & Injection: A heated gas-tight syringe extracts 1.0 mL of the headspace vapor and injects it into the GC-MS[7].

• Self-Validating Run Sequence:

  • Run a matrix blank (ensures no endogenous interference).

  • Run a 5-point calibration curve (Native Butane + Butane-1,1,1-d3).

  • Validation Check: Bracket the unknown samples with Quality Control (QC) samples at low, mid, and high concentrations. The run is only valid if the QC calculated concentrations fall within ± 15% of their nominal values.

Conclusion

The transition from structural analogs to deuterated internal standards represents a paradigm shift in analytical accuracy. By utilizing an ISO 17034-certified Butane-1,1,1-d3 reference material, laboratories can leverage the precise +3 Da mass shift to eliminate isotopic interference while avoiding the chromatographic isotope effects associated with fully deuterated alternatives. When paired with robust HS-GC-MS protocols, this CRM establishes a self-validating, metrologically traceable system that is indispensable for rigorous forensic, environmental, and pharmaceutical drug development applications.

References

• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry. Benchchem.
• Introduction to deuterated internal standards in mass spectrometry. Benchchem.
• ISO 17034 The Complete Guide to Reference Material Producers and Global Accreditation. Certbetter.
• Reference material producers DIN EN ISO 17034. DAkkS - German Accreditation Body.
• Accuracy profile validation of a new analytical method for butane measurement using headspace-gas chromatography-mass spectrometry. ResearchGate.
• Accuracy Profile Validation of a New Analytical Method for Propane Measurement Using Headspace-Gas Chromatography–Mass Spectrometry. Oxford Academic.
• ISO 17034:2016 General requirements for the competence of reference material producers. PJLA.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pjlabs.com [pjlabs.com]
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• 5. certbetter.com [certbetter.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Benchmarking the performance of Butane-1,1,1-d3 in specific analytical assays

Benchmarking the Performance of Butane-1,1,1-d3 in Advanced Analytical Assays

As analytical methodologies in forensic toxicology, environmental monitoring, and mechanistic organic chemistry demand increasingly higher precision, the selection of appropriate isotopic standards becomes a critical variable. Butane-1,1,1-d3 (CAS: 53716-51-1), a partially deuterated isotopologue of butane ( CH3​−CH2​−CH2​−CD3​ ), serves as a highly specialized analytical tool.

Unlike fully deuterated analogs (Butane-d10) or external standards, Butane-1,1,1-d3 offers unique structural asymmetry and a specific +3 Da mass shift. This guide objectively benchmarks its performance across two highly sensitive analytical workflows: Isotope Dilution Mass Spectrometry (IDMS) and Intramolecular Kinetic Isotope Effect (KIE) Studies .

Assay 1: High-Precision Headspace GC-MS Quantification (IDMS)

The Analytical Challenge: Matrix Effects and Chromatographic Isotope Effects

Quantifying volatile hydrocarbons like butane in complex matrices (e.g., respiratory gases, environmental air samples, or soil) is notoriously difficult due to volatility losses during sample preparation and ionization suppression in the mass spectrometer[1]. While Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for correcting these variables, the choice of the internal standard (IS) dictates the assay's accuracy.

The Causality of Standard Selection

Many laboratories default to fully deuterated Butane-d10. However, in high-resolution Gas Chromatography (GC), heavily deuterated compounds exhibit a phenomenon known as the chromatographic H/D isotope effect (hdIEC) [2]. Because carbon-deuterium bonds have a lower zero-point vibrational energy than carbon-hydrogen bonds, deuterated molecules have a slightly smaller effective molar volume and weaker dispersive interactions with the GC stationary phase. Consequently, Butane-d10 elutes measurably earlier than unlabeled butane. This retention time gap means the analyte and the IS do not enter the mass spectrometer simultaneously, exposing them to different instantaneous ion source conditions and negating the primary benefit of IDMS.

Why Butane-1,1,1-d3 is Superior: By utilizing Butane-1,1,1-d3, the mass shift is restricted to +3 Da. This provides a sufficient mass-to-charge ( m/z ) separation to clear the natural 13C isotopic envelope (M+1 and M+2) of the analyte, while drastically minimizing the hdIEC retention time shift. The result is near-perfect co-elution and superior signal normalization.

Workflow for Isotope Dilution Mass Spectrometry (IDMS) using Butane-1,1,1-d3.

Step-by-Step Methodology: Headspace GC-MS Protocol

This protocol acts as a self-validating system; any sample loss during equilibration is proportionally mirrored by the Butane-1,1,1-d3 standard.

• Standard Preparation: Prepare a certified gaseous working solution of Butane-1,1,1-d3 in a gas-tight Tedlar bag or via a precision mass flow controller diluted in ultra-pure Nitrogen.

• Sample Spiking: Transfer exactly 10.0 mL of the environmental/biological sample into a 20 mL headspace vial. Immediately inject a known volume (e.g., 50 µL) of the Butane-1,1,1-d3 working gas into the sample matrix using a gas-tight syringe. Crimp seal the vial instantly.

• Equilibration: Incubate the vial in a headspace autosampler at 60°C for 15 minutes with continuous agitation to ensure complete partitioning of the gases between the liquid/solid matrix and the headspace.

• GC-MS Analysis: Inject 1.0 mL of the headspace onto a PLOT (Porous Layer Open Tubular) GC column (e.g., Al2​O3​ /KCl). Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode.

• Data Processing: Monitor m/z 58 for the target analyte (unlabeled butane) and m/z 61 for Butane-1,1,1-d3. Calculate the concentration of the unknown using the peak area ratio ( Area58​/Area61​ ) against a multi-point calibration curve.

Assay 2: Mechanistic Probing of Alkane Oxidation via Intramolecular KIE

The Analytical Challenge: Masking of Intrinsic Isotope Effects

In drug development and catalytic chemistry, understanding how a catalyst (e.g., Cytochrome P450 or a synthetic metal-oxo complex) activates inert C-H bonds is crucial. Researchers measure the Kinetic Isotope Effect (KIE)—the ratio of the reaction rate of a C-H bond vs. a C-D bond ( kH​/kD​ )—to determine if C-H bond cleavage is the rate-determining step (RDS).

The Causality of Standard Selection

Why Butane-1,1,1-d3 is Superior: Butane-1,1,1-d3 enables an intramolecular KIE assay. Because the molecule contains both a protiated terminal methyl group ( −CH3​ ) and a deuterated terminal methyl group ( −CD3​ ), the substrate binds to the catalyst once. The catalyst must then "choose" which end of the molecule to oxidize. This completely bypasses the binding kinetics, isolating the C-H vs. C-D cleavage step and revealing the true, intrinsic KIE of the system[3].

Intramolecular competition pathway for determining intrinsic Kinetic Isotope Effects.

Step-by-Step Methodology: Catalytic Oxidation Assay

• Reaction Setup: In a high-pressure Parr reactor, combine the catalyst (e.g., iron porphyrin complex) and oxidant in an inert solvent (e.g., acetonitrile).

• Substrate Introduction: Pressurize the reactor with 2.0 bar of Butane-1,1,1-d3 gas.

• Execution & Quenching: Stir the reaction at 25°C for 2 hours. Quench the reaction by injecting a cold solution of sodium sulfite to destroy excess oxidant.

• Product Extraction: Extract the oxygenated products (butanols) using diethyl ether.

• Quantification: Analyze the extract via GC-MS or quantitative 1H -NMR. Determine the molar ratio of the two primary alcohol products: 1-butanol-4,4,4-d3 (derived from C-H activation) and 1-butanol-1,1,1-d3 (derived from C-D activation). The ratio of these products directly equals the intrinsic KIE ( kH​/kD​ ).

Comparative Performance Data

The following table summarizes the objective benchmarking of Butane-1,1,1-d3 against common alternatives in analytical workflows.

Performance Metric	Unlabeled Butane (External Std)	Butane-d10 (Fully Deuterated)	Butane-1,1,1-d3 (Partially Deuterated)
Matrix Effect Correction	Poor (Does not account for extraction loss)	Excellent	Excellent
Mass Shift for MS	N/A (0 Da)	+10 Da (Clear separation)	+3 Da (Clears natural 13C isotopes)
Chromatographic Co-elution	Perfect (Identical to analyte)	Moderate (Exhibits measurable hdIEC shift)	High (Minimal hdIEC shift)
KIE Assay Suitability	N/A	Intermolecular only (Prone to masking)	Intramolecular (Reveals intrinsic KIE)
Cost / Synthesis Complexity	Low	Moderate	High (Requires regiospecific synthesis)

References

• Introduction to deuterated internal standards in mass spectrometry. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5y_djM_Ww7tyzpS3mTGeijVPQSHHrid6iAcNnxnErC-eSWxxg0lybFPnIKl9W6KyrDG4wvthvMaZJEzHfFz_Esrw7-s-i0AH76-SB2CIBRoPAuE9cJzy2I-QjyJKdNu3QJtAnfr_EpuDLA4U4n7IZJb4xZSNnsmor9iJPOVooYf8bfc08opCJnnmU-TyPIOD35jT8IQZHSrsKQAkX4Q==]
• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgdXBGIy9ukZHtVXEDjj9YtntMQE-0pfmexwzspHJEtdUatRRhszsRaQuo4PoCLvkQManP8Ts4iFz0sNmAZOcpY-WUaAz4wzVJBksCG2LI7LrPBJBJfIn7QyerEc92qoQ=]
• Mechanistic Analysis of Oxidative C–H Cleavages Using Inter- and Intramolecular Kinetic Isotope Effects. National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHdaR8vFHchBPwm0vioGVOTan9KzTj7hLTTf7-7yLkCOv1ZLbxEaRtdtgkICD9bCkBgMyt5UEOCb3a9kEjMpR84Epq91SmBfuZHLeyT9R5_QPxGECkTZ9u3A60n2WPyGapQTlaeek5toWOKDw==]

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Comprehensive Literature Review &amp; Comparison Guide: Butane-1,1,1-d3 in Scientific Applications

Introduction to Butane-1,1,1-d3

Butane-1,1,1-d3 (CAS: 53716-51-1), also known as 1,1,1-trideuterobutane, is a stable isotopologue of n-butane where one terminal methyl group is fully deuterated ( CD3​−CH2​−CH2​−CH3​ )[1]. With a molecular weight of 61.14 g/mol [2], this specific isotopic labeling strategy provides a unique combination of physical similarity to natural butane and distinct analytical signatures.

For researchers, scientists, and drug development professionals, Butane-1,1,1-d3 serves as a critical reagent in two primary domains: Biomolecular Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) metabolomics [3]. By objectively comparing Butane-1,1,1-d3 against its non-deuterated and fully deuterated alternatives, this guide elucidates the mechanistic advantages of terminal methyl deuteration and provides validated experimental protocols for its application.

Mechanistic Foundation: The Kinetic Isotope Effect (KIE)

To understand the utility of Butane-1,1,1-d3 in pharmacokinetic profiling and mechanistic studies, one must analyze the causality behind the Kinetic Isotope Effect (KIE) .

The substitution of hydrogen ( 1H ) with deuterium ( 2H or D ) doubles the atomic mass at the substitution site. This mass increase significantly lowers the Zero-Point Vibrational Energy (ZPVE) of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond[4]. Consequently, a C-D bond is approximately 5 kJ/mol stronger and requires a higher activation energy to cleave[5].

When the cleavage of this terminal methyl bond is the rate-determining step in a reaction (e.g., cytochrome P450-mediated oxidation in drug metabolism), a Primary Kinetic Isotope Effect is observed. The reaction rate of the non-deuterated compound ( kH​ ) is typically 6 to 8 times faster than its deuterated counterpart ( kD​ ) at room temperature[4].

Causality of the Primary Kinetic Isotope Effect (KIE) in C-H vs C-D bond cleavage.

Quantitative Comparison: KIE Metrics

Isotope Effect Type	Structural Position	Typical kH​/kD​ Ratio	Mechanistic Cause
Primary KIE	Bond broken/formed at isotopic site	6.0 - 8.0	Differences in Zero-Point Vibrational Energy (ZPVE)[4]
Secondary KIE ( α )	Isotope adjacent to reaction center	1.1 - 1.2	Changes in hybridization (e.g., sp3 to sp2 )[6]
Secondary KIE ( β )	Isotope one carbon away	1.15 - 1.3	Hyperconjugation stabilization differences[6]

Application 1: Mass Spectrometry & Metabolomic Normalization

In high-throughput liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), signal drift and matrix effects severely compromise quantitative accuracy. Butane-1,1,1-d3 is utilized as a highly effective surrogate internal standard[7].

Performance Comparison: Internal Standards

• Non-deuterated Butane: Unusable as an internal standard due to complete spectral overlap with endogenous molecules.

• Butane-d10 (Fully deuterated): Exhibits a +10 Da mass shift. However, extensive deuteration can alter the molecule's chromatographic retention time significantly due to the inverse secondary isotope effect on lipophilicity.

• Butane-1,1,1-d3: Provides a clean +3 Da mass shift, which perfectly clears the natural 13C isotopic envelope of the analyte, while minimizing chromatographic retention time shifts compared to the fully deuterated analogue[2].

Self-Validating Protocol: MS Normalization using Butane-1,1,1-d3

This protocol utilizes the NOMIS (Normalization using Optimal selection of Multiple Internal Standards) framework to ensure data trustworthiness[7].

Step 1: Standard Preparation Prepare a stock solution of Butane-1,1,1-d3 in a suitable solvent (e.g., methanol). Spike a precisely known concentration into all biological test samples, calibration standards, and quality control (QC) blanks.

Step 2: Data Acquisition Run the samples through the GC-MS/LC-MS system. Ensure the mass spectrometer is set to monitor the specific m/z feature for Butane-1,1,1-d3 (accounting for the +3 Da shift) alongside the target analytes.

Step 3: Coefficient of Variation (CV) Validation Extract the ion chromatograms. Calculate the intensity ratio of the target analyte to Butane-1,1,1-d3 across all QC samples. The system validates itself: if the CV of the intensity ratio is <15% , the normalization is statistically robust[7].

Step 4: Algorithmic Correction Apply the normalization factor derived from the Butane-1,1,1-d3 reference data table to correct the experimental intensities of the test samples, effectively neutralizing daily instrument response drift.

Step-by-step MS normalization workflow utilizing Butane-1,1,1-d3.

Application 2: Biomolecular NMR Spectroscopy

In structural biology, determining the 3D structures of large proteins ( >50 kDa) via NMR is hindered by rapid transverse relaxation ( T2​ ), which broadens spectral lines and degrades resolution.

Performance Comparison: Isotopic Labeling Strategies

• Uniform 13C/1H Labeling: Suffers from severe dipolar coupling and rapid signal decay in large proteins.

• Butane-1,1,1-d3 Precursors (Side-Chain Methyl Labeling): By incorporating precursors derived from Butane-1,1,1-d3 into bacterial expression systems, researchers can label specific methyl groups (e.g., Isoleucine, Leucine, Valine) as 13CH3​ or 13CHD2​ while leaving the rest of the protein highly deuterated[3].

• The Causality of Signal Enhancement: The CD3​ group in a partially deuterated environment acts as a "spin-isolated" probe. The absence of adjacent protons eliminates 1H−1H dipolar relaxation pathways. This enables the use of Transverse Relaxation-Optimized Spectroscopy (TROSY), yielding sharp, high-intensity NMR cross-peaks for massive protein complexes.

Comparative Properties Table

Property	n-Butane	Butane-1,1,1-d3	Butane-d10
Formula	C4​H10​	CD3​CH2​CH2​CH3​	C4​D10​
Molecular Weight	58.12 g/mol	61.14 g/mol [2]	68.18 g/mol
Mass Shift ( Δm )	0 Da	+3 Da	+10 Da
Primary NMR Application	Baseline reference	Side-chain methyl labeling[3]	Solvent suppression / Background
Metabolic Stability	Baseline	High at terminal methyl	High globally

Conclusion

The selective deuteration found in Butane-1,1,1-d3 provides a surgically precise tool for modern analytical science. In mass spectrometry, its +3 Da mass shift and minimal chromatographic deviation make it an optimal internal standard for algorithmic normalization[7]. In structural biology, it enables the isotopic isolation necessary to resolve the NMR spectra of macromolecular machines[3]. Furthermore, the profound primary kinetic isotope effect (kH/kD ≈ 6-8) associated with its CD3​ group continues to inspire the development of deuterated therapeutics with enhanced metabolic half-lives[4].

References

• PubChem (NIH) - Butane-1,1,1-d3 | C4H10 | CID 12205548 URL:[Link]

• Chemistry LibreTexts - 11.8: The E2 Reaction and the Deuterium Isotope Effect URL: [Link]

• Wikipedia - Kinetic isotope effect URL: [Link]

• Google Patents - US20110282587A1: Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry URL

• CortecNet - Butane-1,1,1-d3 - Stable Isotope Applications URL:[Link]

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• 3. Stable Isotope - Butane-1,1,1-d3 - CortecNet [cortecnet.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 7. US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry - Google Patents [patents.google.com]

Comparing the mass spectra of different butane isotopologues for identification

Comparative Mass Spectrometry of Butane Isotopologues: A Guide to Isotopic Differentiation

Introduction to Isotopic Probes in Analytical Chemistry

In advanced analytical chemistry, metabolic tracing, and pharmacokinetic studies, stable isotopologues—molecules differing only in their isotopic composition—serve as the gold standard for precise quantification. For fundamental light alkanes like butane ( C4​H10​ )[1], the systematic substitution of protium ( 1H ) with deuterium ( 2H or D ) generates isotopologues such as butane- d10​ ( C4​D10​ )[2].

Because deuterium is chemically nearly identical to protium but carries twice the atomic mass, deuterated butane acts as an ideal internal standard for Gas Chromatography-Mass Spectrometry (GC-MS)[3]. This guide explores the mechanistic causality behind the mass spectral shifts of butane isotopologues and provides a self-validating protocol for their baseline resolution.

Mechanistic Causality in Electron Ionization (EI) Fragmentation

When subjected to standard 70 eV Electron Ionization (EI), butane molecules are bombarded by high-energy electrons, ejecting a single electron to form a radical cation ( M∙+ )[4]. The subsequent fragmentation cascade is dictated by bond dissociation energies and the thermodynamic stability of the resulting carbocations.

Unlabeled n-Butane ( C4​H10​ ): The molecular ion appears at m/z 58. The most thermodynamically favorable fragmentation pathway is the cleavage of the terminal C-C bond[4]. This expels a neutral methyl radical ( ∙CH3​ , 15 Da) and leaves a relatively stable propyl cation ( [C3​H7​]+ ) at m/z 43, which registers as the base peak (100% relative abundance)[4]. A secondary pathway involves the loss of an ethyl radical ( ∙C2​H5​ , 29 Da), yielding an ethyl cation ( [C2​H5​]+ ) at m/z 29[1].

Deuterated Butane ( C4​D10​ ): The fragmentation logic remains identical, but the increased mass of the deuterium atoms systematically shifts the entire spectrum[2]. The molecular ion shifts by +10 Da to m/z 68. The primary cleavage now expels a deuterated methyl radical ( ∙CD3​ , 18 Da), resulting in a deuterated propyl cation ( [C3​D7​]+ ) at m/z 50[2]. This predictable +7 Da shift (from m/z 43 to 50) allows mass spectrometers to independently quantify the endogenous compound and the internal standard without requiring chromatographic separation[3].

Visualization of Fragmentation Pathways

EI-MS fragmentation pathways comparing unlabeled butane (left) and butane-d10 (right).

Quantitative Mass Shift Analysis

To facilitate rapid identification, the following table summarizes the theoretical and experimentally observed m/z values for the molecular ions and primary fragments of key butane isotopologues. This includes the partially deuterated butane- d6​ (1,1,1,4,4,4- d6​ -butane), which is frequently utilized in H/D exchange kinetic studies[5].

Compound	Molecular Formula	Molecular Ion ( M∙+ )	Base Peak ( [M−Methyl]+ )	Secondary Peak ( [M−Ethyl]+ )
Unlabeled Butane	C4​H10​	m/z 58	m/z 43	m/z 29
Butane- d6​	C4​H4​D6​	m/z 64	m/z 46	m/z 32
Butane- d10​	C4​D10​	m/z 68	m/z 50	m/z 34

Self-Validating Experimental Protocol: GC-MS Analysis

To ensure high-fidelity data, the analytical workflow must operate as a self-validating system. This requires embedding internal checks to account for isotopic impurities, matrix effects, and instrumental drift.

Step 1: System Suitability and Baseline Establishment

• Action: Run a method blank using ultra-high purity Helium carrier gas.

• Causality: This confirms the absolute absence of background contamination at m/z 43 and m/z 50, which could otherwise artificially inflate the analyte or internal standard signals and skew quantification.

Step 2: Isotopic Purity Verification (Critical Self-Validation Step)

• Action: Inject the butane- d10​ standard independently before mixing it with any sample. Monitor for M-1 (m/z 67) or M-2 (m/z 66) peaks.

• Causality: Commercially available deuterated standards are rarely 100% pure (typically ~98 atom % D). Quantifying the un-deuterated or partially deuterated fractions allows you to apply a mathematical correction factor to the final quantification, ensuring the standard itself does not falsely contribute to the unlabeled m/z 43 signal.

Step 3: Chromatographic Separation

• Action: Utilize a Porous Layer Open Tubular (PLOT) column (e.g., Al2​O3​ /KCl) with an isothermal oven program at 40°C.

• Causality: Standard liquid-phase columns (like DB-5) cannot adequately retain highly volatile light hydrocarbons. A PLOT column provides the necessary gas-solid adsorption kinetics to focus the butane band, ensuring sharp, symmetrical peaks required for accurate integration.

Step 4: Selected Ion Monitoring (SIM) Acquisition

• Action: Operate the mass spectrometer in SIM mode, specifically targeting m/z 43, 50, 58, and 68 with a dwell time of 50 ms per ion.

• Causality: While full-scan mode is useful for initial structural elucidation, SIM mode maximizes the detector's duty cycle for the specific ions of interest. This drastically improves the signal-to-noise ratio and lowers the limit of detection (LOD) for trace-level analysis.

Step 5: Data Processing and Ratio Calculation

• Action: Integrate the peak areas for m/z 43 and m/z 50 at the known retention time of butane. Calculate the concentration of the unknown sample using the area ratio plotted against a previously validated calibration curve.

References

• Interpreting and explaining the mass spectrum of butane CH3CH2CH2CH3. DocBrown's Advanced Organic Chemistry. 4

• Butane-d10 | C4H10 | CID 16213391. PubChem - National Institutes of Health (NIH). 2

• Beyond the 'D': Unpacking Deuterated Compounds and Their Role. Oreate AI Blog. 3

• Butane | C4H10 | CID 7843. PubChem - National Institutes of Health (NIH). 1

• Kinetics of H/D Exchange for n-Butane on Zeolite H-ZSM-5 Studied with 1H MAS NMR In Situ. ACS Publications. 5

• Buy Pyrene-d 10 98 atom D Isotope - Quality Reliable Supply. Sigma-Aldrich.

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• 3. Beyond the 'D': Unpacking Deuterated Compounds and Their Role - Oreate AI Blog [oreateai.com]
• 4. mass spectrum of butane C4H10 CH3CH2CH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of n-butane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Safety & Regulatory Compliance

Operational Guide: Butane-1,1,1-d3 Proper Disposal and Cylinder Management

As a Senior Application Scientist, I recognize that handling isotopically labeled compressed gases like Butane-1,1,1-d3 (1,1,1-trideuteriobutane) requires a rigorous synthesis of analytical chemistry, fluid dynamics, and environmental compliance. Butane-1,1,1-d3 is heavily utilized in mechanistic drug development studies, NMR solvent calibration, and mass spectrometry. However, its disposal presents unique logistical challenges.

This guide provides a self-validating, step-by-step operational framework for the safe handling and disposal of Butane-1,1,1-d3, ensuring your laboratory maintains the highest standards of scientific integrity and regulatory compliance.

Physicochemical Hazards & Quantitative Data

Before executing any disposal protocol, it is critical to understand the physical behavior of the gas. Butane-1,1,1-d3 behaves near-identically to non-deuterated n-butane but carries a slightly higher molecular mass. Because it is a liquefied gas under pressure, temperature fluctuations drastically alter its internal pressure and venting dynamics.

Property	Quantitative Value	Operational & Safety Implication
Molecular Weight	61.14 g/mol	Marginally heavier than standard n-butane (58.12 g/mol ) due to three deuterium atoms[1].
Vapor Density	~2.1 (Air = 1)	Critical Hazard: Heavier than air. Vapors will pool in low-lying areas, sinks, or pits, creating a severe flashback and asphyxiation risk[2].
Flammability Limits	1.8% – 8.4% in air	Extremely narrow but highly volatile explosive range. Requires explosion-proof handling equipment[3].
Boiling Point	-0.5 °C	Rapidly vaporizes at room temperature. Direct contact with the liquefied phase causes immediate frostbite[3].

The Causality of Disposal Choices

In laboratory settings, the instinct is often to vent small quantities of residual gas into a fume hood. For Butane-1,1,1-d3, direct atmospheric venting is strictly prohibited.

• The Environmental Causality: Butane is a highly reactive Volatile Organic Compound (VOC). Venting contributes to photochemical smog and violates local environmental emission standards[4].

• The Safety Causality: Due to its high vapor density (2.1), vented butane does not easily dissipate. It flows downward, seeking ignition sources. A single static discharge can ignite pooled gas, causing a catastrophic flashback[2].

• The Regulatory Causality: The U.S. Environmental Protection Agency (EPA) dictates that compressed gas cylinders returned to a supplier for reuse are not considered hazardous waste[5]. However, the moment a laboratory decides to discard a cylinder and its residual contents, it legally becomes a hazardous waste under the Resource Conservation and Recovery Act (RCRA) and must be managed accordingly[5].

Disposal Decision Workflow

The following logic tree dictates the operational flow for Butane-1,1,1-d3 cylinder disposal.

Workflow for Butane-1,1,1-d3 cylinder disposal based on residual pressure and supplier policies.

Step-by-Step Disposal Methodologies

To ensure a self-validating safety system, every protocol below includes built-in verification steps. Do not proceed to the next step unless the prior step's validation condition has been met.

Protocol A: Managing Empty or Near-Empty Cylinders (Return to Supplier)

This is the preferred operational route, as it minimizes hazardous waste generation and disposal costs.

• Pressure Verification: Attach a calibrated, explosion-proof pressure regulator to the cylinder valve. Confirm the internal pressure has reached atmospheric equilibrium (0 psig / 1 atm).

  • Validation: The regulator gauge must read zero. Do not leave the valve open to "bleed" the cylinder to zero.

• Valve Securing: Close the main cylinder valve completely using a non-sparking brass or aluminum wrench.

  • Causality: Even at atmospheric pressure, ambient temperature increases can cause residual liquefied gas to expand, leading to unexpected outgassing during transport[6].

• Cap and Label: Install the original valve protection cap. Deface the original product label slightly with a marker and attach a tag reading "EMPTY - DO NOT USE".

• Supplier Coordination: Contact the specialty isotope distributor to arrange return freight. Lecture bottles often carry a non-refundable charge, and their return must be systematically tracked[1].

Protocol B: Managing Residual Gas via EHS (Hazardous Waste)

Use this protocol when the cylinder contains residual gas, the valve is seized, or the supplier refuses returns[7].

• Isolate the Cylinder: Move the partially filled Butane-1,1,1-d3 cylinder to a designated, well-ventilated flammable gas storage area. Segregate it completely from oxidizers (e.g., oxygen, chlorine, nitrous oxide)[2].

• Hazard Characterization: Complete a hazardous waste tag. Note the chemical composition explicitly as "Butane-1,1,1-d3 (Flammable Gas, UN1011)" and estimate the remaining volume based on cylinder weight.

  • Validation: Weigh the cylinder and subtract the tare weight stamped on the collar to determine the exact mass of the residual gas.

• EHS Transfer: Submit a collection request to your institutional Environmental Health and Safety (EHS) department. EHS will assume chain-of-custody and contract a licensed waste disposal contractor[4].

Protocol C: Flaring/Incineration (For Licensed Facilities Only)

This protocol outlines how licensed Treatment, Storage, and Disposal Facilities (TSDFs) destroy the gas. It is provided to inform your laboratory's waste profiling process.

• System Purging: The cylinder is connected to a closed, explosion-proof manifold system equipped with a flashback arrestor.

  • Causality: The flashback arrestor quenches any flame front, preventing it from traveling back into the cylinder and causing a catastrophic BLEVE (Boiling Liquid Expanding Vapor Explosion)[3].

• Controlled Flaring: The Butane-1,1,1-d3 gas is slowly bled into a suitable burner and incinerated into carbon dioxide and deuterium oxide (heavy water)[3].

• Final Decontamination: The empty cylinder is purged with an inert gas (nitrogen or argon) to displace any remaining hydrocarbon vapors before the metal casing is dismantled or recycled.

References

• Normal Butane - SAFETY DATA SHEET. marathonpetroleum.com.4

• Butane - Safety Data Sheet. airliquide.com.au.3

• Butane SAFETY DATA SHEET. gasinnovations.com. 6

• SAFETY DATA SHEET - Vitol. vitol.com. 2

• HAZARDOUS MATERIAL FACT SHEET - Pressurized Container/Compressed Gas Cylinder Disposal. unmc.edu. 7

• Management of Compressed Gas Cylinders. ca.gov / Department of Toxic Substances Control. 5

• United States - CDN Isotopes Catalog (Butane-1,1,1-d3). cdnisotopes.com. 1

Sources

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. vitol.com [vitol.com]
• 3. docs.airliquide.com.au [docs.airliquide.com.au]
• 4. marathonpetroleum.com [marathonpetroleum.com]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. gasinnovations.com [gasinnovations.com]
• 7. unmc.edu [unmc.edu]

Personal protective equipment for handling Butane-1,1,1-d3

As a Senior Application Scientist, I frequently oversee the integration of isotopically labeled volatile hydrocarbons into complex synthetic workflows, nuclear magnetic resonance (NMR) studies, and kinetic isotope effect (KIE) analyses. Butane-1,1,1-d3 ( CH3​CH2​CH2​CD3​ ) presents a unique intersection of high-value analytical utility and significant physical hazard.

Because it is an extremely flammable liquefied gas[1], its safe handling requires a rigorous framework of engineering controls, Personal Protective Equipment (PPE), and strict operational protocols. This guide provides a comprehensive, causality-driven approach to managing Butane-1,1,1-d3 in a research setting, ensuring that every safety measure is fundamentally linked to a specific physical failure mode.

Physicochemical Hazard Profile

Understanding the physical properties of Butane-1,1,1-d3 is the foundation of our safety strategy. The substitution of three hydrogen atoms with deuterium slightly increases the molecular weight but does not mitigate the extreme flammability, vapor pressure characteristics, or asphyxiation risks inherent to butane[2].

Table 1: Quantitative Hazard and Property Data for Butane-1,1,1-d3

Property	Value	Operational Implication
Molecular Weight	61.14 g/mol [2]	Heavier than air; vapors will pool in low areas, necessitating lower-level exhaust ventilation.
GHS Classifications	H220, H280, H340, H350[1]	Extremely flammable gas under pressure[1]. Requires elimination of all ignition sources and grounded equipment[3].
Boiling Point	~ -0.5 °C	Rapidly expands to gas at room temperature; poses a risk of severe frostbite upon liquid contact[3].
Lower Explosive Limit	~ 1.8%	Highly susceptible to ignition even at low ambient concentrations; requires continuous atmospheric monitoring.

Causality-Driven PPE Matrix

We do not wear PPE merely for compliance; every piece of equipment serves as a targeted barrier against a specific physical or chemical failure mode. When handling Butane-1,1,1-d3, your PPE must address thermal, cryogenic, and atmospheric threats simultaneously.

• Thermal & Flame Protection:

  • Requirement: Nomex® or equivalent Flame-Resistant (FR) lab coat and anti-static clothing.

  • Causality: Butane-1,1,1-d3 vapors can easily ignite from static discharge[3]. Standard synthetic fabrics can melt into the skin during a flash fire. FR garments self-extinguish, providing critical seconds to utilize a safety shower.

• Cryogenic Hand Protection:

  • Requirement: Cryogenic gloves worn over standard chemical-resistant nitrile gloves.

  • Causality: Because Butane-1,1,1-d3 is often transferred via vacuum manifold into a chilled receiving flask, or because rapid gas expansion from the cylinder causes adiabatic cooling, the risk of contact frostbite is high[3]. Cryo-gloves insulate against extreme cold, while the inner nitrile layer protects against incidental laboratory chemical exposure.

• Ocular and Facial Shielding:

  • Requirement: Splash-proof chemical safety goggles paired with a full-face shield.

  • Causality: In the event of a pressure rupture or a sudden leak of liquefied gas, expanding butane can cause immediate freezing of corneal tissue. Goggles prevent gas ingress, while the face shield deflects high-velocity cryogenic droplets[4].

• Respiratory & Atmospheric Monitoring:

  • Requirement: Personal Lower Explosive Limit (LEL) gas monitor and continuous fume hood ventilation.

  • Causality: Butane acts as a simple asphyxiant by displacing oxygen[3]. Because it is heavier than air, it can accumulate unnoticed in enclosed spaces. An LEL monitor provides an audible, self-validating alarm before the environment reaches the explosive threshold.

Self-Validating Operational Workflow

Due to the high cost and small quantities of deuterated gases—often supplied in 0.25 L break-seal flasks or lecture bottles[2]—direct atmospheric release is both a safety hazard and a financial loss. We utilize a closed-loop vacuum transfer (Schlenk line) methodology. Every step in this protocol includes a validation check to ensure the system is secure before proceeding.

Step-by-Step Vacuum Transfer Methodology:

• System Preparation & Purging: Assemble the vacuum manifold inside a certified fume hood. Purge the entire system with high-purity Argon three times.

  • Validation: The vacuum gauge must hold at < 50 mTorr for 5 minutes after the final purge, confirming the absence of atmospheric oxygen (eliminating the combustion oxidizer) and verifying system integrity.

• Cylinder Connection: Secure the Butane-1,1,1-d3 lecture bottle to the manifold using spark-proof brass or stainless-steel Swagelok fittings[4]. Ground the cylinder to the fume hood.

  • Validation: A multimeter continuity check between the cylinder and ground ensures static dissipation pathways are active.

• Receiving Vessel Chilling: Immerse the receiving Schlenk flask in a liquid nitrogen or dry ice/acetone bath (-78 °C).

  • Validation: Visible condensation/frost on the upper exterior of the flask confirms the thermal gradient required to drive the gas transfer.

• Vacuum Transfer: Isolate the system from the vacuum pump. Slowly open the Butane-1,1,1-d3 cylinder valve.

  • Validation: A controlled pressure rise on the manifold gauge, coupled with visible liquid condensation in the chilled flask, confirms successful transfer.

• Isolation & Equilibration: Close the cylinder valve. Seal the receiving flask and allow it to slowly warm to the required reaction temperature behind a blast shield.

  • Validation: Pressure stabilization within the closed system indicates thermal equilibrium has been reached safely.

Workflow Visualization

Operational workflow for the safe vacuum transfer of Butane-1,1,1-d3.

Emergency Response and Disposal Plan

• Leak Response: If the LEL monitor alarms, immediately close the cylinder valve if it is safe to do so. Do not operate electrical switches, as they can generate sparks. Evacuate the laboratory and allow the fume hood to exhaust the accumulated vapors[3].

• Fire Response: In the event of a leaking gas fire, do not extinguish the flame unless the leak can be stopped safely[3]. Extinguishing the flame without stopping the leak allows explosive gas to pool and potentially detonate. Use a water spray to cool surrounding heat-exposed containers[5].

• Disposal & Logistics: Never vent residual Butane-1,1,1-d3 into the atmosphere. Empty lecture bottles retain residual gas and must be treated as hazardous[5]. Purge the transfer lines with inert gas and route the exhaust through a laboratory flare system or a specialized chemical scrubber. Return empty, sealed cylinders to the manufacturer for proper decommissioning[4].

References

• Butane-1,1,1-d3 | C4H10 | CID 12205548 PubChem - NIH
• n-Butane-1,1,1-d3 (gas) CDN Isotopes
• Butane - Safety D
• Safe Handling of Compressed Gases in the Laboratory and Plant The Ohio State University Department of Chemistry and Biochemistry
• bp butane safety d

Sources

• 1. Butane-1,1,1-d3 | C4H10 | CID 12205548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. docs.airliquide.com.au [docs.airliquide.com.au]
• 4. chemistry.osu.edu [chemistry.osu.edu]
• 5. bp.com [bp.com]